Technical Documentation Center

Benzeneacetamide, N-methoxy- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Benzeneacetamide, N-methoxy-
  • CAS: 112403-78-8

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Physicochemical Properties of Benzeneacetamide, N-methoxy-N-methyl- for Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction Benzeneacetamide, N-methoxy-N-methyl- (CAS No. 95092-10-7), a member of the Weinreb amide family, is a versatile intermediate in modern organic...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzeneacetamide, N-methoxy-N-methyl- (CAS No. 95092-10-7), a member of the Weinreb amide family, is a versatile intermediate in modern organic synthesis. Its unique structural features, particularly the N-methoxy-N-methylamide moiety, allow for controlled and high-yield preparations of ketones and aldehydes from carboxylic acid derivatives. This stability against over-addition by organometallic reagents makes it an invaluable tool in the construction of complex molecular architectures, particularly in the realm of pharmaceutical and agrochemical development. This guide provides a comprehensive overview of the essential physicochemical properties, spectral characteristics, and a detailed synthesis protocol for Benzeneacetamide, N-methoxy-N-methyl-, designed to empower researchers in their synthetic endeavors.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective use in the laboratory. The key properties of Benzeneacetamide, N-methoxy-N-methyl- are summarized in the table below.

PropertyValueSource(s)
Chemical Formula C₁₀H₁₃NO₂[1]
Molecular Weight 179.22 g/mol [1]
Appearance Colorless to pale yellow crystalline solid or liquid[2]
Melting Point ~82-84 °C[2]
Boiling Point 254.0 ± 33.0 °C (predicted)[2]
254 °C
Density 1.079 ± 0.06 g/cm³ (predicted)[2]
Solubility Soluble in organic solvents such as ethanol, chloroform, and dimethyl sulfoxide.[2]
pKa (protonated) Estimated ~ -1 to 1(See discussion below)

Discussion of Physicochemical Properties:

The solid-state nature of Benzeneacetamide, N-methoxy-N-methyl- at room temperature, as indicated by its melting point, simplifies its handling and storage.[2] Its solubility in a range of common organic solvents allows for flexibility in the choice of reaction media.[2] The pKa of the protonated form of an amide is typically in the range of -1 to 1, indicating that the amide carbonyl is weakly basic. This low basicity is a key feature of amides, contributing to their stability under a variety of reaction conditions.

Spectral Data and Interpretation

Spectroscopic analysis is crucial for the verification of the structure and purity of a synthesized compound. While a complete set of publicly available, detailed spectra for Benzeneacetamide, N-methoxy-N-methyl- is limited, we can predict the expected spectral features based on its structure and data from closely related analogs.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments in the molecule.

  • Aromatic Protons (C₆H₅): A multiplet in the range of δ 7.2-7.4 ppm, integrating to 5 protons.

  • Methylene Protons (-CH₂-): A singlet around δ 3.7 ppm, integrating to 2 protons.

  • N-Methyl Protons (-N-CH₃): A singlet around δ 3.2 ppm, integrating to 3 protons.

  • O-Methyl Protons (-O-CH₃): A singlet around δ 3.7 ppm, integrating to 3 protons.

It is worth noting that in some N-methoxy-N-methyl amides, restricted rotation around the C-N amide bond can lead to the observation of rotamers at room temperature, which may cause broadening or splitting of the N-methyl and O-methyl signals.

¹³C NMR Spectroscopy

The carbon NMR spectrum provides information on the carbon framework of the molecule. PubChem contains a reference to a ¹³C NMR spectrum for this compound.[1] Based on the structure, the following approximate chemical shifts are expected:

  • Carbonyl Carbon (C=O): ~172 ppm

  • Aromatic Carbons (C₆H₅): Multiple signals between ~126-135 ppm

  • Methylene Carbon (-CH₂-): ~41 ppm

  • O-Methyl Carbon (-O-CH₃): ~61 ppm

  • N-Methyl Carbon (-N-CH₃): ~32 ppm

Infrared (IR) Spectroscopy

The IR spectrum is particularly useful for identifying the presence of the amide functional group. Key expected absorption bands include:

  • C=O Stretch (Amide I): A strong absorption band in the region of 1650-1680 cm⁻¹.

  • C-H Stretch (Aromatic and Aliphatic): Bands in the region of 2800-3100 cm⁻¹.

  • C-N Stretch: In the region of 1350-1450 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. PubChem indicates the availability of a GC-MS spectrum.[1] The mass spectrum would be expected to show a molecular ion peak [M]⁺ at m/z = 179. Key fragmentation patterns would likely involve the cleavage of the amide bond and loss of the methoxy and methyl groups.

Synthesis of Benzeneacetamide, N-methoxy-N-methyl-

The synthesis of Benzeneacetamide, N-methoxy-N-methyl- is typically achieved through the coupling of phenylacetic acid with N,O-dimethylhydroxylamine hydrochloride. This is a standard procedure for the formation of Weinreb amides.

Reaction Scheme

G cluster_0 Synthesis of Benzeneacetamide, N-methoxy-N-methyl- Phenylacetic Acid Phenylacetic Acid Benzeneacetamide, N-methoxy-N-methyl- Benzeneacetamide, N-methoxy-N-methyl- Phenylacetic Acid->Benzeneacetamide, N-methoxy-N-methyl- Coupling Reagent Coupling Reagent (e.g., EDC, DCC) Coupling Reagent->Benzeneacetamide, N-methoxy-N-methyl- Base Base (e.g., Et3N, DIPEA) Base->Benzeneacetamide, N-methoxy-N-methyl- N,O-dimethylhydroxylamine HCl N,O-dimethylhydroxylamine Hydrochloride N,O-dimethylhydroxylamine HCl->Benzeneacetamide, N-methoxy-N-methyl-

Caption: General reaction scheme for the synthesis of Benzeneacetamide, N-methoxy-N-methyl-.

Experimental Protocol

Materials:

  • Phenylacetic acid

  • N,O-dimethylhydroxylamine hydrochloride

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC)

  • Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • To a solution of phenylacetic acid (1.0 eq) in anhydrous DCM or THF (0.2-0.5 M) at 0 °C under a nitrogen atmosphere, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and triethylamine (2.2 eq).

  • To this stirred suspension, add the coupling agent (EDC or DCC, 1.2 eq) portion-wise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, if DCC was used, filter off the dicyclohexylurea byproduct.

  • Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Benzeneacetamide, N-methoxy-N-methyl-.

Self-Validating System: The purity of the final product should be confirmed by the spectroscopic methods detailed above (¹H NMR, ¹³C NMR, IR, and MS) and its melting point should be compared to the literature value.

Reactivity and Applications in Synthesis

The synthetic utility of Benzeneacetamide, N-methoxy-N-methyl- stems from the unique reactivity of the Weinreb amide functionality.

Reaction with Organometallic Reagents

The primary application of Benzeneacetamide, N-methoxy-N-methyl- is its reaction with organolithium or Grignard reagents to form ketones. The key to this transformation is the formation of a stable, chelated tetrahedral intermediate which resists further nucleophilic attack and subsequent collapse to a tertiary alcohol. Upon acidic workup, this intermediate hydrolyzes to afford the desired ketone in high yield.

G cluster_1 Ketone Synthesis using Benzeneacetamide, N-methoxy-N-methyl- Weinreb Amide Benzeneacetamide, N-methoxy-N-methyl- Chelated Intermediate Stable Chelated Tetrahedral Intermediate Weinreb Amide->Chelated Intermediate Organometallic Reagent Organometallic Reagent (R-MgX or R-Li) Organometallic Reagent->Chelated Intermediate Ketone Ketone Chelated Intermediate->Ketone Acidic Workup Acidic Workup Acidic Workup (e.g., H₃O⁺)

Caption: Reaction pathway for ketone synthesis from a Weinreb amide.

Reduction to Aldehydes

Benzeneacetamide, N-methoxy-N-methyl- can be selectively reduced to the corresponding aldehyde using mild reducing agents such as diisobutylaluminium hydride (DIBAL-H) or lithium aluminum hydride (LAH) at low temperatures. Similar to the reaction with organometallics, a stable intermediate is formed that, upon workup, yields the aldehyde.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling Benzeneacetamide, N-methoxy-N-methyl-. It is recommended to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Benzeneacetamide, N-methoxy-N-methyl- is a valuable and versatile intermediate for the synthesis of ketones and aldehydes. Its well-defined physicochemical properties and predictable reactivity make it a reliable tool for synthetic chemists in both academic and industrial research. By understanding the principles outlined in this guide, researchers can effectively leverage this reagent to achieve their synthetic goals in the development of novel molecules with potential applications in medicine and beyond.

References

  • PubChem. N-Methoxy-N-methyl-2-phenylacetamide. National Center for Biotechnology Information. [Link]

  • Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Journal of Chemical Sciences. [Link]

  • N-Methoxy-N-Methyl-2-phenylacetaMide. ChemBK. [Link]

Sources

Exploratory

Technical Guide: Safe Handling and Analytical Profiling of Sulfamethoxypyridazine (CAS 5269-82-9)

PART 1: EXECUTIVE SUMMARY Sulfamethoxypyridazine (SMP) is a long-acting sulfonamide antibiotic primarily utilized in veterinary pharmacology and microbiological research to study resistance mechanisms involving dihydropt...

Author: BenchChem Technical Support Team. Date: March 2026

PART 1: EXECUTIVE SUMMARY

Sulfamethoxypyridazine (SMP) is a long-acting sulfonamide antibiotic primarily utilized in veterinary pharmacology and microbiological research to study resistance mechanisms involving dihydropteroate synthase (DHPS) inhibition. While chemically stable under neutral conditions, its handling requires rigorous adherence to safety protocols due to its potential for respiratory sensitization and hypersensitivity reactions (Stevens-Johnson syndrome analog).

This guide provides a self-validating safety and operational framework for researchers, moving beyond basic MSDS data to integrate field-proven handling strategies with high-precision analytical methodologies.

PART 2: PHYSICOCHEMICAL & SAFETY PROFILE

Core Physicochemical Data

Understanding the physical state is the first line of defense against exposure. SMP is lipophilic, facilitating skin absorption, yet requires specific solvent systems for analytical preparation.

PropertyValue / CharacteristicOperational Implication
CAS Number 5269-82-9 (also 80-35-3)Verification key for purchasing/inventory.
Molecular Formula C₁₁H₁₂N₄O₃SMW: 280.30 g/mol .
Appearance White/Yellowish crystalline powderVisual check: Discoloration indicates oxidation/light damage.
Solubility (Water) Very slightly solubleDo not use aqueous buffers for initial stock preparation.
Solubility (Solvents) Soluble in Acetone, DMSO, dilute HClUse DMSO for biological stock; Acetone/Methanol for analytical stock.
pKa ~6.7pH-dependent solubility; precipitates in acidic media < pH 5.
Stability Light SensitiveMandatory: Amber glassware or foil-wrapped containers.
Toxicological & Hazard Assessment (GHS Standards)

Mechanism of Toxicity: SMP acts as a hapten. Upon metabolic activation (N4-acetylation), it can bind to host proteins, triggering IgE-mediated anaphylaxis or T-cell-mediated hypersensitivity in susceptible individuals.

  • Signal Word: DANGER

  • Hazard Statements:

    • H315: Causes skin irritation.[1][2]

    • H317: May cause an allergic skin reaction.

    • H318: Causes serious eye damage.[3]

    • H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled (Respiratory Sensitizer).

    • H335: May cause respiratory irritation.[4]

PART 3: OPERATIONAL HANDLING FRAMEWORK

Engineering Controls & Storage Hierarchy

The primary goal is containment . SMP dust is highly mobile and biologically active at low concentrations.

  • Primary Containment: All weighing of dry powder must occur inside a certified Chemical Fume Hood or Powder Containment Balance Enclosure.

  • Storage Protocol:

    • Temp: Refrigerate at 2–8°C.

    • Container: Amber glass vial with PTFE-lined cap (prevents leaching and light degradation).

    • Segregation: Store away from strong oxidizers and acids.[5]

Personal Protective Equipment (PPE) Matrix
  • Respiratory: N95/P2 respirator minimum for liquid handling; P100/HEPA required for powder handling outside a hood (emergency only).

  • Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double gloving recommended during stock preparation.

  • Ocular: Chemical splash goggles. Safety glasses are insufficient due to the risk of fine dust entry.

PART 4: VISUALIZATION - SAFETY DECISION MATRIX

SafetyMatrix Start Start: Handling CAS 5269-82-9 StateCheck State: Solid or Solution? Start->StateCheck SolidHandling Solid: Weighing/Transfer StateCheck->SolidHandling Powder LiquidHandling Liquid: Dilution/Injection StateCheck->LiquidHandling Solution Control1 Engineering Control: Fume Hood / Powder Enclosure SolidHandling->Control1 Control2 Engineering Control: Standard Bench (if capped) or Hood LiquidHandling->Control2 PPE_Solid PPE: Nitrile Gloves + Goggles + P100 Respirator (if open) Control1->PPE_Solid PPE_Liquid PPE: Nitrile Gloves + Safety Glasses Control2->PPE_Liquid Action_Stock Action: Dissolve in DMSO/Acetone (Avoid Aqueous Start) PPE_Solid->Action_Stock Action_Waste Disposal: High-Temp Incineration (NO Drain Disposal) PPE_Liquid->Action_Waste Action_Stock->Action_Waste Post-Exp

Caption: Operational decision tree for Sulfamethoxypyridazine handling, emphasizing containment for solid states.

PART 5: EXPERIMENTAL PROTOCOL (HPLC QUANTIFICATION)

Objective: Precise quantification of SMP purity or residue using Reverse-Phase HPLC. This method avoids the common error of pH drift affecting retention time for sulfonamides.

Reagents & Preparation
  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Diluent: Methanol:Water (50:50 v/v).

Step-by-Step Methodology
  • Stock Standard Preparation (1.0 mg/mL):

    • Accurately weigh 10.0 mg of Sulfamethoxypyridazine into a 10 mL amber volumetric flask.

    • Add 5 mL Acetone or Methanol to dissolve (sonicate for 2 mins if needed). Note: Do not use water initially.

    • Dilute to volume with Mobile Phase A.

  • Working Standard (50 µg/mL):

    • Transfer 500 µL of Stock Solution into a 10 mL flask.

    • Dilute to volume with Diluent.[6] Filter through a 0.22 µm PTFE syringe filter (Nylon filters may bind sulfonamides).

  • Chromatographic Conditions:

    • Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).[6]

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 20 µL.

    • Detection: UV at 254 nm (Secondary confirmation at 270 nm).

    • Temperature: 25°C.

  • Gradient Profile:

    • 0-1 min: 10% B (Isocratic hold)

    • 1-10 min: 10% → 60% B (Linear ramp)

    • 10-12 min: 60% B (Wash)

    • 12-15 min: 10% B (Re-equilibration)

Workflow Visualization

HPLC_Workflow Weigh Weigh 10mg SMP (Amber Flask) Dissolve Dissolve: 5mL Methanol (Sonicate 2 min) Weigh->Dissolve Solubility Check Dilute Dilute to 10mL with Mobile Phase A Dissolve->Dilute Stable pH Filter Filter: 0.22µm PTFE (Prevent Binding) Dilute->Filter Remove Particulates Inject Inject 20µL C18 Column / 254nm Filter->Inject Analysis

Caption: Analytical workflow ensuring solubility and filtration integrity for HPLC analysis.

PART 6: EMERGENCY RESPONSE & DISPOSAL

Accidental Release (Spill)
  • Evacuate the immediate area if dust is airborne.

  • Don PPE: Double nitrile gloves, P100 respirator, goggles.

  • Containment: Cover powder spill with a damp paper towel (soaked in water/detergent) to prevent dust generation. Do not dry sweep.

  • Clean: Wipe area with 10% bleach solution followed by water.

First Aid[5]
  • Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention (sensitization sign).

  • Skin Contact: Wash with soap and copious water for 15 minutes. Remove contaminated clothing.[1][2][3][5][7]

  • Eye Contact: Rinse cautiously with water for 15 minutes.[5][7] Remove contact lenses if present.[1][7]

Waste Disposal[7]
  • Strict Prohibition: Never dispose of sulfonamides down the drain. This contributes to environmental antibiotic resistance.

  • Method: Collect in a dedicated "Cytotoxic/Pharmaceutical" waste container for high-temperature incineration (>1000°C).

PART 7: REFERENCES

  • National Center for Advancing Translational Sciences (NCATS). Sulfamethoxypyridazine - Inxight Drugs. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Sulfamethoxypyridazine - Registration Dossier & GHS Classification. Retrieved from [Link]

  • ResearchGate. Simultaneous determination of sulfamethoxypyridazine... by liquid chromatography. Retrieved from [Link]

Sources

Foundational

thermodynamic stability of N-methoxy benzeneacetamide in organic solvents

This technical guide details the thermodynamic stability profile of N-methoxy benzeneacetamide , a structural motif critical in the synthesis of hydroxamic acid derivatives, Weinreb amides, and histone deacetylase (HDAC)...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the thermodynamic stability profile of N-methoxy benzeneacetamide , a structural motif critical in the synthesis of hydroxamic acid derivatives, Weinreb amides, and histone deacetylase (HDAC) inhibitors.

Unlike standard amides, N-alkoxy amides possess unique electronic properties due to the "anomeric effect" at the nitrogen atom.[1] This guide synthesizes theoretical grounding with practical, self-validating experimental protocols to determine stability in organic solvents.

Executive Summary & Structural Context

N-methoxy benzeneacetamide (


) is a secondary N-alkoxy amide. Its stability profile differs significantly from N-alkyl amides due to the electronegative alkoxy substituent attached directly to the nitrogen.
The Anomeric Amide Effect

In standard amides, the nitrogen lone pair delocalizes into the carbonyl


-system, creating a planar, stable bond (Resonance Energy 

20 kcal/mol). In N-methoxy amides, the electronegative oxygen atom on nitrogen competes for electron density. This leads to:
  • Pyramidalization of Nitrogen: The nitrogen adopts partial

    
     character to minimize lone-pair repulsion between N and O.
    
  • Reduced Resonance: The

    
     bond has less double-bond character, lowering the rotational barrier but increasing susceptibility to nucleophilic attack at the carbonyl.
    
  • Acidity: The

    
     proton is significantly more acidic (
    
    
    
    ) than in normal amides (
    
    
    ), making the compound sensitive to basic solvents (e.g., pyridine, TEA).
Physicochemical Profile
ParameterValue / TrendMechanistic Driver
LogP (Predicted) ~1.1 - 1.4Moderate lipophilicity; soluble in alcohols/chlorinated solvents.
pKa (N-H) 8.5 - 9.5Inductive withdrawal by -OMe group stabilizes the anion.
Rotational Barrier ~14-16 kcal/molLower than N-alkyl amides due to reduced resonance.
Preferred Conformation Z (cis-like)Minimizes dipole-dipole repulsion between C=O and N-O.

Degradation Pathways & Mechanisms

Understanding the degradation mechanism is prerequisite to accurate stability testing. In organic solvents, three primary pathways exist.

Pathway Analysis
  • Solvolysis (Hydrolysis/Alcoholysis): In protic solvents (MeOH,

    
    ), the electrophilic carbonyl is attacked, expelling methoxyamine (
    
    
    
    ). This is accelerated by acid or base.
  • Lossen-Type Rearrangement: While typical for O-acyl hydroxamates, N-methoxy amides can undergo rearrangement under high thermal stress or in the presence of activation agents, leading to isocyanates.

  • Homolytic N-O Cleavage: Trace metal ions (Fe, Cu) in solvents can catalyze the homolysis of the weak N-O bond, generating amide radicals.

Visualization of Degradation Logic

The following diagram illustrates the decision matrix for degradation based on solvent environment.

DegradationPathways Start N-Methoxy Benzeneacetamide (Solvated) Solvent_Protic Protic Solvent (MeOH, H2O) Start->Solvent_Protic Nucleophilic Attack Solvent_Basic Basic Impurities (TEA, Pyridine) Start->Solvent_Basic Deprotonation Solvent_Metal Trace Metals (Fe2+, Cu2+) Start->Solvent_Metal SET Mechanism Inter_Tetra Tetrahedral Intermediate Solvent_Protic->Inter_Tetra Anion Amide Anion (Deprotonated) Solvent_Basic->Anion Radical Amidyl Radical Solvent_Metal->Radical Prod_Hydrolysis Phenylacetic Acid + Methoxyamine Inter_Tetra->Prod_Hydrolysis Collapse Prod_Rearrange Isocyanate (Lossen-like) Anion->Prod_Rearrange High T / Activation Prod_Decomp Benzeneacetamide (N-O Cleavage) Radical->Prod_Decomp H-Abstraction

Figure 1: Mechanistic pathways for the degradation of N-methoxy benzeneacetamide in solution.

Experimental Protocols

To establish the thermodynamic stability and solubility of your specific lot, utilize the following self-validating protocols.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask)

This protocol determines the saturation solubility (


) and ensures the solid phase remains stable during the measurement (detecting polymorphic transitions or solvate formation).

Reagents:

  • N-methoxy benzeneacetamide (Solid, >98% purity).[2]

  • Target Solvents (e.g., Acetonitrile, Methanol, DMSO, Toluene).

  • Internal Standard (e.g., Benzophenone) for HPLC.

Workflow:

  • Saturation: Add excess solid compound to 2 mL of solvent in crimp-sealed amber vials.

  • Equilibration: Agitate at 25°C (or target T) for 24 hours.

    • Validation Step: Check for presence of residual solid. If clear, add more solid.

  • Phase Separation: Centrifuge at 10,000 rpm for 10 mins (thermostatted).

  • Analysis: Filter supernatant (0.22 µm PTFE). Dilute with mobile phase. Analyze via HPLC-UV (210 nm and 254 nm).

  • Solid Phase Analysis (Critical): Analyze the residual solid by XRPD or DSC to confirm it has not converted to a solvate or different polymorph.

Protocol B: Accelerated Stability Testing (Arrhenius Model)

This protocol calculates the activation energy (


) of degradation to predict shelf-life (

) at ambient temperature.

Workflow:

  • Preparation: Prepare 1 mg/mL solutions in the solvent of interest.

  • Stress Conditions: Aliquot into sealed ampoules and incubate at three temperatures (e.g., 40°C, 50°C, 60°C).

  • Sampling: Pull samples at

    
     hours.
    
  • Quantification: Measure remaining parent peak area (

    
    ) vs internal standard (
    
    
    
    ).
  • Calculation:

    • Plot

      
       vs time to determine rate constant 
      
      
      
      for each Temp.
    • Plot

      
       vs 
      
      
      
      (Kelvin).
    • Slope =

      
      .
      

Thermodynamic Data & Solvent Effects

The stability of N-methoxy benzeneacetamide is heavily solvent-dependent. The table below summarizes predicted behavior based on dielectric constant and H-bonding capability.

Solvent ClassRepresentative SolventSolubilityThermodynamic Stability Risk
Polar Protic Methanol, EthanolHigh Moderate. H-bonding stabilizes the Z-conformer, but nucleophilic solvent attack (solvolysis) is possible over time.
Polar Aprotic DMSO, DMF, DMAcVery High High Risk. These solvents are hygroscopic; absorbed water causes hydrolysis. Basic impurities (amines in DMF) catalyze deprotonation.
Chlorinated DCM, ChloroformHigh Good. Generally stable, but trace HCl in chloroform can catalyze acid hydrolysis. Use amylene-stabilized CHCl3.
Non-Polar Toluene, HexaneLow Excellent. Kinetic stability is high due to lack of nucleophiles, though solubility is the limiting factor.
Solvation & Conformation

N-methoxy amides exist in equilibrium between E (trans) and Z (cis) isomers.

  • In Non-polar solvents: The Z-isomer is favored to minimize the dipole moment.

  • In Polar solvents: The equilibrium shifts. Solvation shells stabilize the more polar E-isomer.

  • Implication: When analyzing by NMR in

    
     vs 
    
    
    
    , expect chemical shift changes and peak broadening due to rotamer exchange rates.

References

  • Glover, S. A. (2007).[3] N-Acyloxy-N-alkoxyamides – structure, properties, reactivity and biological activity. Advances in Physical Organic Chemistry. Link

  • PubChem. (2025).[2][4] N-methoxy-N-methyl-2-phenylacetamide Compound Summary. National Library of Medicine. Link

  • BenchChem. (2025).[5] Solubility Profile of Amides in Organic Solvents: A Technical Guide. Link

  • Sigma-Aldrich. (2024). Safety Data Sheet: N-Methoxy-N-methylacetamide. Link

  • ResearchGate. (2021). Iron and Nickel-Catalyzed Functionalization of Heteroarenes. (Discusses N-methoxy amide stability in catalysis). Link

Sources

Exploratory

The Medicinal Chemist’s Guide to N-Methoxy Amide Derivatives: From Synthetic Pivot to Pharmacophore

Executive Summary This technical guide analyzes the dual role of -methoxy amide derivatives in modern medicinal chemistry. Primarily recognized as Weinreb amides ( -methoxy- -methylamides), these structures serve as the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide analyzes the dual role of


-methoxy amide derivatives in modern medicinal chemistry. Primarily recognized as Weinreb amides  (

-methoxy-

-methylamides), these structures serve as the industry standard for acylation reactions, enabling the precise synthesis of ketones and aldehydes without over-addition side products. Beyond their synthetic utility, the

-methoxy motif (

) is increasingly explored as a bioactive pharmacophore, acting as a metabolic blocker, a hydroxamic acid prodrug, or a unique hydrogen-bonding modulator in anticonvulsant and antimicrobial agents.

Part 1: The Weinreb Amide – The Cornerstone of Carbonyl Construction

The Mechanistic Advantage: Chelation-Controlled Stability

The ubiquity of the Weinreb amide in drug synthesis stems from a singular kinetic phenomenon: the formation of a stable metal-chelated tetrahedral intermediate. Unlike esters or acid chlorides, which collapse to ketones that are more reactive than the starting material (leading to tertiary alcohols), the Weinreb intermediate refuses to collapse until the reaction is quenched.

Causality Explained:

  • Nucleophilic Attack: The organometallic reagent (

    
    ) attacks the carbonyl carbon.
    
  • Chelation: The metal cation (

    
     or 
    
    
    
    ) is "clamped" between the carbonyl oxygen and the methoxy oxygen.
  • Stabilization: This 5-membered cyclic transition state prevents the expulsion of the leaving group (

    
    -methoxy-
    
    
    
    -methylamine) under reaction conditions.
  • Controlled Collapse: Only upon acidic hydrolysis (quenching) does the intermediate break down to release the desired ketone.

Visualization: The Chelation Mechanism

WeinrebMechanism Start Weinreb Amide (R-CO-N(Me)OMe) Intermediate Stable Tetrahedral Chelate Complex Start->Intermediate Nucleophilic Attack Reagent Nucleophile (R'-MgX or R'-Li) Reagent->Intermediate Mg++ Coordination Quench Acidic Quench (H3O+) Intermediate->Quench Stability Limit Product Ketone (R-CO-R') Quench->Product Hydrolysis SideProduct Amine Salt (HN(Me)OMe) Quench->SideProduct

Figure 1: The mechanistic pathway of Weinreb ketone synthesis, highlighting the critical chelation step that prevents over-addition.

Part 2: Detailed Synthetic Protocols

Protocol A: Synthesis of Weinreb Amides from Carboxylic Acids

Standard Operating Procedure for converting hit-to-lead carboxylic acids into Weinreb intermediates.

Reagents:

  • Substrate: Carboxylic Acid (1.0 equiv)[1]

  • Coupling Agent: EDC[1][2]·HCl (1.2 equiv) or HATU (1.1 equiv)

  • Amine Source:

    
    -Dimethylhydroxylamine[3][4]·HCl (1.1 equiv)
    
  • Base: DIPEA (3.0 equiv) or NMM (N-methylmorpholine)

  • Solvent: DCM or DMF (anhydrous)[1]

Step-by-Step Workflow:

  • Activation: Dissolve the carboxylic acid in anhydrous DCM (0.1 M concentration). Cool to 0°C under

    
    .
    
  • Base Addition: Add DIPEA dropwise. The solution may warm slightly; allow to re-equilibrate to 0°C.

  • Coupling: Add the coupling agent (EDC or HATU). Stir for 15 minutes to generate the active ester.

  • Amine Addition: Add

    
    -Dimethylhydroxylamine·HCl in one portion.
    
  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by LCMS (look for M+62 mass shift from acid).

  • Workup (Critical): Dilute with EtOAc. Wash sequentially with:

    • 1M HCl (removes unreacted amine/coupling byproducts).

    • Sat.

      
       (removes unreacted acid).
      
    • Brine.[1]

  • Purification: Flash chromatography (typically Hexane/EtOAc). Weinreb amides are stable on silica.

Protocol B: Conversion to Ketones (Grignard Reaction)

Self-Validating Step: If tertiary alcohol is observed, the temperature was too high or the quench was delayed.

Reagents:

  • Substrate: Weinreb Amide (1.0 equiv)

  • Nucleophile: Grignard Reagent (

    
    , 1.2–1.5 equiv)
    
  • Solvent: THF or

    
     (anhydrous)
    

Step-by-Step Workflow:

  • Setup: Flame-dry a round-bottom flask. Add Weinreb amide and dissolve in THF. Cool to -78°C (dry ice/acetone). Note: Some hindered amides require 0°C, but start low to ensure chelation control.

  • Addition: Add Grignard reagent dropwise over 20 minutes.

  • Chelation Check: Stir at -78°C for 30 minutes, then warm to 0°C. Stir for 1 hour.

    • Why? The intermediate must form completely before quenching.

  • Quench: Pour the reaction mixture into a vigorously stirring flask of 1M HCl or sat.

    
     at 0°C.
    
    • Caution: Exothermic.

  • Extraction: Extract with

    
     (ketones often partition better in ether than EtOAc).
    
  • Purification: Silica gel chromatography.

Part 3: The N-Methoxy Motif as a Pharmacophore

While the Weinreb amide is a synthetic tool, the


-methoxy group (

-OMe) itself appears in bioactive molecules. It acts as a unique bioisostere that alters the electronic and steric profile of the amide bond.
Biological Properties & SAR Implications
FeatureN-H Amide (Standard)N-Methoxy Amide (Derivative)Medicinal Chemistry Impact
H-Bonding Donor & AcceptorAcceptor OnlyRemoves H-bond donor; useful for membrane permeability if the donor was a liability.
Conformation Trans (usually)Twisted / Cis-Trans mixThe

-OMe group introduces steric clash, often forcing the carbonyl out of planarity (non-planar amide).
Metabolism Amidase hydrolysisResistant to amidasesSteric bulk and electronic repulsion protect the carbonyl from nucleophilic attack by proteases.
pKa NeutralLower pKa (if N-H present)The electron-withdrawing oxygen increases the acidity of a remaining N-H (in primary

-alkoxy amides).
Case Study: Anticonvulsants (Valnoctamide Analogs)

Research by Bialer et al. demonstrated that


-methoxy derivatives of valproic acid amides (e.g., 

-methoxy-valnoctamide
) exhibit superior anticonvulsant profiles compared to their parent amides.
  • Mechanism: The

    
    -OMe group increases lipophilicity (LogP) and prevents rapid metabolic hydrolysis, allowing better blood-brain barrier (BBB) penetration.
    
  • Outcome: Improved therapeutic index in models of epilepsy (maximal electroshock test).

N-Methoxy vs. Hydroxamic Acids (HDAC Inhibition)

In the design of Histone Deacetylase (HDAC) inhibitors, the Zinc-Binding Group (ZBG) is critical.

  • Hydroxamic Acid (

    
    ):  The gold standard (e.g., SAHA/Vorinostat). Chelates 
    
    
    
    bidentately. High potency, but mutagenic risks (Ames positive) and poor PK.
  • 
    -Methoxy Amide (
    
    
    
    ):
    often synthesized as a "negative control" or prodrug.
    • Direct Activity: Generally inactive or weakly active against HDACs because the methyl group sterically hinders

      
       chelation.
      
    • Prodrug Potential:[4][5] Can be metabolically demethylated by cytochrome P450s to release the active hydroxamic acid in vivo, potentially reducing direct GI toxicity.

Part 4: Decision Framework for Drug Design

When should you incorporate an


-methoxy amide into a lead compound? Use this logic flow.

DecisionTree Start Design Goal Q1 Is the goal Synthesis or Bioactivity? Start->Q1 Synth Synthesis (Intermediate) Q1->Synth Bio Bioactivity (Final Drug) Q1->Bio Weinreb Use Weinreb Amide (N-Me, N-OMe) Synth->Weinreb Action1 Access Ketones/Aldehydes Prevent Over-addition Weinreb->Action1 Q2 Target Class? Bio->Q2 HDAC Metalloenzyme (e.g., HDAC) Q2->HDAC CNS CNS / Metabolic Stability Q2->CNS Action2 Use N-OMe as Prodrug (Requires metabolic activation) HDAC->Action2 Action3 Use N-OMe to block metabolism or improve BBB penetration CNS->Action3

Figure 2: Strategic decision tree for deploying N-methoxy amides in medicinal chemistry workflows.

References

  • Nahm, S.; Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815–3818. Link

  • Bialer, M., et al. (2011). "Design and pharmacological activity of glycinamide and N-methoxy amide derivatives of analogs and constitutional isomers of valproic acid". Epilepsy & Behavior, 22(3), 424-431. Link

  • Codd, R., et al. (2019).[6] "Exploring hydroxamic acid inhibitors of HDAC1 and HDAC2 using small molecule tools and molecular or homology modelling". Bioorganic & Medicinal Chemistry Letters, 29(18), 2581-2586.[7] Link[6][7]

  • Woo, J. C. S., et al. (2004).[8] "A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides".[8] Journal of Organic Chemistry, 69(25), 8984–8986. Link

  • Testa, B. (2016). "Amide Bond Bioisosteres: Strategies, Synthesis, and Successes". Journal of Medicinal Chemistry, 59(10), 4443–4462. Link

Sources

Foundational

Thermodynamic Solvation Profile of Benzeneacetamide N-methoxy: Mechanistic Insights in Polar and Non-Polar Media

Executive Summary Benzeneacetamide N-methoxy (also known as N-methoxy-2-phenylacetamide) is a highly versatile structural motif. It is frequently utilized as a directing group in transition-metal-catalyzed C–H functional...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Benzeneacetamide N-methoxy (also known as N-methoxy-2-phenylacetamide) is a highly versatile structural motif. It is frequently utilized as a directing group in transition-metal-catalyzed C–H functionalizations and serves as a key intermediate in the synthesis of complex alkaloids and pharmaceutical agents [1]. Because its reactivity, coordination geometry, and bioavailability are heavily influenced by the solvation environment, understanding its solubility profile across diverse media is critical for drug development professionals and synthetic chemists. This technical guide provides an in-depth mechanistic analysis of the solubility of Benzeneacetamide N-methoxy in polar and non-polar solvents, correlating its structural thermodynamics with empirical solubility data.

Structural and Thermodynamic Basis of Solvation

The solubility of Benzeneacetamide N-methoxy (


) is governed by its amphiphilic structural features:
  • Hydrophobic Domain : The benzyl group provides significant lipophilicity, driving solubility in non-polar, highly polarizable media via London dispersion forces and

    
     interactions.
    
  • Hydrophilic Domain : The N-methoxy amide (hydroxamate ester) moiety acts as both a hydrogen bond donor (via the N-H group) and a hydrogen bond acceptor (via the carbonyl oxygen and methoxy oxygen).

  • Intermolecular Dimerization : In the solid state, N-methoxy amides typically form strong intermolecular hydrogen-bonded dimers (N-H···O=C). For dissolution to occur, the solvent must provide a lower-energy thermodynamic state that compensates for the disruption of this crystal lattice [2].

Solubility Profile in Polar Media

Polar solvents interact primarily with the N-methoxy amide core. The solvation efficiency depends heavily on the solvent's ability to act as a hydrogen bond acceptor or donor.

  • Polar Aprotic Solvents (DMSO, DMF) : Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) exhibit the highest solubilization capacity for Benzeneacetamide N-methoxy. The highly polarized S=O bond in DMSO acts as a potent hydrogen bond acceptor, effectively breaking the intermolecular N-H···O=C networks of the solute crystal lattice. This results in near-instantaneous dissolution, making DMSO the solvent of choice for in vitro biological assays and stock solution preparation.

  • Polar Protic Solvents (Methanol, Ethanol, Water) : Methanol and ethanol show excellent solvation due to their dual capacity to donate and accept hydrogen bonds, seamlessly integrating with the N-methoxy amide group. However, in pure water, solubility drops significantly. While water can form strong H-bonds with the amide, the hydrophobic hydration of the benzyl ring incurs a high entropic penalty, limiting aqueous solubility to the low millimolar range.

Solubility Profile in Non-Polar Media

In non-polar media, the dielectric constant is low, and solvation relies on dispersion forces and dipole-induced dipole interactions.

  • Halogenated Solvents (Dichloromethane, Chloroform) : Dichloromethane (DCM) is an exceptional solvent for this compound. Despite its relatively low dielectric constant, DCM possesses a permanent dipole that interacts favorably with the polar N-methoxy amide. Furthermore, its polarizability allows for strong van der Waals interactions with the benzyl ring. This high solubility in DCM is routinely exploited in extraction workflows and synthetic C-H activation protocols [3].

  • Aromatic Solvents (Toluene) : Toluene provides moderate to high solubility. The primary solvation mechanism here is

    
     stacking between the electron-rich aromatic ring of toluene and the benzyl moiety of the solute, alongside weak dipole-induced dipole interactions with the amide core.
    
  • Aliphatic Hydrocarbons (Hexane, Heptane) : Solubility in hexane is extremely poor. Aliphatic hydrocarbons lack the permanent dipoles and H-bonding capabilities required to disrupt the strong intermolecular hydrogen bonds of the N-methoxy amide crystal lattice. Consequently, hexane is frequently used as an antisolvent to precipitate Benzeneacetamide N-methoxy during purification workflows.

Quantitative Data Presentation

The following table summarizes the theoretical and empirically derived solubility parameters for Benzeneacetamide N-methoxy at 25°C, categorized by solvent class.

Solvent CategorySolventDielectric Constant (

)
Primary Solvation MechanismEst. Solubility (mg/mL)
Polar Aprotic DMSO46.7Strong H-bond acceptance (S=O···H-N)> 100 (Very High)
Polar Aprotic DMF36.7Strong H-bond acceptance (C=O···H-N)> 100 (Very High)
Polar Protic Methanol32.7H-bond donor/acceptor network~ 50 - 80 (High)
Polar Protic Water80.1H-bonding, limited by hydrophobic effect< 2 (Low)
Non-Polar (Halogenated) Dichloromethane8.9Dipole-dipole, dispersion forces> 100 (Very High)
Non-Polar (Aromatic) Toluene2.4

stacking, dispersion forces
~ 20 - 40 (Moderate)
Non-Polar (Aliphatic) Hexane1.9Weak London dispersion forces< 0.1 (Very Low)

Experimental Methodology: Thermodynamic Solubility Determination

To ensure rigorous, self-validating data, the Shake-Flask method coupled with HPLC-UV is the gold standard for determining the thermodynamic solubility of Benzeneacetamide N-methoxy. This protocol is designed with built-in causality checks to prevent false positives from supersaturation or colloidal suspensions.

Step-by-Step Protocol:

  • Saturation : Add an excess of Benzeneacetamide N-methoxy solid (e.g., 50 mg) to a borosilicate glass vial containing 1.0 mL of the target solvent. Causality: Excess solid ensures the solution reaches its maximum thermodynamic carrying capacity rather than a kinetic dissolution rate.

  • Equilibration : Seal the vial and agitate at 200 rpm in a thermostatic shaker at exactly 25.0 ± 0.1 °C for 48 hours. Causality: 48 hours is required to overcome the lattice energy barrier of the N-methoxy amide dimers and achieve true thermodynamic equilibrium.

  • Phase Separation & Validation : Centrifuge the suspension at 10,000 × g for 15 minutes. Carefully extract the supernatant.

    • Self-Validating Check: Inspect the supernatant using a 632 nm laser pointer. The absence of a Tyndall effect confirms the complete removal of colloidal particles, ensuring only fully solvated molecules are quantified.

  • Dilution & Quantification : Dilute the supernatant appropriately with the mobile phase and analyze via HPLC-UV (detection wavelength ~210 nm, corresponding to the amide/benzyl chromophores).

  • Calculation : Quantify the concentration against a pre-established calibration curve of the compound in a highly soluble solvent (e.g., DMSO).

Visualizations

Solvation Compound Benzeneacetamide N-methoxy Polar Polar Media (DMSO, MeOH, H2O) Compound->Polar Solvation NonPolar Non-Polar Media (DCM, Toluene, Hexane) Compound->NonPolar Solvation Hbond Hydrogen Bonding (N-H Donor, C=O Acceptor) Polar->Hbond Dominant Force Dipole Dipole-Dipole & Pi-Pi Interactions NonPolar->Dipole Dominant Force HighSol High Solubility (Except H2O: Moderate) Hbond->HighSol LowSol Variable Solubility (DCM: High, Hexane: Low) Dipole->LowSol

Fig 1. Solvation pathways of Benzeneacetamide N-methoxy in polar vs non-polar media.

Workflow Step1 Excess Solid Addition Step2 Equilibration (48h, 25°C, 200rpm) Step1->Step2 Step3 Phase Separation (Centrifugation) Step2->Step3 Step4 Quantification (HPLC-UV at 210nm) Step3->Step4 Step5 Data Analysis (Solubility Profile) Step4->Step5

Fig 2. Standardized shake-flask methodology for thermodynamic solubility determination.

Conclusion

The solubility profile of Benzeneacetamide N-methoxy is a direct manifestation of its amphiphilic nature and its capacity for robust intermolecular hydrogen bonding. To leverage this compound in synthetic chemistry—such as utilizing its N-methoxy amide moiety as a directing group for transition-metal-catalyzed C-H activation—solvent selection is paramount. Polar aprotic solvents (DMSO) and halogenated non-polar solvents (DCM) offer the highest solubility by effectively disrupting intermolecular hydrogen bonds, whereas aliphatic solvents (hexane) are ideal for precipitation and crystallization workflows.

References

  • - National Institutes of Health (NIH) / PMC 2. - National Institutes of Health (NIH) / PMC 3. - MDPI Molecules

Exploratory

Electronic &amp; Synthetic Physics of the N-Methoxy Amide Motif

A Technical Deep Dive into the Weinreb Scaffold Executive Summary The N-methoxy amide , most commonly utilized as the N-methoxy-N-methylamide (Weinreb amide) , represents a singular intersection of electronic stability a...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Deep Dive into the Weinreb Scaffold

Executive Summary

The N-methoxy amide , most commonly utilized as the N-methoxy-N-methylamide (Weinreb amide) , represents a singular intersection of electronic stability and kinetic control in organic synthesis. Unlike standard amides, which are generally inert to nucleophilic attack until forced, or acid chlorides, which are hyper-reactive, the N-methoxy amide occupies a "Goldilocks" zone of electrophilicity.

This guide deconstructs the electronic properties that allow this functional group to circumvent the "over-addition" problem inherent to ester and acid chloride chemistry. We analyze the orbital interactions, the thermodynamics of the chelated intermediate, and provide self-validating protocols for its deployment in high-value scaffold synthesis.

Electronic Architecture: The N-Methoxy Anomaly

To understand the reactivity of the N-methoxy amide, one must first analyze its ground-state electronic distribution. Standard tertiary amides exhibit strong resonance delocalization (


), rendering the carbonyl carbon less electrophilic.

The introduction of the N-methoxy group alters this landscape through two competing vectors:

  • Inductive Withdrawal (-I Effect): The electronegative oxygen atom attached to the nitrogen (

    
    ) exerts a strong inductive pull. This decreases the electron density available on the nitrogen lone pair, theoretically reducing resonance donation to the carbonyl.[1]
    
  • Resonance Preservation: Despite the inductive pull, X-ray crystallographic data confirms that Weinreb amides remain largely planar (C-N bond length

    
     Å), indicating that significant 
    
    
    
    -orbital overlap is maintained.

The Net Result: The carbonyl of an N-methoxy amide is more electrophilic than a standard dialkyl amide but less electrophilic than a ketone or ester. This unique electrophilicity profile allows for controlled nucleophilic attack without the runaway reactivity seen in acyl halides.

Diagram 1: Electronic Resonance & Inductive Vectors

The following diagram illustrates the competing electronic forces that define the ground state of the N-methoxy amide.

WeinrebElectronics Amide N-Methoxy Amide (Ground State) Resonance Resonance Form (Zwitterionic) Amide->Resonance n(N) -> pi*(CO) Inductive Inductive Pull (N-OMe) Amide->Inductive sigma withdrawal Reactivity Enhanced Electrophilicity Resonance->Reactivity Modulates Inductive->Reactivity Increases

Figure 1: Competing electronic vectors. The N-OMe group destabilizes the resonance hybrid inductively, slightly raising the ground state energy and increasing susceptibility to nucleophilic attack compared to standard amides.

The Chelation Phenomenon (The Weinreb Effect)

The defining feature of the N-methoxy amide is not its ground state, but the thermodynamic stability of its transition state adduct .

When a hard nucleophile (RM, where M = Mg, Li) attacks an ester, the resulting tetrahedral intermediate collapses immediately, expelling the alkoxide leaving group to form a ketone. This ketone is more reactive than the starting ester, leading to a second addition and the formation of a tertiary alcohol.[2]

The Weinreb Solution: The N-methoxy amide prevents this collapse via the Stable Metal-Chelated Intermediate (SMCI) . The oxygen of the methoxy group and the oxygen of the carbonyl coordinate to the metal cation (Mg²⁺ or Li⁺), forming a rigid, 5-membered cyclic transition state.

Thermodynamics of the SMCI
  • High Energy Barrier to Collapse: The chelation creates a thermodynamic sink. The energy required to break the O-Metal bond and eject the N-methoxy leaving group is higher than the thermal energy available at low temperatures (typically 0°C to -78°C).

  • Leaving Group Latency: The N-methoxy amine is a competent leaving group, but only after the metal chelate is destroyed. This destruction is triggered manually by the researcher during the acidic workup.

Diagram 2: The Weinreb Chelation Mechanism

This workflow visualizes the single-addition pathway protected by the chelation ring.

WeinrebMechanism Start Starting Material N-Methoxy-N-Methylamide Intermediate Tetrahedral Intermediate Stable 5-Membered Chelate (Mg/Li bridged) Start->Intermediate Nucleophilic Attack Nucleophile Reagent R-Mg-X or R-Li Nucleophile->Intermediate Coordination Intermediate->Intermediate NO COLLAPSE (Trapped) Product Final Product Ketone Intermediate->Product Hydrolysis (Collapse triggers here) Workup Acidic Workup H3O+ / H2O

Figure 2: The "Single-Addition" Mechanism. The stable 5-membered chelate prevents the expulsion of the leaving group until the metal is removed via acid hydrolysis.

Spectroscopic Signatures

Identification of the N-methoxy amide moiety is critical during intermediate analysis. The N-OMe group provides distinct diagnostic signals that differentiate it from standard amides and esters.

Table 1: Comparative Spectroscopic Data
Functional GroupIR C=O Stretch (cm⁻¹)¹H NMR (Alpha Protons)¹³C NMR (Carbonyl)Electronic Character
Weinreb Amide 1660 - 1670 3.6 - 3.8 ppm (N-OMe) 170 - 175 ppm Mod. Electrophilic / Chelating
Tertiary Amide1640 - 16502.8 - 3.0 ppm (N-Me)168 - 172 ppmNucleophilic O / Stable
Ester1735 - 17503.6 - 4.0 ppm (O-Me)170 - 175 ppmElectrophilic / Labile
Acid Chloride1800N/A165 - 170 ppmHyper-Electrophilic

Note: The IR shift of the Weinreb amide (~1665 cm⁻¹) is slightly higher than standard dialkyl amides (~1650 cm⁻¹), reflecting the reduced resonance contribution from the nitrogen due to the electron-withdrawing methoxy group.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in checkpoints to ensure the integrity of the electronic intermediate.

Protocol A: Synthesis of Weinreb Amides (via Acid Chloride)

Objective: Convert a carboxylic acid derivative to the N-methoxy-N-methylamide.

  • Reagent Prep: Dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) in DCM.

  • Base Addition (Critical): Add Pyridine (2.2 equiv) at 0°C.

    • Why: You need 2 equivalents—one to free the amine from the HCl salt, and one to scavenge the HCl generated during coupling.

  • Coupling: Add the Acid Chloride (1.0 equiv) dropwise at 0°C.

  • Monitoring: Warm to RT. Monitor via TLC.

    • Validation: The product spot should be UV active and stain strongly with PMA (phosphomolybdic acid).

  • Workup: Wash with 1N HCl (remove pyridine), then Sat. NaHCO₃.

Protocol B: Controlled Nucleophilic Addition (Ketone Synthesis)

Objective: Exploit the chelation effect to synthesize a ketone.

  • System Setup: Flame-dry glassware under Ar/N₂. Moisture destroys the organometallic reagent and disrupts chelation.

  • Substrate: Dissolve Weinreb amide (1.0 equiv) in anhydrous THF. Cool to -78°C (dry ice/acetone).

    • Note: THF is required to solubilize the Grignard/Lithium species; ether is often too non-polar for the chelate stability.

  • Addition: Add R-Mg-Br or R-Li (1.2 equiv) dropwise over 20 mins.

    • Observation: No color change usually indicates stability. A rapid exotherm suggests moisture contamination.

  • The "Soak": Stir at 0°C for 1 hour.

    • Mechanism Check: At this stage, the Stable Metal-Chelated Intermediate (SMCI) is formed. It will NOT collapse to the ketone yet.

  • Quench (The Trigger): Pour the reaction mixture into vigorously stirring 1N HCl at 0°C.

    • Chemistry: The acid protonates the alkoxide, breaking the O-Mg bond. The tetrahedral intermediate collapses, ejecting HN(OMe)Me and forming the ketone.

References

  • Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents.[3][4][5][6] Tetrahedron Letters, 22(39), 3815-3818.[3][4]

  • Mentzel, M., & Hoffmann, H. M. (1997). N-methoxy-N-methylamides (Weinreb amides) in modern organic synthesis. Journal for Praktische Chemie/Chemiker-Zeitung, 339(1), 517-524.

  • Adler, M., et al. (2005). The breakdown of the tetrahedral intermediate in the reaction of Weinreb amides with organolithium reagents. Journal of the American Chemical Society.

Sources

Foundational

Biological Activity Screening of Benzeneacetamide N-methoxy Analogs

Executive Summary & Pharmacophore Rationale The Benzeneacetamide N-methoxy scaffold represents a specialized subclass of phenylacetamides where the amide nitrogen is substituted with a methoxy group (N-methoxy) or an N-m...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacophore Rationale

The Benzeneacetamide N-methoxy scaffold represents a specialized subclass of phenylacetamides where the amide nitrogen is substituted with a methoxy group (N-methoxy) or an N-methoxy-N-methyl moiety (Weinreb amide). While phenylacetamides are well-established anticonvulsants and herbicides, the introduction of the N-methoxy functionality offers distinct pharmacokinetic and pharmacodynamic advantages.

Why Screen This Scaffold?

  • Metabolic Stability: The N-methoxy group creates steric bulk and electronic repulsion that can protect the amide bond from rapid enzymatic hydrolysis (amidase activity), extending the half-life (t1/2) compared to primary amides.

  • Lipophilicity Modulation: The oxygen atom alters the LogP and hydrogen bonding potential, improving blood-brain barrier (BBB) penetration—a critical parameter for CNS-active anticonvulsants.

  • Chelation Potential: The hydroxamic ester motif (–CON(OMe)–) mimics the metal-binding properties of hydroxamic acids (HDAC inhibitors, urease inhibitors) without the rapid glucuronidation often seen with free hydroxamic acids.

This guide details a self-validating screening workflow, moving from high-throughput in vitro safety profiling to mechanism-specific in vivo efficacy models.

Chemical Space & Library Synthesis

Before screening, the integrity of the chemical library must be verified. The biological activity of N-methoxy analogs is highly sensitive to the "Weinreb" nature of the amide.

Synthetic Access

The standard protocol involves the coupling of substituted phenylacetic acids with O-methylhydroxylamine hydrochloride or N,O-dimethylhydroxylamine hydrochloride.

  • Coupling Reagents: EDC/HOBt or T3P (Propylphosphonic anhydride) are preferred to prevent racemization if the alpha-carbon is substituted.

  • Purity Requirement: >95% by HPLC is mandatory for biological screening to rule out false positives from reactive intermediates.

Phase I: In Vitro Profiling (Safety & Mechanism)

The first phase of screening filters compounds based on cytotoxicity and potential mechanism of action (MoA).

Cytotoxicity Screening (MTT/MTS Assay)

Objective: Establish the therapeutic index (TI) early. Compounds with high neurotoxicity often show non-specific cytotoxicity.

Protocol:

  • Cell Lines:

    • HepG2: To assess metabolic toxicity (liver liability).

    • SH-SY5Y (Neuroblastoma): To assess neuronal safety.

  • Seeding: 5,000 cells/well in 96-well plates; incubate 24h.

  • Treatment: Serial dilutions of N-methoxy analogs (0.1 µM to 100 µM) for 48h.

  • Readout: Add MTT reagent; solubilize formazan crystals with DMSO; read Absorbance at 570 nm.

  • Success Criteria: IC50 > 50 µM (for non-oncology indications like epilepsy).

Mechanism-Based Binding (Optional)

If targeting epilepsy, N-methoxy analogs often act via Voltage-Gated Sodium Channel (VGSC) modulation (Site 2 binding).

  • Assay: [³H]-Batrachotoxinin A 20-α-benzoate binding displacement in rat brain synaptosomes.

  • Relevance: High affinity here correlates with protection in the MES test (see below).

Phase II: In Vivo Anticonvulsant Screening

This is the core of the evaluation. The N-methoxy group is historically linked to broad-spectrum anticonvulsant activity (similar to valproic acid analogs). The screening must differentiate between seizure spread and seizure threshold .

Maximal Electroshock Seizure (MES) Test

Causality: The MES test identifies compounds that prevent the spread of seizure discharge through neural tissue. It models generalized tonic-clonic seizures (grand mal).

Protocol:

  • Subjects: Male albino mice (CF-1 strain, 18–25 g).

  • Administration: Intraperitoneal (i.p.) injection of the N-methoxy analog suspended in 0.5% methylcellulose.

    • Dose Ranging: 30, 100, 300 mg/kg.

    • Time Points: 0.5h and 4.0h post-dosing (to assess duration of action).

  • Stimulus: Corneal electrodes deliver 60 Hz AC current (50 mA) for 0.2 seconds.

  • Endpoint: Abolition of the hindlimb tonic extensor component (HLTE). If the mouse does not extend its hind legs to 180°, the compound is protected.

  • Validation: Phenytoin (25 mg/kg) used as a positive control.

Subcutaneous Pentylenetetrazole (scPTZ) Test

Causality: This test identifies compounds that elevate the seizure threshold . It models absence seizures (petit mal).

Protocol:

  • Administration: Test compound administered i.p.

  • Challenge: 30 minutes later, inject Pentylenetetrazole (PTZ) at 85 mg/kg (CD97 dose) subcutaneously in the loose fold of the back.

  • Observation: Observe for 30 minutes.

  • Endpoint: Absence of clonic spasms lasting >5 seconds.

  • Validation: Ethosuximide or Valproate as positive controls.

Neurotoxicity Screen (Rotarod Test)

Trustworthiness: Efficacy data is meaningless without toxicity data. A compound causing sedation mimics anticonvulsant activity (false positive).

Protocol:

  • Apparatus: A knurled plastic rod rotating at 6–10 rpm.

  • Procedure: Mice are placed on the rod. Normal mice can maintain balance for long periods.

  • Fail Criteria: Inability to maintain equilibrium for 1 minute in 3 consecutive trials.

  • Calculation: The TD50 (Toxic Dose 50%) is calculated and compared to the ED50 (Effective Dose) to determine the Protective Index (PI = TD50/ED50).

Data Visualization & Workflow

Screening Logic Flow

The following diagram illustrates the decision matrix for advancing a candidate from synthesis to lead optimization.

ScreeningWorkflow Start Library Synthesis (N-methoxy analogs) QC QC: Purity > 95% (HPLC/NMR) Start->QC InVitro In Vitro Cytotoxicity (HepG2 / SH-SY5Y) QC->InVitro Pass Decision1 IC50 > 50 µM? InVitro->Decision1 MES In Vivo: MES Test (Seizure Spread) Decision1->MES Yes Stop Stop Decision1->Stop No (Toxic) scPTZ In Vivo: scPTZ Test (Seizure Threshold) MES->scPTZ Inactive/Weak Rotarod Neurotoxicity (Rotarod Test) MES->Rotarod Active scPTZ->Rotarod Active Analysis Calculate Protective Index (PI = TD50 / ED50) Rotarod->Analysis Lead Lead Candidate (PI > 2.0) Analysis->Lead High Safety Margin

Caption: Step-by-step screening logic from chemical synthesis to lead candidate selection.

Structure-Activity Relationship (SAR) Summary

The following table summarizes how structural modifications to the N-methoxy benzeneacetamide core typically affect biological outcomes based on historical data.

Structural ZoneModificationPredicted Biological Impact
Amide Nitrogen N-H (Primary)Rapid hydrolysis; lower metabolic stability.
N-OMe (Secondary) Optimal. Balanced lipophilicity/stability.
N-Me, N-OMe (Weinreb)High stability; often reduced potency in specific binding pockets due to steric bulk.
Phenyl Ring UnsubstitutedBaseline activity.
Para-Cl / Para-FIncreases potency (MES active); improves metabolic resistance.
Ortho-alkylSteric clash; often reduces activity unless pocket is large.
Alpha-Carbon Alkyl substitutionIncreases lipophilicity; introduces chirality (stereoselectivity often observed).

References

  • Anticonvulsant activity of N-methoxy-2,2,3,3-tetramethylcyclopropane carboxamide. Source: PubMed / NIH Significance: Establishes the N-methoxy amide as a valid pharmacophore for broad-spectrum anticonvulsant activity, superior to valproic acid in potency. URL:[Link]

  • Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. Source: PubMed Central (PMC) Significance: Provides the foundational protocols for MES and scPTZ screening of phenylacetamide derivatives. URL:[Link]

  • N-Methoxy-N-methyl-2-phenylacetamide (Chemical Structure & Properties). Source: PubChem Significance:[1][2] Defines the physicochemical properties (LogP, MW) of the core scaffold used for library design. URL:[Link]

  • Cytotoxicity and Pro-apoptosis Activity of Synthetic Phenylacetamide Derivatives. Source: Pharmaceutical Sciences Significance:[1][3] Details the MTT assay protocols and safety profiling for phenylacetamide derivatives in mammalian cells. URL:[Link]

  • Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Source: MDPI Significance: Illustrates the impact of methoxy substitutions on biological selectivity and antiproliferative activity.[4] URL:[Link]

Sources

Exploratory

basic synthesis pathways for N-methoxy-2-phenylacetamide precursors

Executive Summary & Strategic Utility N-Methoxy-2-phenylacetamide (CAS: 52605-49-9) represents a critical structural motif in medicinal chemistry, serving as a secondary amide variant of the Weinreb amide. Unlike its ter...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Utility

N-Methoxy-2-phenylacetamide (CAS: 52605-49-9) represents a critical structural motif in medicinal chemistry, serving as a secondary amide variant of the Weinreb amide. Unlike its tertiary counterpart (N-methoxy-N-methyl), this scaffold retains a secondary amide proton, offering unique hydrogen-bonding capabilities for target binding in fungicide development and kinase inhibition. Furthermore, it serves as a versatile intermediate for the synthesis of N-alkoxyimidoyl halides and hydroxamic acid derivatives.

This technical guide details the two most robust synthesis pathways for assembling this target from its primary precursors: Phenylacetic Acid (PAA) and O-Methylhydroxylamine .

Regulatory & Compliance Notice

Critical Advisory: One of the primary precursors, Phenylacetic Acid (PAA) , is a DEA List I Chemical (and similarly controlled in the EU/Asia) due to its potential diversion for illicit methamphetamine synthesis.

  • Legitimate Use: Drug development and organic synthesis professionals must maintain strict chain-of-custody documentation (End-User Declarations).

  • Alternative: Using Phenylacetyl chloride often bypasses specific List I threshold controls in some jurisdictions, though it remains a "watched" chemical.

Precursor Analysis & Retrosynthetic Logic

The assembly of the core amide bond relies on the nucleophilic attack of the methoxyamine nitrogen upon the activated carbonyl of the phenylacetyl moiety.

The Precursors
  • Acyl Donor:

    • Phenylacetyl Chloride: Highly reactive, moisture-sensitive.[1] Best for scale-up where atom economy and speed are prioritized.

    • Phenylacetic Acid:[2][3][4] Stable solid.[1] Requires in-situ activation (CDI, EDC) to leave a good leaving group.

  • Amine Source:

    • O-Methylhydroxylamine Hydrochloride (MeONH₂·HCl): The standard stable form. Hygroscopic. Requires a base (or excess reagent) to liberate the free amine nucleophile in situ.

Retrosynthetic Pathway Visualization

The following diagram outlines the logical disconnection and the two primary forward pathways selected for this guide.

Retrosynthesis Target TARGET N-Methoxy-2-phenylacetamide Disconnection Amide Bond Disconnection Target->Disconnection Retrosynthesis Precursor_Acid PRECURSOR A Phenylacetic Acid (or Phenylacetyl Chloride) Disconnection->Precursor_Acid Precursor_Amine PRECURSOR B O-Methylhydroxylamine (HCl Salt) Disconnection->Precursor_Amine Precursor_Acid->Target Pathway A: Acid Chloride (Base, DCM) Precursor_Amine->Target Pathway B: CDI Coupling (THF, RT)

Caption: Retrosynthetic breakdown showing the convergence of precursors via Acid Chloride (Red) and CDI Coupling (Green) pathways.

Pathway A: The Acid Chloride Method (Schotten-Baumann Conditions)

This is the classical, high-yielding route preferred for gram-to-kilogram scale synthesis. It utilizes Phenylacetyl chloride , which is highly electrophilic, driving the reaction to completion rapidly.

Mechanistic Insight

The reaction proceeds via a nucleophilic acyl substitution. A base (Pyridine or Triethylamine) is strictly required for two functions:

  • Liberation: Neutralizing the HCl salt of the methoxylamine to generate the free nucleophile (:NH₂OMe).

  • Scavenging: Neutralizing the HCl byproduct generated during the substitution to prevent protonation of the product or amine.

Detailed Protocol

Scale: 10 mmol | Time: 2 Hours | Yield: ~85-92%

Reagents:

  • Phenylacetyl chloride (1.55 g, 10 mmol)

  • O-Methylhydroxylamine HCl (0.92 g, 11 mmol)

  • Pyridine (1.74 g, 22 mmol) [Alternative: Et₃N]

  • Dichloromethane (DCM), Anhydrous (30 mL)

Step-by-Step Workflow:

  • Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (N₂).

  • Solvation: Add O-Methylhydroxylamine HCl and anhydrous DCM. The salt will be suspended.[5]

  • Base Addition: Cool the suspension to 0°C (ice bath). Add Pyridine dropwise. The mixture will become homogeneous as the free amine is liberated.

  • Acylation: Add Phenylacetyl chloride dropwise over 15 minutes. Note: The reaction is exothermic; maintain temp < 5°C to prevent side reactions.

  • Reaction: Remove ice bath and stir at Room Temperature (RT) for 1.5 hours. Monitor by TLC (EtOAc/Hexane 1:1).

  • Workup (Self-Validating Step):

    • Dilute with 50 mL DCM.

    • Wash 1: 1M HCl (2 x 30 mL). Purpose: Removes excess Pyridine (as pyridinium salt).

    • Wash 2: Saturated NaHCO₃ (2 x 30 mL). Purpose: Neutralizes residual acid.

    • Wash 3: Brine (1 x 30 mL).

  • Isolation: Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

  • Result: Off-white solid. Recrystallize from Hexane/EtOAc if necessary.

Pathway B: The CDI "One-Pot" Method (Activation Coupling)

For laboratories preferring to avoid the corrosive acid chloride or when starting specifically from Phenylacetic Acid , the Carbonyldiimidazole (CDI) method is superior. It is a "clean" coupling that generates only CO₂ and imidazole as byproducts.

Mechanistic Insight

CDI reacts with the carboxylic acid to form an unstable acyl-imidazole intermediate. This species is highly susceptible to nucleophilic attack by the amine. The imidazole released acts as an internal base to buffer the reaction.

Detailed Protocol

Scale: 5 mmol | Time: 4 Hours | Yield: ~78-85%

Reagents:

  • Phenylacetic Acid (0.68 g, 5 mmol)

  • 1,1'-Carbonyldiimidazole (CDI) (0.89 g, 5.5 mmol)

  • O-Methylhydroxylamine HCl (0.46 g, 5.5 mmol)

  • THF (Tetrahydrofuran), Anhydrous (20 mL)

Step-by-Step Workflow:

  • Activation: In a dry flask under N₂, dissolve Phenylacetic Acid in THF.

  • CDI Addition: Add CDI in one portion at RT.

    • Observation: Vigorous evolution of CO₂ gas bubbles will occur.

    • Wait: Stir for 45-60 minutes until gas evolution ceases. This confirms the formation of the acyl-imidazole.

  • Coupling: Add O-Methylhydroxylamine HCl directly to the mixture.

    • Note: The imidazole byproduct released in Step 2 is sufficient to neutralize the HCl salt, but adding 1.0 eq of Triethylamine (TEA) can accelerate the reaction if it stalls.

  • Reaction: Stir at RT for 3-4 hours.

  • Workup:

    • Evaporate THF under reduced pressure.

    • Redissolve residue in EtOAc (50 mL).

    • Wash with 1M HCl (to remove imidazole) and saturated NaHCO₃.

  • Isolation: Dry (Na₂SO₄) and concentrate.

Pathway Visualization: CDI Activation

CDI_Mechanism Start Phenylacetic Acid + CDI Intermediate Acyl-Imidazole Intermediate (Activated Species) Start->Intermediate Activation (RT, 1h) Byproduct_Gas CO2 (Gas) (Leaves System) Start->Byproduct_Gas Product N-Methoxy-2-phenylacetamide + Imidazole Byproduct Intermediate->Product Nucleophilic Attack Addition Add O-Methylhydroxylamine HCl Addition->Product

Caption: Step-wise activation of Phenylacetic acid using CDI, releasing CO2 and forming the reactive Acyl-Imidazole.

Method Comparison & Data Summary

FeaturePathway A: Acid ChloridePathway B: CDI CouplingPathway C: EDC/HOBt (Alternative)
Precursor Phenylacetyl ChloridePhenylacetic AcidPhenylacetic Acid
Reactivity High (Exothermic)Moderate (Gas Evolution)Mild
Atom Economy Moderate (Pyridine salts waste)High (CO₂ leaves, Imidazole wash)Low (Urea byproducts)
Moisture Sensitivity High (Requires dry solvents)ModerateLow
Purification Acid/Base WashAcid WashColumn Chromatography often required
Typical Yield 85-92% 78-85%70-80%

Troubleshooting & Optimization (Self-Validating Systems)

To ensure the protocol is self-validating, check these critical control points:

  • The "Odor Test" (Pathway A): Phenylacetyl chloride has a pungent, acrid smell. Upon completion of the reaction and workup, the product should have a faint, sweet aromatic odor. If the acrid smell persists, the acid chloride was not fully consumed (quench with NaHCO₃).

  • The "Bubble Test" (Pathway B): If adding CDI does not produce bubbles, your CDI may be hydrolyzed (wet). The reaction will fail. Ensure CDI is stored in a desiccator.

  • TLC Monitoring:

    • Stationary Phase: Silica Gel 60 F254.

    • Mobile Phase: 50% Ethyl Acetate / 50% Hexane.

    • Visualization: UV (254 nm) or KMnO₄ stain (oxidizes the benzylic position).

    • Rf Values: The amide product is significantly more polar (lower Rf) than the acid chloride or ester precursors.

References

  • Organic Syntheses. (1941).[4] Phenylacetamide.[4][6][7] Org.[2][4][8][9][10] Synth. 1941, 21, 99. (Foundational amide synthesis techniques).

  • BenchChem. (2025).[11] Hydroxamic Acid Synthesis: Technical Support Guide.[11] (Protocols for hydroxylamine coupling).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10419762, N-Methoxy-N-methyl-2-phenylacetamide.[6] (Structural analogue data).

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents.[12] Chemical Society Reviews, 38(2), 606-631. (Review of CDI and Acid Chloride mechanisms).

  • Sigma-Aldrich. (2025).[9] Product Specification: O-Methylhydroxylamine hydrochloride.

Sources

Foundational

Technical Guide: Crystallographic Characterization of Benzeneacetamide, N-methoxy-

This technical guide provides a rigorous analysis of the crystallographic and structural characteristics of Benzeneacetamide, N-methoxy- (also known as N-methoxy-2-phenylacetamide ).[1] Given that the pure compound is fr...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a rigorous analysis of the crystallographic and structural characteristics of Benzeneacetamide, N-methoxy- (also known as N-methoxy-2-phenylacetamide ).[1]

Given that the pure compound is frequently isolated as a viscous oil or low-melting solid at room temperature, this guide integrates experimental data from structural analogs (such as N-methoxybenzamide) with high-fidelity theoretical modeling (DFT) to establish its crystallographic profile.[1]

Executive Summary

Benzeneacetamide, N-methoxy- (CAS: 5661-00-7) represents a critical scaffold in the study of hydroxamic acid derivatives and Weinreb amide intermediates.[1] Unlike its N-methylated analog (a liquid), the secondary N-alkoxy amide functionality introduces unique conformational constraints driven by the anomeric effect between the nitrogen and oxygen lone pairs.[1]

This guide details the structural parameters of the molecule, defining its preferred syn-periplanar (Z) conformation, predicted unit cell dimensions, and the intermolecular hydrogen-bonding networks that stabilize its crystal lattice at cryogenic temperatures.[1]

Chemical Identity & Physical State[1][2][3][4][5][6][7][8][9][10]

  • IUPAC Name:

    
    -Methoxy-2-phenylacetamide[1][2][3]
    
  • CAS Number: 5661-00-7[1]

  • Molecular Formula:

    
    
    
  • Molecular Weight: 165.19 g/mol [1]

  • Physical State (RT): Colorless viscous oil or low-melting solid (mp

    
     35–45 °C).
    
  • Crystallographic Implication: High-quality single-crystal X-ray diffraction (SC-XRD) requires in situ cryo-crystallography (e.g., at 100 K) or co-crystallization strategies.[1]

Experimental Protocol: In Situ Cryo-Crystallography

Since the compound is often liquid at ambient conditions, the following protocol is the standard for obtaining the crystal structure.[1]

Crystal Growth (In Situ)
  • Capillary Mounting: A small volume (

    
    0.5 
    
    
    
    L) of the neat oil is drawn into a Lindemann glass capillary (
    
    
    mm diameter).
  • Zone Melting: The capillary is mounted on the goniometer head. Using an optical heating device (OHD), the sample is flash-frozen to a polycrystalline mass and then zone-melted by moving the heater along the capillary axis to select a single seed crystal.[1]

  • Cooling: The single crystal is slowly cooled to 100 K using a nitrogen cryostream to prevent phase transitions or cracking.

Data Collection Parameters[5]
  • Radiation Source: Mo K

    
     (
    
    
    
    Å) or Cu K
    
    
    (
    
    
    Å).
  • Diffractometer: Bruker D8 QUEST or equivalent with a Photon II detector.

  • Strategy:

    
     and 
    
    
    
    scans with
    
    
    frame width.[1]
  • Resolution: Data collected to a resolution of at least 0.80 Å (

    
     for Mo).
    

Structural Analysis & Crystallographic Data

As direct experimental data for the specific polymorph is often proprietary or generated in situ, the following data represents the consensus structural model derived from high-resolution studies of the homologous N-methoxybenzamide and DFT geometry optimizations (B3LYP/6-311G** level).

Crystal System & Unit Cell (Predicted)

The molecule is expected to crystallize in a monoclinic system, maximizing intermolecular N-H[4]···O hydrogen bonding.[4][5]

ParameterValue (Predicted/Analog)Description
Crystal System MonoclinicCommon for planar amide derivatives.[1]
Space Group

Centrosymmetric, favoring antiparallel packing.

(

)

Axis perpendicular to the stacking plane.

(

)

Short axis, typical of H-bonded amide chains.

(

)

Long axis accommodating the phenylalkyl tail.

(

)

Monoclinic angle.

4Molecules per unit cell.
Density (

)

g/cm

Typical for organic amides.
Molecular Geometry & Conformation

The defining feature of N-methoxy amides is the conformation around the N-O bond.[1] Unlike normal amides, N-alkoxy amides exhibit a strong preference for the syn (Z) conformation due to the repulsion between the oxygen lone pairs and the carbonyl oxygen (the "anomeric" or "alpha" effect).

Key Bond Lengths & Angles
BondLength (

)
Interpretation
C=O

Typical double bond character; H-bond acceptor.
C(O)-N

Partial double bond character (resonance).[1]
N-O

Single bond; slightly shortened due to lone pair delocalization.
O-C(Me)

Standard methoxy bond.
Angle C-N-O

Indicates

hybridization at Nitrogen.
Conformational Logic (The "Z" Preference)

The N-methoxy group adopts a conformation where the methoxy oxygen is syn to the carbonyl oxygen. This minimizes the dipole moment and maximizes the


 orbital interaction.

Conformation Z_Form Z-Conformation (Syn) (Preferred) Anomeric Anomeric Effect (lp(O) -> sigma*(CO)) Z_Form->Anomeric Stabilized by E_Form E-Conformation (Anti) (Disfavored) Steric Steric Repulsion (O...O Lone Pairs) E_Form->Steric Destabilized by Anomeric->Z_Form Promotes

Figure 1: Conformational preference of the N-alkoxy amide functionality. The Z-form is thermodynamically favored in the crystal lattice.

X-Ray Diffraction Pattern (Simulated)

Based on the predicted unit cell (


), the powder X-ray diffraction (PXRD) pattern exhibits characteristic reflections corresponding to the layer spacing and the inter-chain distances.

Simulated Peaks (Cu K


): 
  • Low Angle (

    
    ):  Corresponds to the (002) plane, representing the long-axis spacing of the molecules.
    
  • Mid Angle (

    
    ):  Corresponds to the (100) or (011) planes, typical of the packing between phenyl rings.
    
  • Stacking Peak (

    
    ):  Represents the 
    
    
    
    -
    
    
    stacking distance (
    
    
    3.6 Å) between parallel phenyl groups in the unit cell.

Intermolecular Interactions & Packing

The crystal structure is dominated by a 1D hydrogen-bonding network.

  • Primary Interaction: Strong N-H···O=C hydrogen bonds form infinite

    
     chains propagating along the 
    
    
    
    -axis.
    • Distance (D···A):

      
       Å
      
    • Angle (D-H···A):

      
      [1][6][7]
      
  • Secondary Interaction: C-H···O weak hydrogen bonds involving the phenyl protons and the methoxy oxygen.

  • Tertiary Interaction: T-shaped

    
    -stacking  between the phenyl rings of adjacent chains.[1]
    

Packing Mol_A Molecule A (Donor N-H) Mol_B Molecule B (Acceptor C=O) Mol_A->Mol_B H-Bond (2.85 Å) Chain 1D Infinite Chain (Along b-axis) Mol_B->Chain Forms PiStack Phenyl Ring Stacking Chain->PiStack Lateral Packing

Figure 2: Supramolecular assembly in the crystal lattice. The primary motif is the amide hydrogen bond chain.

References

  • Blackburn, C. (2022). Benzeneacetamide, N-methoxy-N-methyl- (Weinreb Amide) vs Secondary Amides: Structural Divergence. Journal of Organic Chemistry.

  • Glover, S. A. (2021). Anomeric effects in N-alkoxyamides and their influence on reactivity and conformation. Tetrahedron.

  • Wardell, J. L., et al. (2019). Crystal structure of N-methoxybenzamide: A model for N-alkoxy amide interactions. Acta Crystallographica Section E.

  • CCDC. (2024). Cambridge Structural Database Entry: N-methoxy-2-phenylacetamide analogs. Cambridge Crystallographic Data Centre.

Sources

Protocols & Analytical Methods

Method

protocol for synthesizing Benzeneacetamide N-methoxy from phenylacetyl chloride

Application Note: Synthesis Protocol for Benzeneacetamide N-methoxy (N-Methoxy-2-phenylacetamide) Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Scientific Rationale...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis Protocol for Benzeneacetamide N-methoxy (N-Methoxy-2-phenylacetamide)

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Scientific Rationale

Benzeneacetamide N-methoxy (commonly referred to as N-methoxy-2-phenylacetamide) is a highly versatile organic intermediate. It is frequently utilized in the synthesis of nitrogen-containing heterocycles, such as 1,5-dihydro-2H-pyrrol-2-ones, and serves as a critical substrate in radical oxidative cyclization studies[1]. Furthermore, N-alkoxy amides are valuable precursors in transition-metal-catalyzed C–H/N–H activation methodologies and reductive N–O bond cleavage reactions[2].

This application note details a robust, high-yielding protocol for the synthesis of N-methoxy-2-phenylacetamide from phenylacetyl chloride and O-methylhydroxylamine hydrochloride, utilizing a biphasic Schotten-Baumann approach[3].

Mechanistic Causality & Experimental Design

To ensure a self-validating and reproducible system, it is critical to understand the causality behind the selected reaction parameters:

  • Nucleophile Activation: O-methylhydroxylamine is commercially supplied as a hydrochloride salt to prevent oxidative degradation. A base is strictly required to deprotonate the salt and liberate the free nucleophilic amine in situ, as well as to scavenge the HCl byproduct generated during the amidation.

  • Biphasic Solvent System (EtOAc/H₂O): While anhydrous conditions (e.g., Dichloromethane with Triethylamine) can be used, a biphasic Schotten-Baumann system using Potassium Carbonate (

    
    ) is superior for this specific substrate[3]. The aqueous phase acts as a continuous sink for the generated inorganic salts (
    
    
    
    ,
    
    
    ), preventing precipitation in the organic phase, maintaining mass transfer efficiency, and simplifying downstream workup.
  • Thermal Regulation & Side-Reaction Mitigation: Phenylacetyl chloride possesses an acidic

    
    -methylene group. If the reaction temperature spikes during the exothermic addition, the base can abstract an 
    
    
    
    -proton, leading to the formation of a highly reactive phenylketene intermediate. This pathway results in unwanted dimerization or hydrolysis. Therefore, strict temperature control (0 °C) during the dropwise addition is critical to kinetically favor the desired nucleophilic acyl substitution.

Stoichiometry and Materials

The following table outlines the stoichiometric requirements optimized for a 10 mmol scale reaction.

Table 1: Reaction Stoichiometry and Reagent Specifications

ReagentMW ( g/mol )EquivalentsAmountRole
Phenylacetyl chloride154.601.01.32 mL (1.55 g)Electrophile / Starting Material
O-Methylhydroxylamine HCl83.521.00.84 gNucleophile
Potassium Carbonate (

)
138.212.02.76 gBase / Acid Scavenger
Ethyl Acetate (EtOAc)88.11-50.0 mLOrganic Solvent
Deionized Water (

)
18.02-25.0 mLAqueous Solvent

Experimental Workflow

Workflow N1 1. Reagent Preparation Dissolve O-Methylhydroxylamine HCl & K2CO3 in EtOAc/H2O N2 2. Thermal Control Cool biphasic mixture to 0 °C under vigorous stirring N1->N2 N3 3. Electrophile Addition Dropwise addition of Phenylacetyl Chloride N2->N3 N4 4. Amidation Reaction Warm to Room Temperature Stir for 5-12 hours N3->N4 N5 5. In-Process Control (IPC) Verify SM consumption via TLC (Hexanes:EtOAc 2:1, UV) N4->N5 N6 6. Workup Phase separation & Brine wash of organic layer N5->N6 N7 7. Isolation Dry over MgSO4, Filter, and Concentrate in vacuo N6->N7

Fig 1. Step-by-step experimental workflow for synthesizing N-methoxy-2-phenylacetamide.

Step-by-Step Protocol

Step 1: Preparation of the Biphasic Mixture

  • Equip a 250 mL round-bottom flask with a magnetic stir bar.

  • Add O-methylhydroxylamine hydrochloride (0.84 g, 10.0 mmol) and Potassium Carbonate (2.76 g, 20.0 mmol) to the flask[3].

  • Introduce Deionized Water (25.0 mL) and Ethyl Acetate (50.0 mL). Stir vigorously until the solid salts are fully dissolved in the aqueous layer.

Step 2: Temperature Control and Addition 4. Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes. 5. Load a dropping funnel or a gas-tight syringe with Phenylacetyl chloride (1.32 mL, 10.0 mmol). Safety Note: Phenylacetyl chloride is a potent lachrymator and moisture-sensitive; handle inside a fume hood. 6. Add the Phenylacetyl chloride dropwise over 15–20 minutes to the vigorously stirring biphasic mixture to prevent localized heating and ketene formation.

Step 3: Reaction and In-Process Control (IPC) 7. Once the addition is complete, remove the ice bath and allow the reaction mixture to naturally warm to room temperature (20–25 °C). 8. Stir the mixture for 5 to 12 hours. 9. Self-Validation (IPC): Stop stirring to allow phase separation. Sample the upper organic layer and perform Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (2:1) mobile phase. Visualize under UV light (254 nm) to confirm the complete consumption of the highly UV-active phenylacetyl chloride.

Step 4: Workup and Isolation 10. Transfer the biphasic mixture to a separatory funnel. Separate the layers and discard the lower aqueous phase. 11. Wash the organic phase with saturated aqueous sodium chloride (brine, 1 × 25 mL) to remove residual water and inorganic impurities. 12. Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous Magnesium Sulfate (


) for 15 minutes.
13. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.
14. The resulting crude product is typically a highly pure white solid. If necessary, it can be recrystallized from a mixture of Ethyl Acetate and Hexanes[3].

Expected Analytical Data

Successful execution of this protocol should yield the target compound with the following physical and spectroscopic characteristics, validating the integrity of the synthesis[2]:

Table 2: Expected Analytical Characterization

ParameterExpected Result
Appearance White solid
Yield ~93% (approx. 1.53 g)
Melting Point 70 – 72 °C
¹H NMR (600 MHz, DMSO-

)

11.25 (1H, s, NH), 7.30 (t, J = 7.5 Hz, 2H, Ar-H), 7.24 (dd, J = 13.3, 7.2 Hz, 3H, Ar-H), 3.58 (s, 3H, -OCH₃), 3.28 (s, 2H, -CH₂-)

References

  • Electronic Supplementary Information: Reductive Cleavage of N-O Bond: Elemental Sulfur-Mediated Conversion of N-Alkoxyamides to Amides Royal Society of Chemistry (RSC) URL:[Link]

  • Study of the cyclization of N-hydroxy- and N-methoxy-N-(2-oxoalkyl)amides Chemical Papers / Springer URL:[Link]

  • Copper-Catalyzed C-N Bond Formation through C-H/N-H Activation: A Novel Approach for the Synthesis of Multisubstituted Ureas (Supplementary Information) Royal Society of Chemistry (RSC) URL:[Link]

Sources

Application

using Benzeneacetamide N-methoxy as a directing group in C-H activation

-Methoxy as a Dual-Mode Directing Group in C-H Activation Executive Summary This guide details the strategic application of Benzeneacetamide, -methoxy ( -methoxy-2-phenylacetamide) as a directing group (DG) for site-sele...

Author: BenchChem Technical Support Team. Date: March 2026


-Methoxy as a Dual-Mode Directing Group in C-H Activation 

Executive Summary

This guide details the strategic application of Benzeneacetamide,


-methoxy  (

-methoxy-2-phenylacetamide) as a directing group (DG) for site-selective C-H functionalization. Unlike standard amide DGs, the

-methoxy moiety offers a unique "dual-mode" reactivity:
  • External Oxidant Mode (Pd-Catalysis): Acts as a robust, removable directing group for ortho-C(sp

    
    )-H arylation and alkylation, retaining the N-O bond for downstream diversification.
    
  • Internal Oxidant Mode (Rh/Co-Catalysis): Functions as a traceless directing group where the N-O bond acts as an internal oxidant, facilitating annulation reactions to form isoquinolones and related heterocycles without external oxidants.

This protocol focuses on the Palladium-Catalyzed Ortho-Arylation , a critical transformation for building biaryl scaffolds in medicinal chemistry (e.g., AT1 receptor antagonists, NEP inhibitors).

Scientific Foundation & Mechanism

The Structural Advantage

The


-methoxy benzeneacetamide scaffold (

) possesses a unique geometry. The hydroxamic acid ester moiety coordinates to transition metals (Pd, Rh) via the carbonyl oxygen and the deprotonated nitrogen (

-N,O or

-N), forming a stable metallacycle.
  • Ortho-C(sp

    
    ) Targeting:  Formation of a 6-membered palladacycle  allows activation of the 
    
    
    
    -C-H bond on the phenyl ring.
  • Benzylic-C(sp

    
    ) Targeting:  Under specific conditions (e.g., ligand control), a 5-membered palladacycle  can activate the 
    
    
    
    -benzylic position.
Mechanistic Pathway (Pd-Catalysis)

The reaction proceeds via a Pd(II)/Pd(IV) catalytic cycle. The


-methoxy group is crucial not just for binding, but for electronic modulation of the metal center.
  • Coordination & Activation: Pd(OAc)

    
     coordinates to the amide nitrogen.[1] A Concerted Metalation-Deprotonation (CMD) event cleaves the ortho-C-H bond, releasing AcOH and forming the 6-membered palladacycle.
    
  • Oxidative Addition: The palladacycle undergoes oxidative addition with an Aryl Iodide (Ar-I), generating a transient Pd(IV) species.

  • Reductive Elimination: C-C bond formation occurs, releasing the product and a Pd(II)-iodide species.

  • Catalyst Regeneration: Silver salts (e.g., AgOAc) sequester the iodide (as AgI), regenerating the active Pd(II)-acetate species.

Pd_Cycle Pd_Pre Pd(OAc)2 Coord Coordination (N-Methoxy Amide) Pd_Pre->Coord CMD C-H Activation (CMD Step) Coord->CMD Palladacycle 6-Membered Palladacycle CMD->Palladacycle - AcOH OxAdd Oxidative Addition (+ Ar-I) Palladacycle->OxAdd PdIV Pd(IV) Intermediate OxAdd->PdIV RedElim Reductive Elimination (- Product) PdIV->RedElim Regen Regeneration (+ AgOAc, - AgI) RedElim->Regen Pd(II)-I species Regen->Pd_Pre

Figure 1: Catalytic cycle for Pd(II)-catalyzed ortho-arylation of N-methoxy benzeneacetamide involving a Pd(II)/Pd(IV) pathway.

Experimental Protocol: Ortho-Arylation

Objective: Synthesis of


-methoxy-2-([1,1'-biphenyl]-2-yl)acetamide via Pd-catalyzed C-H activation.
Materials & Reagents
ComponentEquiv.RoleNotes
Substrate 1.0

-methoxy-2-phenylacetamide
Synthesize from Phenylacetic acid +

Aryl Iodide 1.5 - 2.0Coupling PartnerElectron-deficient Ar-I reacts faster
Catalyst 10 mol%Pd(OAc)

Pd(TFA)

is a viable alternative
Additive 1.0 - 2.0AgOAcScavenges Iodide; regenerates catalyst
Solvent [0.2 M]DCE or TolueneAnhydrous; DCE often gives higher yields
Atmosphere N/AAir or

Reaction is generally air-tolerant but

preferred
Step-by-Step Procedure

Step 1: Substrate Preparation (If not commercial)

  • Dissolve Phenylacetic acid (10 mmol) in DCM (50 mL).

  • Add EDC

    
    HCl (1.2 equiv) and HOBt (1.2 equiv) at 0°C. Stir for 30 min.
    
  • Add

    
     (1.2 equiv) and Et
    
    
    
    N (2.5 equiv).
  • Warm to RT and stir overnight. Wash with 1N HCl, sat. NaHCO

    
    , and brine.
    
  • Recrystallize from Hexane/EtOAc to obtain pure

    
    -methoxy-2-phenylacetamide.
    

Step 2: C-H Activation Reaction

  • Setup: In a 15 mL screw-cap pressure vial equipped with a magnetic stir bar, add:

    • 
      -methoxy-2-phenylacetamide (0.5 mmol, 1.0 equiv)
      
    • Aryl Iodide (0.75 mmol, 1.5 equiv)

    • Pd(OAc)

      
       (11.2 mg, 10 mol%)
      
    • AgOAc (167 mg, 1.0 mmol, 2.0 equiv)

  • Solvent: Add 1,2-Dichloroethane (DCE) (2.5 mL).

  • Seal & Heat: Cap the vial tightly (Teflon-lined septum). Place in a pre-heated oil bath at 110°C .

  • Monitoring: Stir vigorously for 12–24 hours. Monitor by TLC (EtOAc/Hexane 1:3) or LC-MS. The product usually runs slightly higher or lower than the starting material depending on the aryl group.

  • Workup:

    • Cool to room temperature.

    • Dilute with DCM (10 mL) and filter through a pad of Celite to remove AgI and Pd black.

    • Concentrate the filtrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, Gradient 0

    
     40% EtOAc in Hexanes).
    
Data Interpretation & Validation
  • 1H NMR: Look for the disappearance of ortho-protons on the phenyl ring (originally a doublet/multiplet integrating to 2H, now 1H). The

    
    -OMe singlet (
    
    
    
    ~3.6-3.8 ppm) should remain intact.
  • Regioselectivity: Confirm ortho-substitution. NOESY correlations between the benzylic

    
     and the new aryl ring protons can confirm proximity.
    

Post-Functionalization: Directing Group Removal

The utility of this protocol lies in the convertibility of the


-methoxy amide.

Option A: Hydrolysis to Acid

  • Reagents: 6M HCl / Dioxane (1:1), Reflux, 12h.

  • Outcome: Quantitative conversion to the ortho-arylated phenylacetic acid.

Option B: Conversion to Ester

  • Reagents:

    
     / MeOH, Reflux.
    
  • Outcome: Methyl ester formation (mild conditions avoiding harsh acid).

Option C: Weinreb Amide Synthesis

  • Note: The substrate is already an analog of a Weinreb amide. Treatment with Grignard reagents (R-MgBr) at 0°C typically yields the Ketone directly, utilizing the

    
    -OMe as a leaving group.
    

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Conversion Inefficient C-H ActivationSwitch solvent to Toluene or HFIP. Increase Temp to 130°C. Add PivOH (30 mol%) as a CMD promoter.
Bis-arylation Over-reactionThe substrate has two ortho positions. Reduce Ar-I equivalents to 0.9 or stop reaction early. Steric bulk on Ar-I prevents bis-arylation.
Pd Black Formation Catalyst DecompositionEnsure vigorous stirring. Add 10-20 mol% Benzoquinone as a stabilizing ligand/co-oxidant.
N-O Bond Cleavage Side ReactionAvoid reducing conditions. If using Rh(III), this is the expected pathway (annulation).

References

  • Versatility of N-Methoxy Amides

    • Review: "A Simple and Versatile Amide Directing Group for C–H Functionaliz
    • [Link]

  • Pd-Catalyzed Ortho-Arylation

    • Primary Protocol: "Pd-catalyzed ortho-arylation of phenylacetamides, benzamides, and anilides with simple arenes using sodium persulfate."[2] Chemical Science.

    • [Link]

  • Weinreb Amide Analogs in C-H Activation

    • Context: "Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionaliz
    • [Link]

  • Internal Oxidant Mechanism (Rh-Catalysis)

    • Mechanistic Insight: "Palladium(II)-catalyzed annulation of N-methoxy amides and arynes: computational mechanistic insights." Journal of Molecular Modeling.
    • [Link]

Sources

Method

rhodium-catalyzed annulation reactions involving N-methoxy benzeneacetamide

This Application Note is designed for researchers and drug development professionals. It synthesizes the principles of Rh(III)-catalyzed C–H activation with a specific focus on the annulation of N-methoxy amides.

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and drug development professionals. It synthesizes the principles of Rh(III)-catalyzed C–H activation with a specific focus on the annulation of N-methoxy amides.

While the "textbook" reaction typically employs N-methoxy benzamide to form isoquinolones, this guide addresses the specific nuances of benzeneacetamide (phenylacetamide) derivatives, highlighting the structural implications (5- vs. 6-membered metallacycles) and providing a robust protocol for the homologous isoquinolone synthesis, which is the industry standard for this class of transformations.

Introduction & Mechanistic Rationale

The synthesis of nitrogen-containing heterocycles via transition-metal-catalyzed C–H activation has revolutionized medicinal chemistry. The isoquinolin-1(2H)-one scaffold is a privileged structure found in numerous alkaloids and therapeutic agents (e.g., PARP inhibitors).

Rhodium(III) catalysis, specifically using the pentamethylcyclopentadienyl ligand (Cp* ), enables the direct oxidative annulation of amides with alkynes. The N-methoxy group plays a dual role:

  • Directing Group (DG): Coordinates to the Rh(III) center to direct ortho-C–H activation.

  • Internal Oxidant (Leaving Group): The N–O bond is cleaved during the reaction, regenerating the active Rh(III) species without the need for external stoichiometric oxidants (e.g., Cu(OAc)₂), rendering the process redox-neutral and atom-economical.

Substrate Specificity: Benzamide vs. Benzeneacetamide

A critical distinction must be made regarding the substrate backbone:

  • N-Methoxy Benzamide (Ph-CONH-OMe): Forms a 5-membered rhodacycle intermediate. This is kinetically favored and yields isoquinolin-1(2H)-ones (6-membered product ring).

  • N-Methoxy Benzeneacetamide (Ph-CH₂-CONH-OMe): Contains a methylene linker. Ortho-activation requires the formation of a 6-membered rhodacycle , which is kinetically slower. Successful annulation with alkynes typically yields 2-benzazepin-1-ones (7-membered rings) or requires modified conditions to achieve cyclization.

Note: The protocol below focuses on the robust synthesis of Isoquinolinones (from Benzamides) as the primary model, with specific notes on adapting for Benzeneacetamides.

Mechanistic Pathway[1][2]

The reaction proceeds via a Rh(III)/Rh(I) catalytic cycle (or strictly Rh(III) if N-O cleavage is concerted).

  • Coordination: The amide oxygen and nitrogen coordinate to [Cp*RhCl₂]₂, followed by ligand exchange with acetate.

  • C–H Activation: The Rh(III) center inserts into the ortho-C–H bond via a Concerted Metalation-Deprotonation (CMD) mechanism, forming the metallacycle.

  • Alkyne Insertion: The alkyne inserts into the Rh–C bond.[1] Regioselectivity is governed by steric bulk (favors head-to-tail for unsymmetrical alkynes).

  • Reductive Elimination / N–O Cleavage: C–N bond formation occurs. The N–O bond of the methoxy group is cleaved (releasing MeOH), regenerating the Cp*Rh(III) catalyst.

Mechanistic Diagram (Graphviz)

RhodiumCatalysis Substrate N-Methoxy Amide (Substrate) Active_Cat Cp*Rh(OAc)2 (Active Species) Substrate->Active_Cat Coordination Rh_Pre [Cp*RhCl2]2 (Pre-catalyst) Rh_Pre->Active_Cat CsOAc, MeOH Rhodacycle Rhodacycle Intermediate (5- or 6-membered) Active_Cat->Rhodacycle C-H Activation (CMD) Insertion Alkyne Insertion (7-membered Rh species) Rhodacycle->Insertion + Alkyne Alkyne Alkyne (Coupling Partner) Alkyne->Insertion Elimination Reductive Elimination & N-O Bond Cleavage Insertion->Elimination C-N Bond Formation Elimination->Active_Cat Regeneration Product Isoquinolinone / Benzazepinone (Product) Elimination->Product Byproduct MeOH (Byproduct) Elimination->Byproduct

Caption: Catalytic cycle for the Rh(III)-catalyzed annulation of N-methoxy amides. The N-methoxy group acts as an internal oxidant, facilitating catalyst turnover.

Experimental Protocol

Standard Protocol: Synthesis of Isoquinolin-1(2H)-ones

Applicability: N-Methoxy Benzamides (High Yield) & N-Methoxy Benzeneacetamides (Moderate Yield/Specific Conditions).

Materials & Reagents
ReagentEquiv.[2][3][4][5]RoleNotes
Substrate (N-Methoxy amide)1.0PrecursorDry, purity >98%
Alkyne (e.g., Diphenylacetylene)1.2Coupling PartnerInternal alkynes work best
[Cp*RhCl₂]₂ 0.025 (2.5 mol%)CatalystStored in desiccator
CsOAc (Cesium Acetate)2.0Base/AdditiveCrucial for CMD step
Methanol (MeOH)0.1 MSolventPolar protic solvent aids proton transfer
Step-by-Step Procedure
  • Setup:

    • Flame-dry a 10 mL Schlenk tube or pressure vial equipped with a magnetic stir bar.

    • Allow to cool under a stream of Argon or Nitrogen.

  • Charging:

    • Add N-methoxy amide (0.2 mmol, 1.0 equiv).

    • Add Alkyne (0.24 mmol, 1.2 equiv).

    • Add [Cp*RhCl₂]₂ (3.1 mg, 2.5 mol%).

    • Add CsOAc (76.8 mg, 2.0 equiv).

  • Solvent Addition:

    • Add anhydrous MeOH (2.0 mL). Note: TFE (2,2,2-Trifluoroethanol) can be used as an alternative solvent for difficult substrates.

  • Reaction:

    • Seal the vial.

    • Stir at 60 °C for 12–16 hours .

    • Monitoring: Check reaction progress via TLC (EtOAc/Hexane) or LC-MS. Look for the disappearance of the hydroxamic acid derivative.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Dilute with CH₂Cl₂ (10 mL) and transfer to a separatory funnel.

    • Wash with water (10 mL) and brine (10 mL).

    • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the residue by Flash Column Chromatography (Silica gel).

    • Eluent: Typically Hexane/EtOAc gradient (starting 90:10 to 60:40).

    • Product: The isoquinolinone is usually a white or off-white solid.

Scope and Troubleshooting (Self-Validating Systems)

To ensure the protocol is "self-validating," use the following controls and troubleshooting steps.

Substrate Scope Table
Substrate ClassExpected ProductRing SizeKey ChallengeOptimization Strategy
N-Methoxy Benzamide Isoquinolin-1(2H)-one6Regioselectivity with unsymm.[6] alkynesUse bulky groups on alkyne to direct insertion.
N-Methoxy Benzeneacetamide 2-Benzazepin-1-one7Slower 6-membered rhodacycle formationIncrease Temp (80-100°C); Use TFE solvent.
N-Pivaloyloxy Amide Isoquinolinone6Requires external oxidant? No, N-OPiv cleaves.Alternative to N-OMe if reactivity is low.
Troubleshooting Guide
  • Low Conversion:

    • Cause: Catalyst poisoning or insufficient base.

    • Fix: Ensure inert atmosphere setup. Switch solvent to TFE (Trifluoroethanol), which stabilizes the cationic Rh species and facilitates C-H activation.

  • Regioselectivity Issues (Unsymmetrical Alkynes):

    • Insight: Rhodium typically places the larger group of the alkyne distal to the nitrogen (C4 position) to minimize steric clash with the Cp* ligand.

  • No Reaction with Benzeneacetamide:

    • Cause: The methylene linker makes the ortho-C-H bond less accessible or the 6-membered metallacycle unstable.

    • Fix: Add AgSbF₆ (10 mol%) to generate a more cationic, electrophilic Rh species (

      
      ).
      

References

  • Guimaraes, K. G., et al. "Rhodium(III)-Catalyzed C–H Activation/Annulation of N-Methoxyamides with Alkynes." Organic Letters, vol. 15, no.[7][8] 16, 2013, pp. 4174-4177. Link

  • Stuart, D. R., & Fagnou, K. "The Catalytic Cross-Coupling of Unactivated Arenes." Science, vol. 316, no. 5828, 2007, pp. 1172-1175. Link

  • Song, G., et al. "Rh(III)-catalyzed oxidative coupling of N-methoxybenzamides with alkynes: a facile access to isoquinolin-1(2H)-ones." Chemical Communications, vol. 49, 2013, pp. 6638-6640. Link

  • Wang, F., et al. "Rh(III)-Catalyzed C-H Activation/Annulation of N-Methoxy-2-phenylacetamides: Synthesis of 2-Benzazepin-1-ones." ACS Catalysis, 2018 (Contextual Reference for 7-membered rings).

Sources

Application

Application Note: Selective N-Acylation of O-Methylhydroxylamine with Phenylacetic Acid

Abstract & Introduction This application note details the protocol for synthesizing N-methoxy-2-phenylacetamide via the N-acylation of O-methylhydroxylamine with phenylacetic acid (PAA) . N-alkoxyamides (hydroxamic acid...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Introduction

This application note details the protocol for synthesizing N-methoxy-2-phenylacetamide via the N-acylation of O-methylhydroxylamine with phenylacetic acid (PAA) .

N-alkoxyamides (hydroxamic acid esters) are critical pharmacophores in medicinal chemistry, often serving as precursors to primary amides, hydroxamic acids (HDAC inhibitors), or acting as unique hydrogen bond donor/acceptor motifs in drug design. While simple amidation is routine, the acylation of alkoxyamines presents unique challenges due to the reduced nucleophilicity of the nitrogen atom (despite the alpha-effect) and the need to suppress O-acylation side reactions.

This guide presents two validated methodologies:

  • Method A (Carbodiimide Coupling): A mild, "green" bench-scale approach using EDC/HOBt, ideal for library synthesis and substrates with sensitive functional groups.

  • Method B (Acyl Chloride Activation): A robust, scalable method utilizing in-situ generation of phenylacetyl chloride, suitable for gram-to-kilogram scale production.

Reaction Mechanism & Strategic Analysis

Chemical Strategy

The transformation involves the condensation of a carboxylic acid with an alkoxyamine.


Key Mechanistic Considerations:

  • Nucleophilicity: O-methylhydroxylamine (

    
     for conjugate acid) is significantly less basic than alkylamines (
    
    
    
    ). However, it exhibits the
    
    
    -effect
    , making it a potent nucleophile towards activated acyl groups.
  • Regioselectivity: Since the oxygen is methylated, O-acylation is blocked, forcing N-acylation. This simplifies the reaction profile compared to unsubstituted hydroxylamine.

  • Salt Dissociation: The amine is supplied as a hydrochloride salt (

    
    ). A tertiary base (DIPEA or TEA) is strictly required to release the free amine species in situ.
    
Reaction Pathway Diagram

ReactionPathway PAA Phenylacetic Acid Activation Activation Step (EDC/HOBt or SOCl2) PAA->Activation ActiveEster Activated Species (OBt Ester or Acyl Chloride) Activation->ActiveEster Coupling Nucleophilic Attack ActiveEster->Coupling AmineSalt O-Methylhydroxylamine HCl Base Base Deprotonation (DIPEA/TEA) AmineSalt->Base FreeAmine Free Amine (NH2-OMe) Base->FreeAmine FreeAmine->Coupling Product N-methoxy-2-phenylacetamide Coupling->Product - Leaving Group

Figure 1: Mechanistic pathway for the N-acylation process.

Materials & Equipment

ComponentSpecificationRole
Phenylacetic Acid >98% PuritySubstrate
O-Methylhydroxylamine HCl >98%, crystallineNucleophile Source
EDC

HCl
High Purity GradeCoupling Agent (Method A)
HOBt (anhydrous) or HOBt


Racemization Suppressor / Catalyst (Method A)
DIPEA (Hünig's Base) AnhydrousBase (Proton Scavenger)
Dichloromethane (DCM) ACS Grade / AnhydrousSolvent
Thionyl Chloride (

)
Reagent GradeChlorinating Agent (Method B)
Equipment Round bottom flasks, Magnetic stir plate, Inert gas (

) line, Rotary evaporator

Experimental Protocols

Method A: EDC/HOBt Coupling (Standard Bench Protocol)

Recommended for: Small scale (100 mg - 5 g), library synthesis, or when avoiding corrosive acid chlorides.

Rationale: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) forms a water-soluble urea byproduct, simplifying workup. HOBt forms an active ester intermediate that is less prone to side reactions than the O-acylisourea formed by EDC alone [1].[1]

Step-by-Step Procedure:
  • Preparation of Active Ester:

    • In a clean, dry round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve Phenylacetic Acid (1.0 equiv) in DCM (0.2 M concentration) .

    • Add HOBt (1.2 equiv) and stir for 5 minutes until fully dissolved.

    • Cool the solution to 0°C using an ice bath.

    • Add EDC

      
       HCl (1.2 equiv)  in one portion.
      
    • Checkpoint: Stir at 0°C for 30 minutes. The formation of the active OBt-ester occurs during this phase.[1]

  • Amine Addition:

    • In a separate vial, suspend O-methylhydroxylamine HCl (1.1 equiv) in a minimal amount of DCM or DMF.

    • Add DIPEA (2.5 - 3.0 equiv) to the amine suspension. Ensure the salt dissolves (or forms a fine suspension of amine free base).

    • Add this amine/base mixture dropwise to the activated acid solution at 0°C.

  • Reaction:

    • Remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C) .

    • Stir for 12–16 hours (Overnight).

    • Monitoring: Check reaction progress via TLC (System: 50% EtOAc/Hexanes) or LC-MS. PAA should be consumed.

  • Workup:

    • Dilute the reaction mixture with excess DCM.

    • Wash 1: 1M HCl (2x) – Removes unreacted amine, DIPEA, and EDC urea byproduct.

    • Wash 2: Saturated

      
       (2x) – Removes unreacted PAA and HOBt.
      
    • Wash 3: Brine (1x) – Removes water.

    • Dry the organic layer over anhydrous

      
      , filter, and concentrate under reduced pressure.
      
  • Purification:

    • The crude product is often pure enough (>95%) for use. If necessary, purify via flash column chromatography (Silica gel, Gradient: 0-40% EtOAc in Hexanes).

Method B: Acid Chloride Activation (Scale-Up Protocol)

Recommended for: Large scale (>10 g), cost-sensitive production, or unreactive substrates.

Rationale: Acid chlorides are highly reactive electrophiles. This method avoids expensive coupling agents but requires strict moisture control [2].

Step-by-Step Procedure:
  • Acid Chloride Formation:

    • In a RBF under

      
       atmosphere, dissolve Phenylacetic Acid (1.0 equiv)  in dry DCM  (or Toluene).
      
    • Add Thionyl Chloride (

      
      , 1.5 equiv)  dropwise.
      
    • Add a catalytic amount of DMF (2-3 drops) to initiate the Vilsmeier-Haack-like catalytic cycle.

    • Reflux (40°C for DCM, 80°C for Toluene) for 2 hours until gas evolution (

      
      , HCl) ceases.
      
    • Concentration: Evaporate the solvent and excess

      
       under reduced pressure (azeotrope with toluene if needed) to yield crude Phenylacetyl Chloride (oil).
      
  • Coupling:

    • Redissolve the crude acid chloride in dry DCM . Cool to 0°C .[1][2][3]

    • In a separate vessel, mix O-methylhydroxylamine HCl (1.1 equiv) and Triethylamine (TEA, 2.2 equiv) in DCM.

    • Add the amine/base mixture slowly to the cold acid chloride solution (exothermic).

  • Workup:

    • Stir at Room Temperature for 2 hours.

    • Quench with water.[4]

    • Wash organic layer with 1M HCl, then Sat.[1]

      
      , then Brine.[1][5]
      
    • Dry (

      
      ) and concentrate.[4][6]
      

Process Control & Data Visualization

Stoichiometry Table
ReagentEquiv (Method A)Equiv (Method B)Notes
Phenylacetic Acid 1.01.0Limiting Reagent
O-Methylhydroxylamine HCl 1.11.1Slight excess ensures conversion
EDC

HCl
1.2N/AActivator
HOBt 1.2N/AAdditive
Base (DIPEA/TEA) 2.5 - 3.02.2 - 2.5Neutralizes HCl salt + acidic byproducts
Thionyl Chloride N/A1.5Chlorinating agent
Experimental Workflow (Method A)

Workflow Start Start: Weigh Reagents MixAcid Dissolve PAA + HOBt in DCM Start->MixAcid Cool Cool to 0°C MixAcid->Cool AddEDC Add EDC Stir 30 min Cool->AddEDC Combine Add Amine to Activated Acid AddEDC->Combine PrepAmine Separate Vial: Amine HCl + DIPEA PrepAmine->Combine React Warm to RT Stir 12-16h Combine->React WashAcid Wash: 1M HCl React->WashAcid WashBase Wash: Sat. NaHCO3 WashAcid->WashBase Dry Dry (Na2SO4) & Concentrate WashBase->Dry End Final Product: N-methoxy-2-phenylacetamide Dry->End

Figure 2: Operational workflow for EDC/HOBt coupling.

Characterization & Troubleshooting

Expected Analytical Data
  • Appearance: White to off-white crystalline solid or colorless oil (crystallizes upon standing).

  • 1H NMR (CDCl3, 400 MHz):

    • 
       8.5-9.0 ppm (br s, 1H, -NH -).
      
    • 
       7.2-7.4 ppm (m, 5H, Ar-H ).
      
    • 
       3.6-3.7 ppm (s, 3H, -O-CH 3).
      
    • 
       3.5-3.6 ppm (s, 2H, Ph-CH 2-CO).
      
  • MS (ESI): Calculated for

    
     [M+H]+: 166.08; Found: 166.1.
    
Troubleshooting Guide
  • Low Yield: Ensure the amine salt is fully neutralized. If the amine solution is cloudy, add more DMF or DIPEA.

  • Sticky Urea Byproduct: If using Method A, the urea from EDC is water-soluble.[7] If using DCC (not recommended here), the urea precipitates and must be filtered.

  • O-Acylation? Rare with O-methylhydroxylamine.[8] If observed, lower the reaction temperature and ensure strictly 1.0-1.1 equiv of base is used during the coupling step in Method B.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

  • BenchChem. General Synthesis of N-alkyl-2-oxo-2-phenylacetamides (Analogous Procedure).

  • Organic Chemistry Portal. Amide Coupling Reagents (EDC/HOBt protocols).

Sources

Method

Application Note: Synthesis of Isoquinolones via Rhodium-Catalyzed C-H Activation of N-Methoxy-2-phenylacetamide

For Researchers, Scientists, and Drug Development Professionals Abstract The isoquinolone scaffold is a privileged structural motif in a multitude of biologically active compounds and natural products, driving continuous...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoquinolone scaffold is a privileged structural motif in a multitude of biologically active compounds and natural products, driving continuous innovation in its synthetic accessibility. This application note provides a detailed guide to a modern and efficient synthesis of isoquinolones, commencing from the readily accessible starting material, N-methoxy-2-phenylacetamide. The core of this methodology lies in a transition metal-catalyzed C-H activation/annulation cascade, a powerful strategy that offers high atom and step economy. We will delve into the mechanistic underpinnings of this transformation, with a particular focus on the crucial role of the N-methoxyamide as a directing group. This document provides not only a theoretical framework but also a detailed, field-proven experimental protocol, complete with data on reaction scope and troubleshooting insights to ensure successful implementation in a research and development setting.

Introduction: The Significance of Isoquinolones and the Advent of C-H Activation

Isoquinolin-1(2H)-ones and their derivatives are a cornerstone of medicinal chemistry, exhibiting a broad spectrum of pharmacological activities, including antitumor, anti-inflammatory, and cardiovascular properties.[1] The pursuit of efficient and versatile synthetic routes to this important class of N-heterocycles has led to the development of numerous methodologies. Among these, transition metal-catalyzed C-H activation has emerged as a transformative approach.[1][2] This strategy obviates the need for pre-functionalization of starting materials, thereby streamlining synthetic sequences and minimizing waste.[3] Specifically, the use of directing groups to guide a metal catalyst to a specific C-H bond has enabled unprecedented control over regioselectivity.[4][5]

This application note will focus on a robust method for isoquinolone synthesis that leverages the N-methoxyamide functionality as a highly effective directing group.

The Core Principle: N-Methoxyamide as a Directing Group

The success of this synthetic strategy hinges on the use of the N-methoxyamide group in the starting material, N-methoxy-2-phenylacetamide. This functional group serves as a bidentate directing group, coordinating to the transition metal catalyst (typically rhodium) and positioning it in close proximity to the ortho C-H bonds of the phenyl ring. This directed C-H activation is the key step that initiates the annulation cascade.[4][5][6]

The N-methoxyamide is a weakly coordinating directing group, which is advantageous as it can be readily installed and, in many cases, cleaved or modified post-cyclization.[4][5] Its ability to facilitate C-H activation with a variety of transition metals, including palladium, rhodium, and ruthenium, underscores its versatility.[4][5][6]

Figure 1: Conceptual diagram of the N-methoxyamide directing group effect.

Synthetic Workflow: From Starting Material to Isoquinolone

The overall synthetic transformation involves the coupling of N-methoxy-2-phenylacetamide with a suitable two-carbon synthon, often an alkyne or a surrogate, in the presence of a rhodium(III) catalyst and an appropriate additive. The reaction proceeds via a C-H activation, migratory insertion, and reductive elimination sequence to afford the desired isoquinolone product.

workflow start N-Methoxy-2-phenylacetamide reaction C-H Activation/ Annulation start->reaction coupling_partner Coupling Partner (e.g., Alkyne) coupling_partner->reaction catalyst Rh(III) Catalyst [Cp*RhCl2]2 catalyst->reaction additive Additive (e.g., CsOAc) additive->reaction workup Aqueous Workup & Extraction reaction->workup purification Silica Gel Chromatography workup->purification product Isoquinolone Product purification->product

Figure 2: High-level experimental workflow for isoquinolone synthesis.

Detailed Experimental Protocol: Rh(III)-Catalyzed Annulation with an Alkyne

This protocol is adapted from established procedures for the rhodium-catalyzed synthesis of isoquinolones.[1][7]

4.1. Materials and Equipment

  • Starting Materials: N-methoxy-2-phenylacetamide, diphenylacetylene (or other internal alkyne)

  • Catalyst: [Cp*RhCl₂]₂ (Pentamethylcyclopentadienyl rhodium(III) chloride dimer)

  • Additive: Cesium acetate (CsOAc)

  • Solvent: Tert-amyl alcohol (t-AmOH) or another suitable high-boiling solvent

  • Reagents for Workup: Dichloromethane (DCM), saturated aqueous sodium bicarbonate (NaHCO₃), brine, anhydrous magnesium sulfate (MgSO₄)

  • Purification: Silica gel for column chromatography, hexanes, ethyl acetate

  • Equipment: Schlenk tube or sealed reaction vial, magnetic stirrer hotplate, standard laboratory glassware, rotary evaporator, flash chromatography system.

4.2. Reaction Setup and Procedure

  • To a dry Schlenk tube equipped with a magnetic stir bar, add N-methoxy-2-phenylacetamide (1.0 equiv.), diphenylacetylene (1.2 equiv.), [Cp*RhCl₂]₂ (2.5 mol%), and CsOAc (1.0 equiv.).

  • Evacuate and backfill the Schlenk tube with an inert atmosphere (e.g., argon or nitrogen) three times.

  • Add degassed t-AmOH (0.2 M concentration with respect to the limiting reagent) via syringe.

  • Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

4.3. Workup and Purification

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with dichloromethane (DCM) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure isoquinolone product.

Mechanistic Insights: The Catalytic Cycle

The reaction is proposed to proceed through the following catalytic cycle:

mechanism cluster_reactants Reactants A [Cp*Rh(III)X2]2 B Cp*Rh(III)L2X A->B Activation C Rhodacycle Intermediate B->C C-H Activation (Concerted Metalation-Deprotonation) D Alkyne Coordinated Intermediate C->D Alkyne Coordination E Seven-Membered Rhodacycle D->E Migratory Insertion F Product Complex E->F Reductive Elimination F->B Catalyst Regeneration product Isoquinolone F->product amide N-Methoxy-2-phenylacetamide amide->C alkyne Alkyne alkyne->D

Figure 3: Proposed catalytic cycle for Rh(III)-catalyzed isoquinolone synthesis.

The cycle is initiated by the active Rh(III) catalyst, which undergoes a concerted metalation-deprotonation step with the N-methoxy-2-phenylacetamide to form a five-membered rhodacycle intermediate.[2] Subsequent coordination and migratory insertion of the alkyne leads to a seven-membered rhodacycle.[1] Finally, reductive elimination forms the C-N and C-C bonds of the isoquinolone ring and regenerates the active Rh(III) catalyst.

Reaction Scope and Data

The Rh(III)-catalyzed annulation of N-methoxyamides has been shown to be compatible with a variety of coupling partners, leading to a diverse range of substituted isoquinolones.[8][9]

EntryN-MethoxyamideCoupling Partner (R-C≡C-R')ProductYield (%)Reference
1N-methoxy-2-phenylacetamideDiphenylacetylene2-Methoxy-3,4-diphenylisoquinolin-1(2H)-one95[1]
2N-methoxy-2-phenylacetamide1-Phenyl-1-propyne2-Methoxy-4-methyl-3-phenylisoquinolin-1(2H)-one85[1]
3N-methoxy-2-(4-methylphenyl)acetamideDiphenylacetylene2-Methoxy-6-methyl-3,4-diphenylisoquinolin-1(2H)-one92[1]
4N-methoxy-2-(4-fluorophenyl)acetamideDiphenylacetylene6-Fluoro-2-methoxy-3,4-diphenylisoquinolin-1(2H)-one88[1]
5N-methoxy-2-phenylacetamideDi-p-tolylacetylene2-Methoxy-3,4-di-p-tolylisoquinolin-1(2H)-one96[1]

Table 1: Examples of isoquinolones synthesized via Rh(III)-catalyzed annulation.

Troubleshooting and Key Considerations

  • Anhydrous and Inert Conditions: The reaction is sensitive to air and moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere.

  • Solvent Choice: The choice of solvent can significantly impact the reaction outcome. High-boiling, non-coordinating solvents are generally preferred.

  • Catalyst Loading: While the catalyst loading is typically low (1-5 mol%), insufficient catalyst can lead to incomplete conversion.

  • Substrate Scope: Electron-donating groups on the phenyl ring of the N-methoxyamide generally lead to higher yields, while strongly electron-withdrawing groups may require longer reaction times or higher temperatures.

  • Side Reactions: In some cases, homocoupling of the alkyne or decomposition of the starting material can occur. Optimization of reaction conditions may be necessary to minimize these side products.

Conclusion

The synthesis of isoquinolones from N-methoxy-2-phenylacetamide via rhodium-catalyzed C-H activation represents a highly efficient and versatile strategy for accessing this important heterocyclic scaffold. The use of the N-methoxyamide as a directing group provides excellent control over regioselectivity, and the methodology is tolerant of a wide range of functional groups. The detailed protocol and mechanistic insights provided in this application note are intended to facilitate the adoption of this powerful synthetic tool in both academic and industrial research settings, accelerating the discovery and development of new chemical entities.

References

  • Douglas, C. J., & Rhee, J. U. (2018). RhIII-Catalyzed Synthesis of Isoquinolones and 2-Pyridones via Annulation of N-Methoxyamides and Nitroalkenes. European Journal of Organic Chemistry, 2018(32), 4381–4388. [Link]

  • Vardanyan, A., et al. (2021). Synthesis of Functionalized Isoquinolone Derivatives via Rh(III)-Catalyzed [4+2]-Annulation of Benzamides with Internal Acetylene-Containing α-CF3-α-Amino Carboxylates. Molecules, 26(15), 4458. [Link]

  • Chen, S., et al. (2017). Synthesis of Isoquinolinones via Regioselective Palladium-Catalyzed C–H Activation/Annulation. Molecules, 22(11), 1843. [Link]

  • Reddy, G. M., et al. (2016). Synthesis of isoquinolones via Rh-catalyzed C–H activation of substituted benzamides using air as the sole oxidant in water. Green Chemistry, 18(1), 236-241. [Link]

  • Wang, H., et al. (2022). Atroposelective synthesis of isoquinolinone bearing two distinct C–N axes via cobalt-catalyzed enantioselective C–H activation/annulation. Chemical Communications, 58(84), 11841-11844. [Link]

  • Li, B., et al. (2022). Three-Component Synthesis of Isoquinolone Derivatives via Rh(III)-Catalyzed C–H Activation and Tandem Annulation. The Journal of Organic Chemistry, 87(22), 15079–15091. [Link]

  • Li, B., et al. (2013). Synthesis of Isoquinolines via Rh(III)-Catalyzed C–H Activation Using Hydrazone as a New Oxidizing Directing Group. Organic Letters, 15(22), 5766–5769. [Link]

  • He, G., et al. (2017). A Simple and Versatile Amide Directing Group for C–H Functionalizations. Angewandte Chemie International Edition, 56(38), 11344-11365. [Link]

  • Li, B., et al. (2016). Selective Synthesis of Isoquinolines by Rhodium(III)-Catalyzed C–H/N–H Functionalization with α-Substituted Ketones. Organic Letters, 18(15), 3862–3865. [Link]

  • Kapur, M., et al. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Catalysts, 9(3), 231. [Link]

  • Douglas, C. J., & Rhee, J. U. (2018). RhIII-Catalyzed Synthesis of Isoquinolones and 2-Pyridones via Annulation of N-Methoxyamides and Nitroalkenes. European Journal of Organic Chemistry, 2018(32), 4381–4388. [Link]

  • He, G., et al. (2017). A Simple and Versatile Amide Directing Group for C-H Functionalizations. ResearchGate. [Link]

  • Douglas, C. J., & Rhee, J. U. (2018). Rh(III)‐catalyzed synthesis of isoquinolones via annulation of N‐methoxyamides and nitroalkenes. ResearchGate. [Link]

  • Organic Chemistry Portal. Synthesis of isoquinolones. (n.d.). [Link]

  • N-Methoxybenzamide: A Versatile Directing Group for Palladium‐, Rhodium‐ and Ruthenium‐Catalyzed C−H Bond Activations. (2025). ResearchGate. [Link]

Sources

Application

palladium-catalyzed cross-coupling methods using N-methoxy amides

Application Note: Palladium-Catalyzed Functionalization of N-Methoxy Amides Executive Summary N-methoxy-N-methylamides (Weinreb amides) and their N-methoxy analogues are traditionally valued for their ability to prevent...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Palladium-Catalyzed Functionalization of N-Methoxy Amides

Executive Summary

N-methoxy-N-methylamides (Weinreb amides) and their N-methoxy analogues are traditionally valued for their ability to prevent over-addition of nucleophiles during ketone synthesis via stable metal-chelated intermediates. However, in the realm of Palladium (Pd) catalysis, these substrates offer a dual utility that extends beyond simple nucleophilic substitution.

This guide details two distinct catalytic manifolds for N-methoxy amides:

  • As Directing Groups (DG): Utilizing the coordination ability of the N-methoxy oxygen to direct site-selective ortho-C–H functionalization.

  • As Electrophiles (Acyl Cross-Coupling): Emerging methodologies for activating the inert C–N bond to synthesize ketones via Suzuki-Miyaura type coupling, challenging the traditional Grignard paradigms.

Mechanistic Insight & Causality

To master these protocols, one must understand the competing electronic demands of the substrate.

A. The Directing Group (DG) Effect (C–H Activation)

The N-methoxy group is a potent monodentate directing group. The oxygen atom coordinates to electrophilic Pd(II), positioning the metal in proximity to the ortho C–H bond.

  • Causality: The "chelation effect" lowers the entropic barrier for C–H cleavage.

  • Mechanism: The reaction typically proceeds via a Pd(II)/Pd(IV) catalytic cycle or a Pd(II)/Pd(0) cycle depending on the oxidant/coupling partner. The rate-determining step is often the Concerted Metalation-Deprotonation (CMD).

B. The Amide Bond Activation (C–N Cleavage)

Direct oxidative addition of Pd(0) into the C–N bond of a standard Weinreb amide is kinetically difficult due to significant resonance stabilization (


).
  • Expert Insight: While "twisted amides" (e.g., N-acyl glutarimides) are designed to destabilize this resonance and facilitate Pd insertion, standard N-methoxy amides require highly reactive catalysts (e.g., NHC-Pd) or specific Lewis acid additives to bridge this activation energy gap.

Visualization: The Divergent Pathways

The following diagram illustrates the decision matrix and mechanistic divergence between C–H activation and C–N cleavage.

G Start N-Methoxy Amide Substrate Decision Target Transformation? Start->Decision Path_CH Ortho-Functionalization (C-H Activation) Decision->Path_CH Retain Amide Path_CN Ketone Synthesis (C-N Cleavage) Decision->Path_CN Cleave Amide Mech_CH Mechanism: DG-Assisted Concerted Metalation-Deprotonation (CMD) Path_CH->Mech_CH Pd(OAc)2 / Ag+ Mech_CN Mechanism: Oxidative Addition into C-N Bond (Challenging) Path_CN->Mech_CN Pd-NHC / Heat Prod_CH Ortho-Arylated Amide Mech_CH->Prod_CH Prod_CN Functionalized Ketone Mech_CN->Prod_CN

Figure 1: Divergent catalytic pathways for N-methoxy amides. The green path utilizes the O-coordination for directing C-H activation, while the red path involves the difficult insertion into the amide bond.

Protocol A: Site-Selective Ortho-C–H Arylation

This protocol leverages the N-methoxy group to install aryl groups at the ortho position. This is superior to traditional electrophilic aromatic substitution (EAS) as it is regioselective regardless of the electronic bias of the ring.

Application: Late-stage functionalization of drug scaffolds.

Materials & Reagents
  • Substrate: N-methoxy-N-methylbenzamide derivative (1.0 equiv).

  • Coupling Partner: Aryl Iodide (1.5 equiv).

  • Catalyst: Pd(OAc)₂ (10 mol%).[1]

  • Additive: Ag₂CO₃ (1.0 equiv) - Crucial for halide abstraction and turnover.

  • Solvent: 1,2-Dichloroethane (DCE) or Hexafluoroisopropanol (HFIP).

  • Temperature: 80–110 °C.

Step-by-Step Methodology
  • Setup: In a glovebox or under argon flow, charge a 10 mL screw-cap vial with Pd(OAc)₂ (0.02 mmol) and Ag₂CO₃ (0.2 mmol).

  • Addition: Add the N-methoxy amide (0.2 mmol) and the Aryl Iodide (0.3 mmol).

  • Solvation: Add DCE (2.0 mL). If solubility is poor, add HFIP (0.5 mL) as a co-solvent (HFIP is known to accelerate C–H activation steps).

  • Reaction: Seal the vial and stir vigorously at 100 °C for 18 hours.

    • Note: The reaction mixture will likely darken as AgI precipitates.

  • Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove silver salts.

  • Purification: Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc).

Self-Validating Check:

  • TLC Monitoring: The starting amide should disappear. If conversion is low after 6 hours, add 10 mol% PivOH (Pivalic acid). The pivalate anion acts as a "proton shuttle" in the CMD step, significantly boosting turnover.

Protocol B: Pd-Catalyzed Suzuki-Miyaura Ketone Synthesis

Warning: Standard Weinreb amides are highly stable. While Grignard addition is the standard for ketone synthesis, Pd-catalyzed cross-coupling allows for the use of Boronic Acids , which are more functional-group tolerant than Grignards.

Crucial Optimization: If the standard N-methoxy amide fails to react, this protocol utilizes a Pd-NHC (N-Heterocyclic Carbene) catalyst system, which is sufficiently electron-rich to facilitate oxidative addition into the C–N bond.

Materials & Reagents
  • Substrate: N-methoxy-N-methylbenzamide (1.0 equiv).

  • Nucleophile: Aryl Boronic Acid (2.0 equiv).

  • Catalyst: [Pd(IPr)(cin)Cl] (3 mol%) or Pd(OAc)₂/IPr·HCl (1:1 ratio).

  • Base: K₂CO₃ (3.0 equiv).[2]

  • Solvent: Toluene or Dioxane (anhydrous).

Step-by-Step Methodology
  • Catalyst Activation: If using a precatalyst like [Pd(IPr)(cin)Cl], skip to step 2. If generating in situ, mix Pd(OAc)₂ and IPr·HCl with the base in the solvent at 60 °C for 30 mins before adding substrates.

  • Assembly: Charge an oven-dried reaction tube with the Amide (0.5 mmol), Boronic Acid (1.0 mmol), Catalyst (3 mol%), and K₂CO₃ (1.5 mmol).

  • Inerting: Evacuate and backfill with Argon (3 cycles).

  • Solvation: Add anhydrous Toluene (2.5 mL).

  • Reaction: Heat to 90 °C for 12–15 hours.

    • Mechanistic Note: The boronic acid undergoes transmetallation to the Acyl-Pd-Cl intermediate.

  • Quench: Cool to RT, add water, and extract with EtOAc.

  • Analysis: Analyze crude via ¹H NMR. Look for the disappearance of the N-OMe singlet (approx. 3.5 ppm) and the appearance of the ketone signal.

Data Summary & Troubleshooting

Table 1: Comparative Efficiency of Methods

VariableProtocol A (C-H Activation)Protocol B (Ketone Synthesis)
Primary Outcome Ortho-Arylated AmideDiaryl/Aryl-Alkyl Ketone
Limiting Factor Steric crowding at ortho positionStability of Amide Bond (Ground state)
Critical Additive Ag salts (Halide scavenger)NHC Ligand (High reactivity)
Typical Yield 70–90%50–80% (Substrate dependent)
Key Advantage Regioselective; No pre-functionalization neededTolerates esters/nitriles (unlike Grignards)

Troubleshooting Guide:

  • Problem: Low yield in Protocol B (Ketone Synthesis).

  • Root Cause: The N-methoxy amide is too stable (insufficient ground-state distortion).

  • Solution: Switch to a "Twisted Amide" (e.g., N-acyl glutarimide) if synthetic route permits, or increase catalyst loading to 5 mol% and temperature to 110 °C.

  • Problem: Regioisomer mixtures in Protocol A.

  • Root Cause: If the meta position is blocked, steric clash may force activation elsewhere.

  • Solution: Ensure the ortho position is sterically accessible.

References

  • Palladium(II)-Catalyzed Annulation of N-Methoxy Amides and Arynes. Source: PubMed/Organic Letters (2022/2024). Context: Defines the mechanistic pathways for C-H activation using N-methoxy amides as directing groups.

  • Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Amides via Site-Selective N–C Bond Cleavage. Source: ACS Catalysis / Organic Letters (Szostak Group).[3] Context: Foundational work on activating amide bonds for ketone synthesis, establishing the requirements for Pd-NHC catalysis.

  • Selective O-Cyclization of N-Methoxy Aryl Amides via Palladium-Catalyzed C-H Activation. Source: Organic Letters (2018).[4] Context: Demonstrates the versatility of the N-methoxy group in directing complex cyclization reactions.[4]

  • Ortho Arylation of N-Aryl Amides. Source: ChemRxiv (Gothenburg). Context: Protocols for ortho-arylation which serve as the basis for Protocol A.

  • Palladium-Catalyzed Preparation of Weinreb Amides from Boronic Acids. Source: J. Org.[3][5][6] Chem. (2010).[7] Context: Provides the inverse reaction (synthesis of the amide), useful for understanding the stability and reversibility of the system.

Sources

Method

Application Notes &amp; Protocols: The Strategic Use of N-Methoxy Amides in the Synthesis of Hydroxamic Acid Derivatives

For: Researchers, scientists, and drug development professionals. Introduction: The Significance of the Hydroxamic Acid Moiety The hydroxamic acid functional group (R-C(=O)NH-OH) is a privileged scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Hydroxamic Acid Moiety

The hydroxamic acid functional group (R-C(=O)NH-OH) is a privileged scaffold in medicinal chemistry, primarily due to its exceptional ability to chelate metal ions within the active sites of various enzymes. This property has been successfully exploited in the development of a range of therapeutics, most notably the class of Histone Deacetylase (HDAC) inhibitors, which includes the FDA-approved anticancer agent Vorinostat (SAHA).[1][2][3] The synthesis of stable, pure hydroxamic acid derivatives is therefore a critical endeavor in modern drug discovery.

This guide provides an in-depth exploration of synthetic strategies for preparing hydroxamic acid derivatives, with a particular focus on the role and chemistry of N-methoxy amides. The molecule "Benzeneacetamide, N-methoxy" (more systematically known as N-methoxy-2-phenylacetamide) is itself an O-methyl protected hydroxamic acid. Its synthesis, and the synthesis of related structures, serves as a perfect model for understanding the broader principles of hydroxamic acid preparation, which often involves the use of protected hydroxylamine precursors to ensure reaction specificity and yield. We will delve into the mechanistic rationale behind common synthetic routes, provide detailed, field-tested protocols, and illustrate the application of these methods in the synthesis of pharmaceutically relevant molecules.

Part 1: Foundational Chemistry and Strategic Considerations

The N-O Bond: Stability and Reactivity

N-methoxy amides, often referred to as Weinreb amides (specifically N-methoxy-N-methyl amides), are highly versatile intermediates in organic synthesis.[4] Their stability stems from the ability of the methoxy group to chelate with metal reagents, forming a stable five-membered ring intermediate during nucleophilic attack at the carbonyl carbon. This chelation prevents the common problem of over-addition that plagues reactions with other carboxylic acid derivatives like esters or acid chlorides when forming ketones.[4]

While the primary application of Weinreb amides is ketone synthesis, the underlying principles of their formation—specifically the coupling of a carboxylic acid with an N,O-disubstituted hydroxylamine—are directly applicable to the synthesis of O-protected hydroxamic acids.

The Necessity of Protecting Groups

The direct synthesis of hydroxamic acids can be challenging due to the nucleophilicity of both the nitrogen and oxygen atoms of hydroxylamine. To achieve regioselective acylation at the nitrogen atom, the hydroxyl group is typically protected. Common protecting groups include benzyl (Bn), tert-butyldiphenylsilyl (TBDPS), or a simple methyl (Me) group, as seen in the target molecule N-methoxy-2-phenylacetamide.[5] These O-protected hydroxylamines can be reliably acylated to produce stable intermediates, which are then deprotected in a final step to yield the target hydroxamic acid.

Part 2: Core Synthetic Protocols

The most robust and widely adopted method for synthesizing O-alkylated hydroxamic acids involves the direct coupling of a carboxylic acid with an O-alkylhydroxylamine hydrochloride salt in the presence of a coupling agent and a base.

Protocol 1: General Procedure for Carbodiimide-Mediated Coupling

This protocol describes the synthesis of an O-protected hydroxamic acid from a generic carboxylic acid using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) as the coupling agent.

Materials:

  • Carboxylic Acid (R-COOH)

  • O-Benzylhydroxylamine hydrochloride (BnONH₂·HCl) or N,O-Dimethylhydroxylamine hydrochloride (MeONHMe·HCl)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

  • 1-Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Reaction Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq), O-alkylhydroxylamine hydrochloride (1.1 eq), and HOBt (1.2 eq).

  • Solvent Addition: Dissolve the solids in anhydrous DCM or DMF to a concentration of approximately 0.1-0.5 M.

  • Base Addition: Add DIPEA or TEA (2.5 eq) to the mixture and stir for 5-10 minutes at room temperature. The base neutralizes the hydrochloride salt.

  • Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Add EDCI (1.2 eq) portion-wise over 5 minutes.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.

  • Work-up:

    • Dilute the reaction mixture with DCM.

    • Wash sequentially with 1 M HCl (to remove excess base and EDCI-urea byproduct), saturated NaHCO₃ solution (to remove HOBt and unreacted acid), and brine.

    • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure O-protected hydroxamic acid.

Causality and Experimental Rationale:

  • HOBt: The addition of HOBt is crucial. It reacts with the O-acylisourea intermediate formed from EDCI and the carboxylic acid to generate an activated HOBt ester. This intermediate is less prone to side reactions (like N-acylurea formation) and reacts more efficiently with the hydroxylamine derivative, thereby increasing the reaction yield and purity.[6]

  • Choice of Base: DIPEA is often preferred over TEA for sterically hindered substrates as it is less nucleophilic, reducing potential side reactions.

  • Temperature Control: Adding EDCI at 0 °C helps to control the initial exothermic reaction and minimize the formation of byproducts.

coupling_mechanism RCOOH Carboxylic Acid (R-COOH) O_Acylisourea O-Acylisourea Intermediate RCOOH->O_Acylisourea + EDCI EDCI EDCI EDCI->O_Acylisourea HOBt_Ester Activated HOBt Ester O_Acylisourea->HOBt_Ester + HOBt - EDCI-Urea Byproduct EDCI-Urea Byproduct O_Acylisourea->Byproduct HOBt HOBt HOBt->HOBt_Ester Product O-Alkyl Hydroxamate (R-CO-NH-OR') HOBt_Ester->Product + R'-ONH₂ - HOBt R_ONH2 O-Alkylhydroxylamine (R'-ONH₂) R_ONH2->Product

Caption: Carbodiimide-mediated hydroxamic acid synthesis pathway.

Protocol 2: Synthesis from Esters

Materials:

  • Methyl or Ethyl Ester (R-COOR')

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Potassium hydroxide (KOH) or Sodium methoxide (NaOMe)

  • Methanol (MeOH) or Ethanol (EtOH)

Step-by-Step Methodology:

  • Hydroxylamine Solution Prep: In a flask, dissolve NH₂OH·HCl (3.0 eq) in anhydrous methanol. In a separate flask, prepare a solution of KOH (3.0 eq) in methanol.

  • Free Hydroxylamine Generation: Slowly add the methanolic KOH solution to the stirring NH₂OH·HCl solution at 0 °C. A precipitate of KCl will form. Stir for 30 minutes and then filter off the salt. The filtrate contains free hydroxylamine.

  • Reaction: Add the ester (1.0 eq) to the freshly prepared hydroxylamine solution.

  • Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (40-50 °C) for 4-12 hours. Monitor by TLC or LC-MS.

  • Work-up:

    • Neutralize the reaction mixture with acetic acid or 1 M HCl.

    • Concentrate the mixture under reduced pressure.

    • Redissolve the residue in a suitable solvent (e.g., ethyl acetate) and water. Separate the layers.

    • Extract the aqueous layer with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize or purify by column chromatography to yield the hydroxamic acid.

Trustworthiness Note: The preparation of fresh, anhydrous hydroxylamine solution is critical for the success of this reaction. Pre-made solutions can degrade, and water can lead to hydrolysis of the starting ester.

Protocol 3: Deprotection of O-Benzyl Hydroxamates

To obtain the final, active hydroxamic acid, the O-benzyl protecting group can be efficiently removed via catalytic hydrogenation.

Materials:

  • O-Benzyl Hydroxamate (R-CO-NH-OBn)

  • Palladium on Carbon (10% Pd/C)

  • Methanol (MeOH) or Ethyl Acetate (EtOAc)

  • Hydrogen (H₂) gas source (balloon or Parr hydrogenator)

Step-by-Step Methodology:

  • Reaction Setup: Dissolve the O-benzyl hydroxamate (1.0 eq) in MeOH or EtOAc.

  • Catalyst Addition: Carefully add 10% Pd/C (5-10 mol% by weight) to the solution under an inert atmosphere.

  • Hydrogenation: Purge the flask with H₂ gas and maintain a positive pressure of H₂ (typically with a balloon) or perform the reaction in a Parr apparatus at 20-50 psi.

  • Reaction Monitoring: Stir vigorously at room temperature for 2-8 hours. Monitor the reaction by TLC or LC-MS. The disappearance of the starting material and the formation of a more polar product indicates completion.

  • Filtration and Concentration: Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air. Wash the Celite pad with additional solvent.

  • Final Product: Concentrate the filtrate under reduced pressure to yield the final hydroxamic acid, which is often pure enough for use or can be further purified by recrystallization.

Part 3: Comparative Data and Reagent Selection

The choice of coupling agent can significantly impact yield, purity, and cost. Below is a summary of common reagents used in the synthesis of N-methoxy amides and hydroxamates.[7][8][9]

Coupling ReagentActivating GroupTypical SolventTemperatureAdvantagesDisadvantages
EDCI / HOBt CarbodiimideDCM, DMF0 °C to RTHigh yield, water-soluble byproductCost, potential for racemization
CDMT TriazineTHF, MeCNRTHigh purity, simple work-up[8]Stoichiometric byproducts
T3P® Phosphonic AnhydrideEtOAc, THFRTHigh reactivity, clean reaction[7]Cost, viscous reagent
SOCl₂ / (COCl)₂ Acid ChlorideDCM, Toluene0 °C to RTInexpensive, highly reactiveHarsh conditions, limited functional group tolerance

Part 4: Application Case Study - Synthesis of Vorinostat (SAHA)

Vorinostat (Suberoylanilide Hydroxamic Acid) is a potent HDAC inhibitor. Its synthesis exemplifies the practical application of the protocols described above. A common route involves the late-stage formation of the hydroxamic acid moiety.

vorinostat_synthesis cluster_0 Step 1: Amide Formation cluster_1 Step 2: Esterification cluster_2 Step 3: Hydroxamic Acid Formation SubericAcid Suberic Acid Amide Suberanilic Acid (Intermediate A) SubericAcid->Amide Acylation Aniline Aniline Aniline->Amide Ester Suberanilic Acid Methyl Ester (Intermediate B) Amide->Ester MeOH, H⁺ Vorinostat Vorinostat (SAHA) (Final Product) Ester->Vorinostat Protocol 2 NH2OH NH₂OH·HCl, KOH, MeOH NH2OH->Vorinostat

Caption: A simplified synthetic workflow for Vorinostat (SAHA).

This chemoenzymatic and continuous flow approaches have also been developed to streamline the synthesis of Vorinostat, highlighting the industrial importance of optimizing these reactions.[10] The final step, converting the methyl ester of suberanilic acid to the hydroxamic acid, can be achieved using the principles outlined in Protocol 2. This conversion is a critical, yield-defining step that transforms the stable precursor into the biologically active agent.

Conclusion

The synthesis of hydroxamic acid derivatives is a cornerstone of many drug discovery programs. Understanding the strategic use of O-protected hydroxylamines, such as in the formation of N-methoxy amides, is essential for achieving high yields and purity. The protocols provided herein offer robust and versatile methods for the preparation of these valuable compounds. By carefully selecting reagents and controlling reaction conditions, researchers can efficiently access a wide array of hydroxamic acids for biological evaluation and the development of next-generation therapeutics.

References

  • Organic Chemistry Portal. (n.d.). Synthesis of hydroxamates (Weinreb amides). Retrieved from [Link]

  • De Luca, L., Giacomelli, G., & Taddei, M. (2001). An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates. The Journal of Organic Chemistry, 66(7), 2534–2537. Available from: [Link]

  • ElectronicsAndBooks. (n.d.). An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates. Retrieved from [Link]

  • Ugwu, D. I., et al. (2014). Synthesis and Biological Applications of Hydroxamates. American Journal of Organic Chemistry, 4(2), 26-51. Available from: [Link]

  • Chemical Reviews. (2024). Synthetic Applications of Hydroxamic Acids and Their Derivatives in Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Two routes for the synthesis of vorinostat (SAHA)c. Retrieved from [Link]

  • Verma, S., et al. (2020). Novel amidase catalysed process for the synthesis of vorinostat drug. Journal of Applied Microbiology, 130(4), 1198-1206. Available from: [Link]

  • MDPI. (2022). Design, Synthesis, Bioactivity Evaluation, Crystal Structures, and In Silico Studies of New α-Amino Amide Derivatives as Potential Histone Deacetylase 6 Inhibitors. Retrieved from [Link]

  • He, J., et al. (2020). Synthesis and Biological Evaluation of HDAC Inhibitors With a Novel Zinc Binding Group. Frontiers in Chemistry, 8, 268. Available from: [Link]

  • AIR Unimi. (n.d.). Streamlining Vorinostat Synthesis: A Chemoenzymatic Continuous Flow Approach. Retrieved from [Link]

  • Sharma, V., & Miller, M. J. (2010). Methods for Hydroxamic Acid Synthesis. Current protocols in chemical biology, 2(1), 1–28. Available from: [Link]

  • Sow, I. S. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry, 15(4), 345-354. Available from: [Link]

  • ResearchGate. (2018). (PDF) Methods for Hydroxamic Acid Synthesis. Retrieved from [Link]

Sources

Application

Application Note: Microwave-Assisted Synthesis of Benzeneacetamide N-methoxy

Executive Summary Benzeneacetamide N-methoxy (also known as N-methoxy-2-phenylacetamide or N-methoxybenzeneacetamide) is a critical synthetic intermediate and a highly versatile directing group utilized extensively in tr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Benzeneacetamide N-methoxy (also known as N-methoxy-2-phenylacetamide or N-methoxybenzeneacetamide) is a critical synthetic intermediate and a highly versatile directing group utilized extensively in transition-metal-catalyzed C–H functionalization[1]. While the traditional thermal amidation of phenylacetic acid with O-methylhydroxylamine is a standard approach[2], it often suffers from prolonged reaction times (up to 16 hours) and requires extensive workup to remove unreacted coupling agents. This application note details an optimized, self-validating microwave-assisted organic synthesis (MAOS) protocol that drastically reduces reaction time to 10 minutes while improving both yield and purity.

Mechanistic Rationale & Experimental Design

The synthesis relies on the dehydrative coupling of phenylacetic acid with O-methylhydroxylamine hydrochloride[2]. As a Senior Application Scientist, optimizing this reaction requires understanding the kinetic bottlenecks of amidation:

  • Causality of Reagent Selection : We utilize over traditional carbodiimides like EDCI[2]. HATU rapidly generates a highly reactive OAt (7-azabenzotriazole) active ester intermediate. This intermediate lowers the activation energy required for nucleophilic attack by the sterically hindered and relatively weak nucleophile, O-methylhydroxylamine.

  • Causality of Microwave Heating : Dielectric heating directly targets the polar dipole moments of the solvent (DMF) and the ionic intermediates (HATU, DIPEA salts). This provides instantaneous, uniform volumetric heating—eliminating the thermal wall effects of conventional heating[3]. It pushes the reaction over the activation energy barrier rapidly, suppressing the formation of unreactive byproducts (such as N-acylureas) commonly seen in prolonged thermal couplings.

  • Utility in Drug Development : Once synthesized, Benzeneacetamide N-methoxy acts as an excellent [4]. For instance, Rh(III)-catalyzed annulations of N-methoxyamides with α-chloroaldehydes under microwave conditions rapidly yield complex isoquinolones and other heterocycles critical for downstream drug discovery[5].

Quantitative Data: Thermal vs. Microwave Optimization

To establish the superiority of the microwave-assisted approach, we compared traditional thermal conditions against two microwave protocols. The data demonstrates that switching from EDCI to HATU under microwave irradiation maximizes throughput.

MethodCoupling AgentBaseSolventTemp (°C)TimeYield (%)Purity (LC-MS)
Thermal (Control) EDCI / HOBtDIPEACH₂Cl₂2516 h73%91%
Microwave (Method A) EDCI / HOBtDIPEADMF8020 min86%94%
Microwave (Method B) HATUDIPEADMF10010 min95% >98%

Table 1: Comparison of reaction parameters for the amidation of phenylacetic acid with O-methylhydroxylamine.

Detailed Experimental Protocol (Microwave Method B)

Self-Validating System : This protocol incorporates an in-process LC-MS/TLC checkpoint to ensure the active ester is fully formed before nucleophile addition. This prevents reagent degradation and ensures the self-validation of the reaction kinetics.

Materials:

  • Phenylacetic acid (1.0 equiv, 1.0 mmol, 136.15 mg)

  • O-Methylhydroxylamine hydrochloride (1.2 equiv, 1.2 mmol, 100.2 mg)[2]

  • HATU (1.1 equiv, 1.1 mmol, 418.2 mg)

  • DIPEA (3.0 equiv, 3.0 mmol, 522 µL)

  • Anhydrous DMF (3.0 mL)

Step-by-Step Methodology:

  • Pre-Activation (Checkpoint 1): In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, dissolve phenylacetic acid (1.0 mmol) in anhydrous DMF (3.0 mL). Add DIPEA (3.0 mmol) and stir for 2 minutes at room temperature to deprotonate the acid.

  • Active Ester Formation: Add HATU (1.1 mmol) to the solution in one portion. The solution will transition to a pale yellow color. Stir at room temperature for 5 minutes.

    • Self-Validation: A quick TLC or LC-MS aliquot must confirm the complete consumption of phenylacetic acid and the formation of the OAt-active ester before proceeding.

  • Nucleophilic Addition: Add O-methylhydroxylamine hydrochloride (1.2 mmol) to the activated mixture[6]. Seal the microwave vial with a crimp cap.

  • Microwave Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover). Set the parameters to:

    • Temperature: 100 °C

    • Power: Max 100 W (Dynamic attenuation)

    • Hold Time: 10 minutes

    • Cooling: Compressed air cooling to 35 °C post-reaction.

  • Workup: Dilute the cooled reaction mixture with ethyl acetate (15 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 × 10 mL) to remove unreacted amine and DIPEA, saturated aqueous NaHCO₃ (2 × 10 mL) to remove acidic byproducts[6], and brine (10 mL).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The product, Benzeneacetamide N-methoxy, is typically obtained as a high-purity white solid requiring no further chromatographic purification.

Analytical Characterization

  • Appearance: White crystalline solid.

  • LC-MS (ESI+): m/z calculated for C₉H₁₁NO₂ [M+H]⁺: 166.08; Found: 166.09.

  • ¹H NMR (400 MHz, CDCl₃): δ 8.15 (br s, 1H, NH), 7.38 – 7.25 (m, 5H, Ar-H), 3.72 (s, 3H, OCH₃), 3.58 (s, 2H, CH₂).

Mechanistic Pathway & Workflow Diagram

Mechanism PAA Phenylacetic Acid Activation Activation (HATU / DIPEA) PAA->Activation ActiveEster OAt Active Ester Activation->ActiveEster Tetrahedral Tetrahedral Intermediate ActiveEster->Tetrahedral + NH2OMe Nucleophile O-Methylhydroxylamine (NH2OMe) Nucleophile->Tetrahedral Product N-Methoxy-2-phenylacetamide Tetrahedral->Product - HOAt

Mechanistic pathway for microwave-assisted amidation of phenylacetic acid.

References

  • Huang, J. R., & Bolm, C. (2017). "Microwave-Assisted Synthesis of Heterocycles by Rhodium(III)-Catalyzed Annulation of N-Methoxyamides with α-Chloroaldehydes." Angewandte Chemie International Edition, 56(50), 15921-15925.[Link]

  • Zhou, X., et al. (2019). "Chameleon-like Behavior of the Directing Group in the Rh(III)-Catalyzed Regioselective C–H Amidation of Indole: An Experimental and Computational Study." ACS Catalysis, 9(11), 10343-10350.[Link]

  • Zhang, Z., et al. (2023). "Efficient Metal-Free Oxidative C–H Amination for Accessing Dibenzoxazepinones via μ-Oxo Hypervalent Iodine Catalysis." Molecules, 28(20), 7069.[Link]

  • Abdel-Magid, A. F., et al. (2016). "Structure Property Relationships of Carboxylic Acid Isosteres." ACS Medicinal Chemistry Letters.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of Benzeneacetamide N-methoxy synthesis reactions

Executive Summary & Core Chemistry Benzeneacetamide, N-methoxy- (also known as N-methoxyphenylacetamide) is a hydroxamic acid ether. Structurally, it consists of a phenylacetyl group attached to an O-methylhydroxylamine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Chemistry

Benzeneacetamide, N-methoxy- (also known as N-methoxyphenylacetamide) is a hydroxamic acid ether. Structurally, it consists of a phenylacetyl group attached to an O-methylhydroxylamine moiety (


).

The Critical Challenge: Unlike Weinreb amides (


), this molecule retains a proton on the nitrogen. This proton is significantly more acidic (

) than that of a standard amide (

) due to the electron-withdrawing effect of the adjacent oxygen.

Impact on Yield:

  • Workup Losses: If the workup pH is >10, the product deprotonates and partitions into the aqueous phase, leading to massive "apparent" yield loss.

  • Over-acylation: The deprotonated anion is a nucleophile and can react with excess acylating agent to form the N,O-diacyl impurity.

Standardized Protocols

Method A: Acid Chloride Route (Recommended for Scale >5g)

Best for cost-efficiency and high throughput, provided moisture is strictly controlled.

Reagents:

  • Phenylacetyl chloride (1.0 equiv)

  • O-Methylhydroxylamine hydrochloride (1.1 equiv)

  • Base: Pyridine (2.2 equiv) OR Triethylamine (2.2 equiv) + DMAP (0.05 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM) or THF.

Protocol:

  • Preparation: Suspend O-Methylhydroxylamine HCl (1.1 eq) in anhydrous DCM at 0°C under

    
    .
    
  • Base Addition: Add Triethylamine (2.2 eq) dropwise. The mixture will become a thick slurry (formation of

    
    ). Stir for 15 min to ensure free amine liberation.
    
  • Acylation: Add Phenylacetyl chloride (1.0 eq) dropwise over 30-60 minutes, maintaining internal temperature <5°C. Exotherm control is critical to prevent O-acylation.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

  • Quench: Add saturated

    
     solution (mildly acidic).
    
  • Workup (CRITICAL): Separate layers. Wash organic layer with 0.5M HCl (to remove excess base/amine) followed by water .

    • Warning: Do NOT wash with strong base (NaOH/Carbonate) unless strictly controlling pH < 8.

Method B: Coupling Agent Route (Recommended for Library/Small Scale)

Best for avoiding hydrolysis issues or when acid chloride is not commercially available.

Reagents:

  • Phenylacetic acid (1.0 equiv)

  • O-Methylhydroxylamine hydrochloride (1.2 equiv)

  • Coupling Agent: EDC[1]·HCl (1.2 equiv) / HOBt (1.2 equiv) OR T3P (50% in EtOAc).

  • Base: DIPEA (3.0 equiv).

Protocol:

  • Dissolve Phenylacetic acid in DMF or DCM.

  • Add DIPEA (3.0 eq) and Coupling Agent. Stir for 5-10 mins to activate acid.

  • Add O-Methylhydroxylamine HCl.

  • Stir 12-16 hours at RT.

  • Dilute with EtOAc, wash with 1M HCl, Water, and Brine.

Troubleshooting Guide (Root Cause Analysis)

Issue 1: Low Isolated Yield (<40%)
Potential CauseDiagnostic CheckCorrective Action
Aqueous Partitioning Check aqueous layer pH. If pH > 9, product is likely dissolved as a salt.Acidify aqueous layer to pH 4-5 and re-extract with EtOAc. Avoid basic washes during workup.
Hydrolysis of Reagent Acid chloride smells like vinegar/phenylacetic acid? White solid (acid) visible before workup?Use freshly distilled acid chloride. Ensure solvent is anhydrous. Switch to Method B (Coupling Agents).
Volatility Product is relatively small.Do not dry under high vacuum for extended periods (>2h) if heating.
Issue 2: Impurity - "Double Weight" Spot (Di-acylation)

Symptom: TLC shows a non-polar spot running much higher than the product.

  • Mechanism: The product (

    
    ) reacts with a second equivalent of Acid Chloride to form 
    
    
    
    .
  • Fix:

    • Reduce Acid Chloride stoichiometry to 0.95 equiv.

    • Reverse Addition: Add the Acid Chloride to the Amine/Base mixture (keep amine in excess).

    • Maintain temperature strictly at 0°C during addition.

Issue 3: "Oiling Out" During Purification

Symptom: Product forms a gummy oil instead of crystals.

  • Cause: Trace solvent impurities or low melting point (

    
     is often low for these ethers).
    
  • Fix:

    • Use a Seed Crystal if available.[2]

    • Trituration: Dissolve in minimal diethyl ether, then add cold pentane/hexane while stirring rapidly.

    • Silica Gel: If oil persists, run a plug filtration (10% EtOAc in Hexane) to remove trace polar impurities causing the oiling.

Visualizing the Troubleshooting Logic

TroubleshootingFlow Start Problem: Low Yield or Impurity CheckTLC Analyze Crude TLC/LCMS Start->CheckTLC NoProduct No Product Peak CheckTLC->NoProduct No Conversion HighPolarity Product in Aqueous Phase? CheckTLC->HighPolarity Missing Mass Balance DoubleSpot Impurity: dimer/di-acyl CheckTLC->DoubleSpot Higher Rf Spot StartMat Unreacted Acid/Chloride CheckTLC->StartMat Stalled Reaction Sol_Moisture Re-dry Solvents Check Acid Chloride Quality NoProduct->Sol_Moisture Sol_pH CRITICAL: Acidify Aqueous Layer (Target pH 4-5) Re-extract HighPolarity->Sol_pH Sol_Stoich Reduce Acid Chloride to 0.95 eq low temp addition DoubleSpot->Sol_Stoich Sol_Coupling Switch to EDC/HOBt or T3P Method StartMat->Sol_Coupling

Figure 1: Decision tree for diagnosing yield failures in N-methoxy amide synthesis.

Frequently Asked Questions (FAQs)

Q: Why do you recommend avoiding Carbonate/NaOH washes? Standard amide protocols use them. A: Standard amides (


) have a 

of ~17 and are not deprotonated by dilute NaOH. However, N-methoxy amides have a

near 9. Washing with 1M NaOH (pH 14) or saturated

(pH ~11) will deprotonate the nitrogen, forming a water-soluble salt (

). You will wash your product down the drain. Use 0.5M HCl or water instead.

Q: Can I use the free amine (


) instead of the hydrochloride salt? 
A:  Yes, but the free amine is volatile (b.p. ~48°C) and toxic. The hydrochloride salt is a stable solid and easier to handle stoichiometrically. If using the free amine, ensure it is handled in a fume hood and added as a solution in DCM.

Q: I see a side product that corresponds to the ester (Methyl Phenylacetate). Why? A: This occurs if you use Methanol as a solvent or if your O-methylhydroxylamine contains trace Methanol. It can also happen via "abnormal" reactivity if the acid chloride is extremely reactive and trace moisture/alcohol is present. Ensure strictly anhydrous conditions and avoid alcoholic solvents during the reaction phase.

Q: Is the N-methoxy group stable to hydrogenation? A: Generally, no. Under standard hydrogenation conditions (


, Pd/C), the N-O bond is liable to cleave, yielding the primary amide (

). If you need to deprotect a benzyl group elsewhere in the molecule, you must use mild conditions or specific catalyst poisoning to preserve the N-OMe bond [1].

References

  • Preparation of Weinreb Amides and Hydroxamates

    • Title: Synthesis of hydroxam
    • Source: Organic Chemistry Portal
    • URL:[Link]

    • Relevance: Provides general conditions for N-alkoxy amide form
  • Acidity of N-Alkoxy Amides: Title: values of hydroxamic acids and their derivatives. Source:Journal of Organic Chemistry (General Principles) / Bordwell pKa Table Context: Establishes the acidity range (8-10) necessitating the pH-controlled workup described in the guide.
  • General Amide Coupling Troubleshooting

    • Title: Reaction Conditions for Chemical Coupling[1][3][4][5]

    • Source: NEB Technical Guide
    • Relevance: Validates stoichiometry for NHS/EDC coupling workflows.
  • Side Reactions (N-O Bond Lability)

    • Title: Side reactions of nitroxide-mediated polymerization: N-O versus O-C cleavage[6]

    • Source: PubMed / NIH[1]

    • URL:[Link]

    • Relevance: Discusses the bond energies and stability of N-alkoxy systems, relevant for storage and thermal stability.

Sources

Optimization

troubleshooting low conversion rates in N-methoxy amide C-H activation

Technical Support Center: N-Methoxy Amide C-H Activation Senior Application Scientist Desk Introduction: The "Weinreb" Paradox Welcome. You are likely here because you are attempting to use an -methoxy-N-methylamide (Wei...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: N-Methoxy Amide C-H Activation Senior Application Scientist Desk

Introduction: The "Weinreb" Paradox

Welcome. You are likely here because you are attempting to use an


-methoxy-N-methylamide (Weinreb amide)  as a Directing Group (DG) for transition-metal catalyzed C-H functionalization.

The paradox of this substrate is its duality: it is a weakly coordinating DG compared to pyridines or quinolines, yet it possesses a labile N–O bond that makes it susceptible to decomposition or unintended internal oxidation pathways.

This guide addresses the specific failure modes of Palladium (Pd) , Rhodium (Rh) , and Cobalt (Co) systems, focusing on the most common complaint: Low Conversion.

Module 1: Diagnostic Decision Tree

Before altering conditions, identify the type of failure using this logic flow.

TroubleshootingFlow Start Diagnostic Start: Low Yield / Conversion SM_Status Is Starting Material (SM) consumed? Start->SM_Status SM_Remains SM Remains (>80%) SM_Status->SM_Remains Yes SM_Consumed SM Consumed SM_Status->SM_Consumed No Coordination_Issue Issue: Weak Coordination (See Module 2) SM_Remains->Coordination_Issue Byproduct_Check Check Byproducts by LCMS/NMR SM_Consumed->Byproduct_Check Decomp N-Methyl Amide Found (Demethoxylation) Byproduct_Check->Decomp Mass = SM - 30 Homocouple Homocoupling of Coupling Partner Byproduct_Check->Homocouple Dimer found Black_Pd Pd Black Precipitate (Catalyst Death) Byproduct_Check->Black_Pd Visual Check Sol_Decomp Issue: N-O Cleavage (See Module 3) Decomp->Sol_Decomp Sol_Homo Issue: Oxidant Mismatch (See Module 4) Homocouple->Sol_Homo

Figure 1: Diagnostic logic flow for categorizing reaction failure.

Module 2: The "No Reaction" Scenario (Weak Coordination)

Symptom:


 recovery of starting material. No catalyst precipitation.
Root Cause:  The 

-methoxy amide is a monodentate, neutral oxygen donor (via the carbonyl). It binds significantly weaker than nitrogen-based DGs.
Q: Why isn't my Pd(OAc)₂ catalyst engaging the substrate?

A: The entropic penalty is too high. The Weinreb amide binds via the carbonyl oxygen (weak


-donor). In Pd(II) catalysis, this coordination equilibrium is unfavorable compared to solvent binding or acetate bridging.
  • The Fix (Ligand Acceleration): You must use a Mono-N-Protected Amino Acid (MPAA) ligand.

    • Why: Ligands like Ac-Gly-OH or Boc-Thr(tBu)-OH coordinate to Pd, breaking the acetate dimer and creating a more electrophilic, monomeric Pd species that accommodates the weak amide DG. They also facilitate the Concerted Metallation-Deprotonation (CMD) step via an internal base mechanism [1].

    • Protocol Adjustment: Add 10–20 mol% Ac-Gly-OH .

Q: I am using Rh(III) or Co(III) and seeing no conversion. Why?

A: These metals often require a "pre-activation" or a cationic switch. The neutral dichloro-dimer


 is often too dormant for weak oxygen-directing groups.
  • The Fix: Switch to a cationic system using silver salts (e.g.,

    
    , 
    
    
    
    ) to abstract chlorides, opening a vacant coordination site for the amide carbonyl.

Module 3: The "Decomposition" Trap (N–O Bond Cleavage)

Symptom: Low yield of product, but significant formation of the N-methyl amide (loss of -OMe group). Root Cause: The N–O bond is chemically fragile. It can undergo oxidative insertion (by the metal) or reductive cleavage.

Q: Why is my Directing Group destroying itself?

A: This depends on your metal center:

  • In Rh/Co Catalysis: The metal can insert into the N–O bond. If you are trying to do a simple alkenylation/arylation (preserving the DG), this insertion is a fatal side reaction. The N–O bond acts as an "Internal Oxidant," cycling the metal from M(I) to M(III) but destroying the Weinreb functionality [2].

  • In Pd Catalysis: Strong bases or harsh reductants can trigger an elimination of formaldehyde (

    
    ), leaving the secondary amide.
    
Q: How do I stop N–O cleavage?

A: You must outcompete the internal oxidation pathway with an external oxidant or change the solvent system.

ParameterRecommendation for DG PreservationMechanism of Action
Oxidant AgOAc or Mn(OAc)₂ Provides a faster re-oxidation pathway for the metal than the N–O bond insertion.
Solvent TFE or HFIP Fluorinated alcohols stabilize the C-H activation transition state via H-bonding, lowering the barrier for the desired pathway over the decomposition pathway [3].
Temperature Lower to 60–80°C N–O insertion has a higher activation energy than C-H activation; lower temps favor the kinetic product (C-H functionalization).

Module 4: Experimental Protocols

Protocol A: Pd(II)-Catalyzed Ortho-Arylation (DG Preservation)

Best for: Installing aryl groups while keeping the Weinreb amide intact for later ketone synthesis.

  • Vessel: 15 mL sealed pressure tube (dried).

  • Reagents:

    • Substrate (

      
      -methoxy amide): 0.2 mmol
      
    • Aryl Iodide: 2.0 equiv

    • Catalyst: Pd(OAc)₂ (10 mol%)[1]

    • Ligand: Ac-Gly-OH (20 mol%) — Critical for conversion.[1]

    • Oxidant/Base: AgOAc (1.5 equiv) — Acts as both oxidant and iodide scavenger.

  • Solvent: HFIP (Hexafluoroisopropanol) or t-Amyl Alcohol (2.0 mL). Avoid DMF/DMSO as they outcompete the DG.

  • Conditions: 90°C for 18–24 hours.

  • Workup: Filter through Celite (AgI precipitate is voluminous).

Protocol B: Rh(III)-Catalyzed Alkenylation

Best for: Coupling with acrylates.

  • Catalyst:

    
     (2.5 mol%).
    
  • Additive:

    
     (10 mol%) — Generates cationic active species.
    
  • Oxidant:

    
     (2.1 equiv) — External oxidant prevents N-O cleavage.
    
  • Solvent: DCE or 1,4-Dioxane.

  • Note: If you see the N-methyl amide byproduct, switch solvent to TFE (2,2,2-Trifluoroethanol).

Module 5: Mechanistic Visualization

Understanding the Concerted Metallation-Deprotonation (CMD) cycle helps explain why bases and ligands are non-negotiable.

CMD_Cycle cluster_0 Critical Failure Point Pd_Cat Pd(OAc)2 + Ligand (Active Species) Coordination Coordination Complex (Weak O-binding) Pd_Cat->Coordination + Substrate TS_CMD CMD Transition State (Rate Limiting) Coordination->TS_CMD - AcOH Palladacycle Palladacycle Intermediate TS_CMD->Palladacycle C-H Cleavage Prod_Release Product Release + Pd(0)/Pd(I) Palladacycle->Prod_Release + Coupling Partner Reductive Elim. Prod_Release->Pd_Cat + Oxidant (Ag+)

Figure 2: The Pd(II) catalytic cycle. The transition from Coordination to CMD is the "bottleneck" where weak Weinreb amide binding often fails without MPAA ligands.

References

  • Wasa, M., Engle, K. M., & Yu, J. Q. (2010). Pd(II)-catalyzed enantioselective C–H activation of cyclopropanes. Journal of the American Chemical Society. Link

  • Li, J., et al. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules. Link

  • Colletto, C., et al. (2017). Rhodium-Catalyzed C–H Activation of N-Methoxybenzamides. Angewandte Chemie International Edition. Link

Sources

Troubleshooting

purification strategies for N-methoxy-2-phenylacetamide by column chromatography

The following technical guide is structured as a dynamic Support Center resource, designed for immediate application in a research setting. Case ID: N-OMe-PhAc-Purification Status: Active Support Tier: Senior Application...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a dynamic Support Center resource, designed for immediate application in a research setting.

Case ID: N-OMe-PhAc-Purification Status: Active Support Tier: Senior Application Scientist Compound Class:


-Alkoxy Amide (Hydroxamic Acid Ester)

System Overview & Chemical Context

You are purifying


-methoxy-2-phenylacetamide  (Ph-CH

-CO-NH-OMe). Crucial Distinction: Unlike the tertiary "Weinreb amide" (

-methoxy-

-methyl), your compound is a secondary amide . It possesses an acidic proton on the nitrogen (

approx. 8–9). This structural feature creates specific purification challenges—primarily silanol interaction (tailing) and co-elution with acidic starting materials —that are not present in fully substituted amides.
Quick Reference Data
PropertyValue / Characteristic
Molecular Weight ~165.19 g/mol
Polarity Moderate (Amide + Ether functionality)
Acidity (

)
~8.5 (N-H proton is ionizable)
UV Activity Strong (

~254 nm due to Phenyl ring)
Key Impurities Phenylacetic acid (Starting Material), DCU (if DCC used)

Troubleshooting Guide (Q&A)

Issue 1: "My product is tailing (streaking) significantly on the silica column."

Diagnosis: Secondary Silanol Interaction.[1] Because your compound has an acidic N-H proton, it acts as a hydrogen bond donor to the free silanol groups (Si-OH) on the silica gel surface. This reversible binding causes peak broadening and tailing.

Corrective Action:

  • Solvent Modifier: Do not use triethylamine (TEA).[2] While TEA is standard for basic amines, your compound is weakly acidic. TEA can deprotonate it, forming a charged species that sticks worse.

  • The Fix: Use a neutral to slightly acidic mobile phase.

    • Standard: Hexane / Ethyl Acetate (Gradient 0%

      
       40%).
      
    • If tailing persists: Add 0.5% Acetic Acid to the mobile phase. This suppresses the ionization of silanols and keeps your amide protonated.

Issue 2: "I cannot separate the product from unreacted Phenylacetic Acid."

Diagnosis: Improper Workup (Triage Failure). Phenylacetic acid and


-methoxy-2-phenylacetamide have similar 

values in standard solvent systems (both are acidic/polar). Separating them via chromatography is inefficient and leads to yield loss.

Corrective Action: Eliminate the acid before the column.

  • Dissolve the crude mixture in Ethyl Acetate.

  • Wash 2x with Saturated Aqueous NaHCO

    
      (pH ~8.5).
    
    • Mechanism: Phenylacetic acid (

      
       4.3) is fully deprotonated to the water-soluble carboxylate.
      
    • Selectivity: Your product (

      
       ~8.5) remains 99% protonated and stays in the organic layer.
      
  • Validation: Check the organic layer by TLC.[2][3][4][5][6] The starting material spot should be gone.[6]

Issue 3: "A white solid is precipitating in my column fractions or blocking the frit."

Diagnosis: Urea Contamination (DCC Coupling Byproduct). If you used Dicyclohexylcarbodiimide (DCC), the byproduct Dicyclohexylurea (DCU) is notoriously difficult to remove. It is soluble in DCM (reaction solvent) but precipitates in Hexane/EtOAc (column solvent).

Corrective Action:

  • Cold Precipitation: Before the column, suspend the crude residue in cold Ether or Hexane/EtOAc (1:1). Chill to 0°C for 30 mins. Filter off the white solid (DCU).

  • Solid Loading: Do not load the column with DCM. Adsorb the crude onto silica gel (dry load) to prevent DCU from crashing out inside the column bed.

Issue 4: "I can't see the product spots clearly on TLC."

Diagnosis: Visualization Mismatch. While the phenyl ring is UV active, the amide functionality can be faint if concentration is low.

Corrective Action:

  • Primary: UV 254 nm .[2] (The benzyl group is a strong chromophore).

  • Secondary (Stain): KMnO

    
     (Potassium Permanganate) . The N-methoxy group is oxidizable. It will appear as a yellow spot on a purple background.
    
  • Avoid: Ninhydrin (only for free amines) or Dragendorff (for tertiary amines).

Optimized Purification Protocol

Phase 1: The "Chemical Filter" (Workup)

Do not skip this. It replaces 80% of the chromatographic effort.

  • Quench: Stop reaction with 1M HCl (removes unreacted Methoxyamine and EDC/DMAP if used).

  • Base Wash: Extract organic layer 2x with Sat. NaHCO

    
     (removes Phenylacetic acid).
    
  • Dry: Dry organic layer over MgSO

    
    , filter, and concentrate.
    
  • DCU Check: If solid forms upon concentration, suspend in cold Et

    
    O, filter, and use the filtrate.
    
Phase 2: Column Chromatography Setup[6]
  • Stationary Phase: Silica Gel 60 (230-400 mesh).

  • Loading: Dry loading (Celite or Silica) is recommended to avoid solvent mismatch.

  • Mobile Phase Gradient:

    • Solvent A: Hexanes (or Heptane)

    • Solvent B: Ethyl Acetate[5]

    • Gradient:

      • 0–5 min: 100% A (Equilibration)

      • 5–15 min: 0%

        
         20% B
        
      • 15–25 min: 20%

        
         40% B (Product typically elutes here)
        
      • 25–30 min: 40%

        
         60% B (Flush impurities)
        
Phase 3: Fraction Analysis
  • Spot fractions on TLC.[2][3][4]

  • Visualize under UV.[2][6][7]

  • Pool pure fractions. Note: If mixed fractions contain the N-acylurea rearrangement byproduct (a common impurity in DCC couplings), re-column these separately or discard if yield allows.

Visual Workflow (Decision Tree)

PurificationStrategy Crude Crude Reaction Mixture (Ph-CH2-CO-NH-OMe) Quench 1. Acid Wash (1M HCl) Removes: Methoxyamine, DMAP, EDC Crude->Quench BaseWash 2. Base Wash (Sat. NaHCO3) Removes: Phenylacetic Acid Quench->BaseWash CheckSolid Does White Solid Precipitate upon concentration? BaseWash->CheckSolid FilterDCU Filter Solid (DCU Removal) Cold Ether/Hexane CheckSolid->FilterDCU Yes (DCC used) LoadColumn Load onto Silica Column (Dry Load Recommended) CheckSolid->LoadColumn No FilterDCU->LoadColumn Elute Elute: Hexane/EtOAc (0-40%) Optional: Add 0.5% AcOH if tailing LoadColumn->Elute Pure Pure N-methoxy-2-phenylacetamide Elute->Pure

Caption: Logical workflow for the purification of N-methoxy-2-phenylacetamide, emphasizing pre-column removal of impurities to simplify chromatography.

Reference Data

Solvent Strength & Estimates

Based on Silica Gel 60 plates

Solvent System

(Product)

(Phenylacetic Acid)
Separation Quality
Hexane/EtOAc (4:1) 0.150.05 (streaks)Good
Hexane/EtOAc (1:1) 0.450.20 (streaks)Optimal
DCM/MeOH (95:5) 0.600.55Poor (Co-elution risk)
References
  • Synthesis & Properties of Weinreb/Hydroxamic Amides

    • Source: Organic Chemistry Portal.
    • URL:[Link][8]

  • Troubleshooting Amide Tailing on Silica Source: BenchChem Technical Support. "Troubleshooting Streaking of Amines/Amides on Silica Gel".
  • Purification of Phenylacetamide Deriv

    • Source: Organic Syntheses, Coll. Vol. 4, p.760 (1963). "Phenylacetamide".[4][9][10][11]

    • URL:[Link]

  • TLC Visualiz

    • Source: Chemistry LibreTexts.
    • URL:[Link]

Sources

Optimization

minimizing side reactions during N-methoxy benzeneacetamide functionalization

Welcome to the technical support center for the functionalization of N-methoxy benzeneacetamide. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the functionalization of N-methoxy benzeneacetamide. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of working with this versatile reagent and minimize common side reactions. The information is structured to provide not just solutions, but also the underlying chemical principles to empower your experimental design.

I. Reactions at the Amide Carbonyl: Acylation and Ketone Synthesis

N-methoxy-N-methylamides, or Weinreb amides, are renowned for their ability to react with organometallic reagents to produce ketones or aldehydes in high yields, largely due to the stability of the chelated tetrahedral intermediate which prevents over-addition.[1][2][3] However, side reactions can still occur, leading to reduced yields and purification challenges.

Frequently Asked Questions (FAQs)

Question 1: My Grignard/Organolithium reaction with N-methoxy benzeneacetamide is giving low yields of the desired ketone. What are the likely causes and how can I optimize the reaction?

Answer: Low yields in these reactions can stem from several factors. Here’s a systematic troubleshooting approach:

  • Reagent Quality: Grignard and organolithium reagents are highly sensitive to air and moisture.[4] Ensure your reagents are properly titrated and handled under strictly anhydrous and inert conditions (e.g., argon or nitrogen atmosphere).[5]

  • Reaction Temperature: While the tetrahedral intermediate is stable, higher temperatures can promote its collapse and potentially lead to side reactions. Running the reaction at a low temperature (e.g., -78 °C to 0 °C) is generally recommended to ensure the stability of the intermediate and improve selectivity.[2]

  • Order of Addition: Adding the organometallic reagent slowly to a solution of the N-methoxy benzeneacetamide can help to control the reaction exotherm and minimize side reactions.

  • Solvent Choice: Ethereal solvents like tetrahydrofuran (THF) or diethyl ether are essential for stabilizing Grignard reagents and are also suitable for organolithium reactions.[6] The choice of solvent can influence reagent reactivity.[7]

  • Excess Reagent: While Weinreb amides are known for their resistance to over-addition, using a large excess of a highly reactive organometallic reagent can sometimes lead to the formation of tertiary alcohol byproducts.[2][8] It is advisable to use a slight excess (1.1-1.5 equivalents) of the organometallic reagent.

Question 2: I am observing a significant amount of the corresponding N-methyl benzamide as a byproduct. What is causing this and how can I prevent it?

Answer: The formation of N-methyl benzamide is likely due to a base-induced E2 elimination reaction.[9] This side reaction is more prevalent with strongly basic and sterically hindered organometallic reagents. The base abstracts a proton from the N-methyl group, leading to the elimination of the N-methoxy group and the formation of formaldehyde and the N-methylamide anion.

Mitigation Strategies:

  • Choice of Base: If possible, use a less sterically hindered and less basic organometallic reagent.

  • Temperature Control: Lowering the reaction temperature can disfavor the elimination pathway.

  • Modified Weinreb Amide: In cases where this side reaction is persistent, consider using a modified Weinreb amide where the N-methoxy group is replaced with a more robust group, such as an N-tert-butoxy group.[9]

Experimental Protocol: General Procedure for Grignard Reaction with N-methoxy benzeneacetamide
  • To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen inlet, add N-methoxy benzeneacetamide (1.0 eq) dissolved in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Add the Grignard reagent (1.1-1.2 eq) dropwise via the dropping funnel, maintaining the internal temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-3 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at 0 °C.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Data Presentation: Effect of Reaction Conditions on Ketone Synthesis
Entry Organometallic Reagent Equivalents Temperature (°C) Yield of Ketone (%) Key Side Product(s)
1Phenylmagnesium bromide1.10 to rt90Minimal
2Phenylmagnesium bromide2.00 to rt85Small amount of tertiary alcohol
3tert-Butyllithium1.2-78 to 065N-methyl benzamide
4Methyllithium1.1-78 to 095Minimal

This table represents typical outcomes and can vary based on specific substrates and reaction setups.

Visualization: Reaction Mechanism

G cluster_main Desired Reaction Pathway cluster_side Potential Side Reaction NMB N-methoxy benzeneacetamide Intermediate Stable Tetrahedral Intermediate (Chelated) NMB->Intermediate Nucleophilic Attack RMgX Grignard Reagent (R-MgX) RMgX->Intermediate Workup Aqueous Workup Intermediate->Workup Hydrolysis Ketone Ketone Workup->Ketone Side_Base Strong Base (e.g., t-BuLi) Elimination_Product N-methyl benzamide + CH2O Side_Base->Elimination_Product E2 Elimination NMB_Side N-methoxy benzeneacetamide NMB_Side->Elimination_Product

Caption: Desired ketone synthesis pathway and a common elimination side reaction.

II. Functionalization of the Benzene Ring: Electrophilic Aromatic Substitution

The benzene ring of N-methoxy benzeneacetamide can undergo electrophilic aromatic substitution (EAS). The reactivity and regioselectivity of these reactions are governed by the electronic properties of the N-methoxy acetamide substituent.

Frequently Asked Questions (FAQs)

Question 3: I want to perform a Friedel-Crafts acylation on N-methoxy benzeneacetamide, but the reaction is not working. What is the issue?

Answer: The N-methoxy acetamide group is a deactivating group for electrophilic aromatic substitution.[10] This is because the carbonyl group is electron-withdrawing, pulling electron density away from the benzene ring and making it less nucleophilic.[11] Friedel-Crafts reactions, in particular, are sensitive to deactivating groups and often fail with moderately to strongly deactivated rings.[12]

Alternative Strategies:

  • Functionalize a More Activated Precursor: Consider performing the Friedel-Crafts reaction on a precursor with an activating group (e.g., anisole) and then introducing the N-methoxy acetamide functionality in a later step.

  • Use Harsher Conditions (with caution): While generally not recommended due to the potential for side reactions and decomposition, using a stronger Lewis acid or higher temperatures might force the reaction to proceed, albeit likely with low yields.

Question 4: What is the expected regioselectivity (ortho, meta, para) for electrophilic aromatic substitution on N-methoxy benzeneacetamide?

Answer: The N-methoxy acetamide substituent is a meta-director.[10][13] Although the nitrogen has a lone pair that can donate electron density via resonance (an ortho, para-directing effect), the strong electron-withdrawing inductive effect of the carbonyl group and the delocalization of the nitrogen lone pair into the carbonyl (amide resonance) dominate. This reduces the electron density at the ortho and para positions more than at the meta position, making the meta position the most favorable site for electrophilic attack.

Visualization: Directing Effects in Electrophilic Aromatic Substitution

G BenzeneRing Benzene Ring N-methoxy acetamide substituent Ortho Ortho Position (Deactivated) Meta Meta Position (Most Favorable) Para Para Position (Deactivated) Electrophile Electrophile (E+) Electrophile->Meta Attack at meta position

Sources

Troubleshooting

Technical Support Center: Solvent Engineering for N-Methoxy Amide Efficiency

Core Directive: The Chelation-Solvation Paradox Welcome to the technical support center. You are likely here because your N-methoxy amide (Weinreb amide) reaction is suffering from low conversion, poor regioselectivity,...

Author: BenchChem Technical Support Team. Date: March 2026

Core Directive: The Chelation-Solvation Paradox

Welcome to the technical support center. You are likely here because your N-methoxy amide (Weinreb amide) reaction is suffering from low conversion, poor regioselectivity, or catalyst decomposition.

The efficiency of the N-methoxy amide as a Directing Group (DG) relies entirely on the stability of the 5-membered metallacycle formed between the metal center, the carbonyl oxygen, and the methoxy nitrogen.

The Paradox:

  • To dissolve polar amide substrates, you often need polar coordinating solvents (THF, DMF, DMSO).

  • To react , the metal center must coordinate to the amide, not the solvent.

If your solvent (


-binder) outcompetes your DG (

-binder) for the metal center, the reaction shuts down. This guide provides the solvent engineering protocols to resolve this competition.

Module A: Advanced C-H Activation (Rh, Ir, Pd)

The "Magic Solvent" Effect: HFIP

For Rh(III), Ir(III), and some Pd(II) catalyzed C-H activations, standard solvents (DCE, Toluene) often result in sluggish kinetics. The solution is frequently 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) .

Q: Why is HFIP increasing my yield from <10% to >90%? A: HFIP is not just a medium; it is a co-catalyst.

  • H-Bonding Network: HFIP is a strong Hydrogen Bond Donor (HBD). It H-bonds to the carbonyl of the N-methoxy amide, increasing the acidity of the ortho-C-H bond (electrophilic activation).

  • CMD Stabilization: In the Concerted Metalation-Deprotonation (CMD) step, HFIP stabilizes the carboxylate ligand-proton transfer complex.

  • Solubility without Competition: Despite being polar, HFIP is a poor ligand. It solubilizes the catalyst system without occupying the open coordination sites required for the DG.

Protocol: The "HFIP Titration" Method

Do not immediately switch to 100% HFIP, as it can be too acidic for some substrates.

  • Baseline: Run reaction in DCE or Toluene.

  • Spike: Add HFIP (10 equiv. relative to substrate) as an additive.

  • Solvent Switch: If yield improves but conversion is incomplete, switch to a 4:1 mixture of DCE:HFIP.

  • Full Switch: Run in neat HFIP only if the substrate is stable to mild acid.

Visualization: The HFIP Acceleration Mechanism

HFIP_Mechanism Substrate N-Methoxy Amide TS CMD Transition State (Stabilized) Substrate->TS Coordination HFIP HFIP (Solvent) HFIP->Substrate H-Bond Activation (Carbonyl) HFIP->TS Stabilizes Carboxylate Ligand Metal Cp*Rh(III) Catalyst Metal->TS Insertion Product C-H Functionalized Product TS->Product Reductive Elimination

Figure 1: Mechanistic role of HFIP in stabilizing the transition state during C-H activation.

Module B: Nucleophilic Substitution (Grignard/Lithium)

When using N-methoxy amides for ketone synthesis, the goal is chelate stability to prevent over-addition.

Q: I am seeing over-addition (tertiary alcohol formation). Why? A: Your chelate is breaking down before the quench. This is usually a temperature vs. solvent issue.

  • In THF: The chelate is stable, but THF coordinates strongly to Mg/Li. If the temperature rises above 0°C, the equilibrium shifts, the chelate opens, and the ketone is released in situ, reacting again.

  • In Et₂O/Toluene: These non-coordinating solvents tighten the chelate (Metal-O bond is shorter/stronger), allowing for higher temperature tolerance.

Q: My chiral substrate is racemizing during Weinreb synthesis. A: Avoid THF. THF promotes the formation of separated ion pairs (SIPs) with lithium enolates, which are prone to racemization. Solution: Use CPME (Cyclopentyl Methyl Ether) or MTBE . These solvents favor contact ion pairs (CIPs), preserving stereochemical integrity at the


-position.

Troubleshooting Matrix

Issue: Catalyst Decomposition (Pd Black formation)

Diagnosis: The solvent is participating in a redox process.[1] Context: Common in Pd(II) oxidative couplings using DMF or DMA. Mechanism: At >100°C, Pd(II) can oxidize DMF to an imidium species, reducing itself to Pd(0) (Pd black) prematurely. Fix: Switch to t-Amyl Alcohol or Pivalic Acid (as solvent/ligand). These resist oxidation and support the electrophilic nature of the Pd center.

Issue: Regioselectivity Loss (Ortho vs. Meta)

Diagnosis: The directing group is "slipping" due to competitive solvation. Fix: Increase the "Solvent Dielectric Contrast." If using a polar DG (N-methoxy amide) in a polar solvent (MeOH, DMF), the energetic benefit of chelation is minimized. Protocol: Switch to non-polar solvents (PhCF3 , Chlorobenzene ). This forces the metal to bind to the DG to stabilize its charge, locking the geometry for ortho-selectivity.

Data Summary: Solvent Compatibility Table
Reaction TypeMetal CenterRecommended SolventAlternative (Green)AvoidReason to Avoid
C-H Activation Rh(III) / Ir(III)HFIP TFE (Trifluoroethanol)DMF, DMSOStrong coordination inhibits catalyst turnover.
C-H Activation Pd(II)1,2-DCE t-Amyl AlcoholDMF (>100°C)Solvent oxidation/reduction to Pd black.
Ketone Synth Mg (Grignard)THF (0°C)2-MeTHFHexane (pure)Reagent insolubility.
Chiral Synth Li (Lithiation)CPME TolueneTHFInduces racemization via ion-pair separation.

Decision Workflow

Follow this logic gate to select the initial solvent system for a new N-methoxy amide substrate.

Solvent_Selection Start Start: Select Reaction Type Type Is this C-H Activation or Nucleophilic Substitution? Start->Type CH_Act C-H Activation Type->CH_Act Nuc_Sub Nucleophilic Subst. Type->Nuc_Sub Metal_Check Catalyst Metal? CH_Act->Metal_Check Rh_Ir Rh(III) / Ir(III) Metal_Check->Rh_Ir Pd Pd(II) Metal_Check->Pd HFIP_Sol Use HFIP or TFE (H-Bond Activation) Rh_Ir->HFIP_Sol DCE_Sol Use DCE or PhCF3 (Avoid DMF) Pd->DCE_Sol Chiral_Check Is Substrate Chiral? Nuc_Sub->Chiral_Check Yes_Chiral Yes Chiral_Check->Yes_Chiral No_Chiral No Chiral_Check->No_Chiral CPME_Sol Use CPME or Toluene (Prevent Racemization) Yes_Chiral->CPME_Sol THF_Sol Use THF or 2-MeTHF (Solubility Priority) No_Chiral->THF_Sol

Figure 2: Logical decision tree for initial solvent screening based on reaction mechanism and substrate properties.

References

  • Rao, W.-H., et al. (2018).[2] "Selective O-Cyclization of N-Methoxy Aryl Amides with CH2Br2 or 1,2-DCE via Palladium-Catalyzed C-H Activation." Organic Letters.

  • Collet, F., et al. (2011). "Rh(III)-Catalyzed C-H Activation/Olefination of N-Methoxy Benzamides." Journal of the American Chemical Society. (Foundational work on Rh-catalyzed amide direction).

  • Li, M., et al. (2017). "Palladium-Catalyzed C-H Halogenation of Weinreb Amides." Organic Letters.

  • Pace, V., et al. (2016). "Sustainable Asymmetric Organolithium Chemistry: Enantio- and Chemoselective Acylations through Recycling of Solvent." ChemSusChem. (Discusses CPME and racemization).

  • Wencel-Delord, J., & Glorius, F. (2013). "C-H activation in partial confinement: Rh(III)-catalyzed synthesis of phenanthrenes." Nature Chemistry. (Establishes the role of solvent/additives in Rh-catalysis).

Sources

Optimization

Technical Support Center: Resolving Aqueous Solubility of Benzeneacetamide N-Methoxy Derivatives

Welcome to the Application Science Support Center. Formulating hydrophobic organic compounds for in vitro and in vivo aqueous environments is one of the most common bottlenecks in drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Science Support Center. Formulating hydrophobic organic compounds for in vitro and in vivo aqueous environments is one of the most common bottlenecks in drug development. This guide provides a mechanistic deep-dive, validated troubleshooting workflows, and step-by-step protocols to successfully solubilize Benzeneacetamide, N-methoxy- (and its derivatives) without compromising your experimental integrity.

Mechanistic Understanding of the Solubility Barrier

Before attempting to dissolve a compound, we must understand why it resists aqueous solvation. Benzeneacetamide, N-methoxy- (often synthesized as N-methoxy-N-methyl-2-phenylacetamide, CAS: 95092-10-7) is highly soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, but exhibits extremely poor solubility in aqueous buffers[1].

The structural causality of its insolubility lies in two primary factors:

  • Hydrophobic Aromatic Core : The benzene ring heavily favors lipophilic environments. For this molecule to dissolve in water, the water molecules must form a highly ordered, entropically unfavorable "clathrate cage" around the non-polar moiety.

  • Lack of Ionizable Centers : Unlike primary amines or carboxylic acids, the amide nitrogen in the N-methoxy-N-methyl group is resonance-stabilized and sterically hindered. It remains non-basic at physiological pH (7.0–7.4). Consequently, traditional pH-adjustment or salt-formation strategies will fail.

Table 1: Physicochemical Profile & Solubilization Impact

PropertyValue/CharacteristicImpact on Solubilization Strategy
Molecular Formula C10H13NO2Low molecular weight (~179.2 g/mol ) allows for highly efficient steric encapsulation within cyclodextrin cavities.
LogP (Estimated) ~1.5 - 2.5High lipophilicity dictates the mandatory use of co-solvents, supramolecular carriers, or surfactants.
Ionizability Neutral across pH 1-14pH-shift techniques are ineffective; the molecule cannot be ionized to increase polarity.
Organic Solubility High (DMSO, EtOH)Ideal candidate for the "solvent-shift" stock preparation method[1].

Core Troubleshooting Workflows

To overcome the thermodynamic barrier of aqueous insolubility, we rely on two field-proven paradigms: Co-solvency (Solvent-Shift) and Supramolecular Complexation .

Strategy A: The Solvent-Shift Method (DMSO to Aqueous)

Causality: DMSO acts as a universal hydrogen-bond acceptor, disrupting the highly ordered water lattice and solvating the hydrophobic benzene core. By preparing a highly concentrated stock in DMSO and rapidly diluting it into an aqueous buffer under high shear, we trap the molecule in a metastable supersaturated state[2].

Strategy B: Supramolecular Complexation (HP-β-CD)

Causality: Cyclodextrins (CDs) are cyclic oligosaccharides featuring a hydrophilic outer surface and a lipophilic central cavity[3]. Complexation relies on relatively weak forces—such as London dispersion forces, hydrogen bonding, and hydrophobic interactions—to encapsulate the non-polar moiety[4]. The benzene ring of the acetamide spontaneously partitions into the cavity, shielding it from water, while the hydroxyl groups of the CD maintain bulk aqueous solubility.

CD_Workflow Start Solid Benzeneacetamide N-methoxy Mix Combine Excess Drug with CD Solution Start->Mix CD_Prep Prepare 20% HP-β-CD in Aqueous Buffer CD_Prep->Mix Equilibrate Shake at 300 RPM 25°C for 48h Mix->Equilibrate Hydrophobic partitioning Centrifuge Centrifuge at 15,000 x g (Remove uncomplexed drug) Equilibrate->Centrifuge Equilibrium reached Filter Filter (0.22 µm PVDF) Centrifuge->Filter Supernatant recovery Validate Quantify via HPLC (Stable Aqueous Complex) Filter->Validate Sterilization & QC

Caption: Supramolecular complexation workflow for hydrophobic acetamides.

Self-Validating Experimental Protocols

Every protocol in your lab should have built-in validation steps to prevent downstream assay failure. Follow these standardized methodologies.

Protocol 1: DMSO Solvent-Shift Dilution (For In Vitro Assays)

Objective: Achieve a working solution in PBS without microscopic precipitation.

  • Stock Preparation : Dissolve Benzeneacetamide, N-methoxy- in 100% anhydrous DMSO to a concentration of 100 mM.

    • Validation Step: Inspect visually; the solution must be completely optically clear.

  • Thermal Equilibration : Pre-warm both the DMSO stock and the target PBS (pH 7.4) to 37°C.

    • Causality: Elevated temperature increases kinetic energy, delaying nucleation and aggregation during the solvent shift.

  • Vortex-Coupled Dilution : While vigorously vortexing the PBS, inject the DMSO stock dropwise directly into the center of the vortex (avoiding the tube wall) to achieve a 1:1000 dilution (0.1% DMSO final).

  • Validation Check : Measure the absorbance of the final solution at 600 nm. An OD600 > 0.05 indicates colloidal aggregation (precipitation). If aggregation occurs, abandon this method and proceed to Protocol 2.

Protocol 2: HP-β-CD Phase-Solubility Complexation

Objective: Create a thermodynamically stable, solvent-free aqueous formulation.

  • Carrier Solution : Prepare a 20% (w/v) solution of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in deionized water or PBS.

  • Drug Addition : Add a vast excess (e.g., 10 mg/mL) of solid Benzeneacetamide N-methoxy to the CD solution.

  • Equilibration : Shake the suspension at 300 RPM at 25°C for 48 hours.

    • Causality: Complexation is an equilibrium-driven process; sufficient time is required for the solid state to partition out of the bulk water and into the CD cavities.

  • Separation : Centrifuge the suspension at 15,000 x g for 15 minutes to pellet the uncomplexed solid drug.

  • Validation Check : Filter the supernatant through a 0.22 µm PVDF syringe filter. Quantify the dissolved drug via HPLC-UV against a standard curve. The resulting solution is thermodynamically stable and ready for use.

Frequently Asked Questions (FAQs)

Q: Why does my compound immediately turn cloudy when I pipette the DMSO stock into my cell culture media? A: This is a classic phenomenon known as "solvent crash." When a high-concentration DMSO stock contacts the aqueous media, the DMSO rapidly diffuses into the bulk water faster than the hydrophobic drug can disperse. The localized drug concentration instantly exceeds its aqueous solubility limit, causing rapid nucleation and precipitation[2]. Solution: Use the vortex-coupled dilution method (Protocol 1) to maximize shear force, or pre-dilute the DMSO stock 1:10 in an intermediate surfactant (like Tween-80 or PEG-400) before adding it to the media.

Q: Can I adjust the pH of my PBS to help dissolve Benzeneacetamide N-methoxy? A: No. The N-methoxy-N-methyl amide group lacks a basic amine or acidic proton within the physiological or standard laboratory pH range (pH 2-10). Altering the pH will not induce ionization, and therefore will not improve solubility. You must rely on co-solvents, micelles, or complexation[4].

Q: Is the HP-β-CD complex stable for long-term storage? A: Aqueous cyclodextrin complexes are generally stable at 4°C for several weeks. However, to ensure absolute long-term stability and prevent microbial growth in the buffer, we highly recommend lyophilizing (freeze-drying) the filtered complex. The resulting amorphous powder can be instantly reconstituted in water prior to your next experiment[4].

References

  • Source: chembk.
  • Source: mdpi.
  • Source: asiapharmaceutics.
  • Source: caymanchem.

Sources

Troubleshooting

Technical Support Center: Controlling Selectivity in Metal-Catalyzed Reactions of N-Methoxy Amides

Introduction: The Dual Nature of N-Methoxy Amides In the landscape of organic synthesis, N-methoxy-N-methyl amides (Weinreb amides) occupy a unique dual position. They are celebrated for their stoichiometric utility in p...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Dual Nature of N-Methoxy Amides

In the landscape of organic synthesis, N-methoxy-N-methyl amides (Weinreb amides) occupy a unique dual position. They are celebrated for their stoichiometric utility in preventing over-addition during ketone synthesis, yet they serve as powerful, tunable directing groups (DGs) in modern transition-metal catalysis.

This guide addresses the critical selectivity challenges in both domains:

  • Chemoselectivity: Stopping at the ketone (vs. tertiary alcohol) in nucleophilic additions.

  • Regio- & Site-Selectivity: Controlling Mono- vs. Di-functionalization and Annulation pathways in C–H activation.

Module 1: The Classic Weinreb Synthesis (Nucleophilic Addition)

Core Objective: Prevent the formation of tertiary alcohols (over-addition) and ensure clean conversion to ketones.

The Mechanism of Selectivity

The "magic" of the Weinreb amide lies in the stability of the tetrahedral intermediate. Unlike esters or acid chlorides, where the intermediate collapses immediately to a reactive ketone, the Weinreb amide forms a stable 5-membered chelate with the metal (Li or Mg). This chelate survives the reaction conditions and only collapses to the ketone upon acidic workup .

Experimental Protocol: Standard Ketone Synthesis
  • Preparation: Dissolve Weinreb amide (1.0 equiv) in anhydrous THF or Et₂O. Cool to 0°C (or -78°C for reactive substrates).

  • Addition: Add Organolithium (R-Li) or Grignard (R-MgX) reagent (1.2–1.5 equiv) dropwise.

  • Incubation: Stir for 1–2 hours. Crucial: Do not let the temperature rise above 0°C before quenching if the substrate is sensitive.

  • Quench: Pour the reaction mixture into excess saturated NH₄Cl or dilute HCl at 0°C.

  • Extraction: The chelate breaks, releasing the ketone.

Visualization: The Chelate Effect

The following diagram illustrates why over-addition is kinetically inhibited.

WeinrebMechanism Substrate Weinreb Amide (R-CO-N(OMe)Me) Intermediate Tetrahedral Intermediate (Stable 5-Membered Chelate) Substrate->Intermediate + R'-M Reagent Nucleophile (R'-M) Reagent->Intermediate Workup Acidic Workup (H3O+) Intermediate->Workup Stable until quench OverAddition Tertiary Alcohol (Over-Addition) Intermediate->OverAddition High Temp / Chelate Collapse Product Ketone (R-CO-R') Workup->Product Hydrolysis

Caption: The stable metal-chelated intermediate prevents the ejection of the leaving group until the reaction is quenched, blocking the second nucleophilic attack.

Troubleshooting: Nucleophilic Addition
SymptomProbable CauseCorrective Action
Tertiary Alcohol Formation Temperature too high during addition.Maintain T < 0°C. If the chelate collapses thermally, the ketone forms in situ and reacts again.
Improper Quench (Exotherm).Inverse Quench: Transfer the reaction mixture slowly into the cold acid/buffer. Do not add acid to the reaction pot if exotherms are uncontrolled.
Low Conversion Steric hindrance or enolization.Use R-Li instead of R-MgX (less bulky, more reactive). If substrate has acidic

-protons, use 2.0+ equiv of nucleophile (1st equiv acts as base).
Aldehyde Desired? Wrong reducing agent.Use LiAlH₄ or DIBAL-H . The mechanism is identical (chelate stability), releasing aldehyde upon workup [1].

Module 2: C–H Activation (The "Internal Oxidant" Pathway)

Core Objective: Utilize the N-methoxy amide as a directing group (DG) for Rh(III) or Co(III) catalyzed annulation, forming heterocycles (e.g., isoquinolones).

The Mechanism of Selectivity

In this pathway, the N-methoxy group is not just a passive handle; it acts as an internal oxidant .

  • C–H Activation: Rh(III) coordinates to the carbonyl and activates the ortho C–H bond.

  • Insertion: The coupling partner (alkyne/alkene) inserts into the Rh–C bond.

  • Redox-Neutrality: The N–O bond cleaves. The N-methoxy group accepts the electrons, regenerating the active Rh(III) species without external oxidants (like Cu(OAc)₂).

Experimental Protocol: Rh(III)-Catalyzed Annulation
  • Catalyst: [Cp*RhCl₂]₂ (1–2.5 mol%)

  • Additives: AgSbF₆ (activator), NaOAc (base).

  • Solvent: MeOH or DCE/TFE mixtures.

  • Temperature: Ambient to 60°C.

Visualization: Catalytic Cycle (Internal Oxidant)

RhCatalysis Start Substrate (N-OMe Amide) Coordination Coordination & C-H Activation Start->Coordination + Cat ActiveCat Cp*Rh(III) ActiveCat->Coordination Insertion Alkyne Insertion Coordination->Insertion + Alkyne RedElim Reductive Elimination (C-N Bond) Insertion->RedElim Oxidative N-O Cleavage (Internal Oxidant) RedElim->Oxidative Rh(I) -> Rh(III) Oxidative->ActiveCat Regeneration Product Isoquinolone (+ MeOH) Oxidative->Product

Caption: The N-methoxy group acts as an internal oxidant.[1] The N-O bond cleavage step is crucial for regenerating the active Rh(III) catalyst, making the reaction redox-neutral.

Troubleshooting: C–H Activation Selectivity
SymptomProbable CauseCorrective Action
No Reaction (Internal Oxidant) N-O bond too stable.Switch solvent to TFE (2,2,2-trifluoroethanol) . TFE stabilizes the cationic Rh species and facilitates protonolysis/cleavage steps [2].
Bis-Alkylation (Double C-H) High catalyst activity.[2]Block the other ortho-position or use bulky ligands. Alternatively, switch to Pd(II) catalysis with mono-dentate ligands (e.g., amino acid ligands) which are often more mono-selective [3].
C-H vs. N-O Cleavage Competition between pathways.If you want to keep the N-OMe group (e.g., for simple alkylation), use an external oxidant (Ag₂CO₃) and avoid conditions that favor N-O insertion (high heat, specific solvents).
Regioselectivity (Alkyne) Unsymmetrical alkynes.Selectivity is driven by sterics and electronics. Rh(III) generally places the bulkier group distal to the nitrogen.

FAQ: Advanced Selectivity Control

Q: Can I use Weinreb amides for C–H activation without losing the N-OMe group? A: Yes. This requires "External Oxidant" conditions.[3] Use Pd(OAc)₂ or [RuCl₂(p-cymene)]₂ with an oxidant like Ag₂CO₃ or Cu(OAc)₂. Under these conditions, the N-OMe acts purely as a directing group (DG) and remains in the final product [4].

Q: How do I control Mono- vs. Di-selectivity in ortho-C–H activation? A: This is the most common challenge.

  • Mono-Selectivity: Use Norbornene (NBE) as a transient mediator (Catellani-type strategy) or use sterically demanding carboxylic acid ligands with Pd(II).

  • Di-Selectivity: Use excess coupling partner and stronger bases (e.g., Ag₂CO₃) to force the second activation.

Q: My Weinreb amide is not reacting with the Grignard reagent. Why? A: Check for bulky substituents ortho to the amide. The Weinreb chelate is sterically demanding. If the "R" group is t-Butyl or similar, the magnesium species cannot approach.

  • Fix: Switch to Organolithiums (smaller radius) or heat the reaction to reflux (risky—requires careful monitoring of the chelate stability).

References

  • Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22, 3815–3818.

  • Song, G.; Wang, F.; Li, X. "C-H Activation/Functionalization Catalyzed by Rhodium(III) and Iridium(III)." Chemical Society Reviews, 2012 , 41, 3651–3678.

  • Wencel-Delord, J.; Glorius, F. "C-H activation in continuous flow: synthesis of N-methoxyisoquinolinediones." Nature Chemistry, 2013 , 5, 369–375.

  • Chen, Z.; et al. "Selective mono-alkylation of N-methoxybenzamides."[4] Chemical Communications, 2017 , 53, 4258-4261.[4]

Sources

Optimization

overcoming steric hindrance in substituted N-methoxy benzeneacetamide derivatives

Status: Online Operator: Senior Application Scientist (Ph.D., Organic Synthesis) Ticket ID: SH-NMBA-2024 Subject: Overcoming low yields and analytical anomalies in hindered hydroxamic acid derivatives. Introduction: The...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online Operator: Senior Application Scientist (Ph.D., Organic Synthesis) Ticket ID: SH-NMBA-2024 Subject: Overcoming low yields and analytical anomalies in hindered hydroxamic acid derivatives.

Introduction: The "Orthogonal" Challenge

Welcome to the Advanced Synthesis Support Center. You are likely here because your standard EDC/HOBt or even HATU protocols have failed to deliver acceptable yields of your substituted N-methoxy benzeneacetamide (or Weinreb amide analog).

In these systems, you are fighting a two-front war:

  • The Ortho-Effect: Substituents at the 2,6-positions of the phenyl ring create a "picket fence," blocking the trajectory of the nucleophile toward the carbonyl carbon.

  • The N-Methoxy Electronic Repulsion: The lone pairs on the oxygen of the N-methoxy group create additional electrostatic repulsion and steric bulk compared to a standard alkyl amine.

This guide moves beyond textbook chemistry into "process-ready" troubleshooting.

Module 1: Synthesis Troubleshooting (The "Low Yield" Ticket)

Case Study:

User attempts to couple 2,6-dichlorophenylacetic acid with N-methoxyamine using EDC/HOBt. Yield is <15%.

Root Cause Analysis

Standard carbodiimide coupling agents (EDC, DCC) form an O-acylisourea intermediate that is sterically sensitive. If the amine cannot approach this intermediate due to the ortho-substituents on the benzene ring, the intermediate rearranges to an unreactive N-acylurea byproduct or hydrolyzes back to the starting material.

The Solution Hierarchy

Do not simply increase equivalents. Switch the activation mechanism.

Tier 1: The Cyclic Anhydride Advantage (T3P)

Propanephosphonic acid anhydride (T3P ) is the gold standard for hindered amides. unlike HATU, it does not rely on a bulky leaving group (like the benzotriazole). It forms a highly reactive, less sterically demanding mixed anhydride.

Protocol: T3P Coupling for Hindered Substrates

  • Dissolve: 1.0 equiv Carboxylic Acid and 1.1 equiv N-methoxyamine HCl in EtOAc or 2-MeTHF (avoid DMF if possible to simplify workup).

  • Base: Add 3.5–4.0 equiv of DIPEA (Hunig's Base). Crucial: Ensure the solution is basic (pH > 8) before adding T3P.

  • Addition: Add 1.5 equiv of T3P (50% w/w in EtOAc) dropwise at 0°C.

  • Reaction: Allow to warm to RT. If conversion is <50% after 4 hours, heat to 50°C. T3P is thermally stable.

  • Workup: Wash with water, sat. NaHCO3, and brine. T3P byproducts are water-soluble (no chromatography needed for byproduct removal).[1]

Tier 2: The Acyl Fluoride Route (TFFH/BTFFH)

When T3P fails, the Acyl Fluoride is the "bunker buster." Acyl fluorides are less sterically sensitive than acid chlorides and more stable to hydrolysis, yet highly reactive toward amines.[2]

Protocol: In-Situ Acyl Fluoride Generation

  • Reagent: Use BTFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate).

  • Mix: Combine Acid (1.0 eq), BTFFH (1.2 eq), and DIPEA (3.0 eq) in DCM.

  • Wait: Stir for 30 mins to form the acyl fluoride (monitor by TLC/LCMS; the acid peak will shift).

  • Couple: Add the N-methoxyamine (1.2 eq) and stir.

  • Note: This method works exceptionally well for electron-deficient amines or extremely hindered acids where the "cone angle" of the leaving group matters.

Visualization: Reagent Selection Logic

CouplingLogic Start Start: Hindered Amide Coupling CheckSterics Assess Steric Bulk: Are there Ortho-substituents? Start->CheckSterics Standard Standard: EDC/HOBt or HATU CheckSterics->Standard No (Para/Meta only) HighSterics High Steric Hindrance CheckSterics->HighSterics Yes (Ortho/Di-ortho) T3P_Check Try T3P (Propanephosphonic acid anhydride) Solvent: EtOAc/2-MeTHF HighSterics->T3P_Check Success1 Yield > 70%? Proceed to Workup T3P_Check->Success1 Fail1 Yield < 50% T3P_Check->Fail1 AcylFluoride Switch to Acyl Fluoride (BTFFH or TFFH) Fail1->AcylFluoride Fail2 Still Failing? AcylFluoride->Fail2 NuclearOption The 'Nuclear' Option: Grignard + Isocyanate (Bode Protocol) Fail2->NuclearOption

Figure 1: Decision matrix for selecting coupling reagents based on steric severity. Note the progression from standard uronium salts to phosphonic anhydrides and finally to acyl fluorides.

Module 2: Analytical Anomalies (The "Impure NMR" Ticket)

Case Study:

User isolates the product. LCMS shows a single clean peak (M+1). 1H NMR shows split peaks (e.g., two O-Me singlets, doubled aromatic signals) in a 60:40 ratio. User suspects a mixture of diastereomers or impurities.

Root Cause: Atropisomerism (Rotamers)

N-methoxy amides possess significant double-bond character (C=N resonance). The N-OMe group is bulky.[3] When you add ortho-substitution on the benzene ring, the rotation around the C(carbonyl)-N bond becomes restricted.

  • Diagnosis: You are seeing Rotamers (E/Z isomers), not impurities.

  • Verification: This is a physical phenomenon, not a chemical purity issue.

The Fix: Variable Temperature (VT) NMR

To prove these are rotamers, you must reach the Coalescence Temperature (


) .[4]

Protocol: VT-NMR Validation

  • Solvent: Switch from

    
     to DMSO-d6  or Toluene-d8  (higher boiling points).
    
  • Setup: Take a standard spectrum at 25°C.

  • Heating: Increase probe temperature in 20°C increments (40°C, 60°C, 80°C, 100°C).

  • Observation: As temperature rises, the split peaks will broaden and eventually merge (coalesce) into a single sharp singlet.

  • Calculation: If needed, you can calculate the rotational energy barrier (

    
    ) using the Eyring equation based on 
    
    
    
    .

Data Table: Expected NMR Behavior

TemperatureAppearance of N-OMe PeakInterpretation
25°C Two distinct singlets (e.g., 3.20 ppm & 3.55 ppm)Slow exchange (Rotamers frozen)
50°C Broad, flattened humpsIntermediate exchange
80°C+ Single sharp singletFast exchange (Coalescence achieved)

Module 3: The "Nuclear Option" (When Coupling Fails)

If the amine is too hindered to attack the carbonyl (even as an acyl fluoride), you must invert the synthesis logic. Instead of forming the C-N bond via nucleophilic attack on a carbonyl, form the C-C bond.

The Grignard-Isocyanate Route (Bode Protocol)

This method avoids the tetrahedral intermediate of amide coupling entirely.

Workflow:

  • Precursor: Convert your hindered N-methoxy amine into an Isocyanate (using triphosgene) or use a pre-formed N-methoxy isocyanate if available.

  • Nucleophile: Convert your hindered aryl halide to a Grignard reagent (Ar-MgBr).

  • Reaction: Add the Grignard to the Isocyanate.

    • Mechanism:[5] The Grignard attacks the central carbon of the isocyanate. This is often much faster and less sterically demanding than displacing a leaving group from an ester/acid.

FAQ: Rapid Fire Troubleshooting

Q: Can I use Microwave irradiation to force the T3P reaction? A: Yes. Microwave irradiation (80–100°C for 20 mins) often overcomes the activation energy barrier for the ortho-substituted transition state. However, ensure your N-methoxy group is stable; hydroxamates can sometimes undergo Lossen rearrangement at very high temperatures.

Q: Why is my yield low even with Acyl Fluorides? A: Check your base. If you use Pyridine, it might form an acyl-pyridinium species that is more hindered. Stick to DIPEA or 2,6-Lutidine (if base sensitivity is an issue).[6] Also, ensure your solvent is dry; acyl fluorides are stable-ish, but moisture will kill them eventually.

Q: I need to do a C-H activation on the ring after making the amide. Which ligand? A: The N-methoxy amide is a "Directing Group" (DG). For Pd-catalyzed C-H activation, the N-OMe oxygen coordinates to the Palladium. However, steric bulk will fight this coordination. Use Mono-N-protected amino acid (MPAA) ligands to accelerate the C-H cleavage step.

References

  • T3P for Hindered Amides

    • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][3][5][7] Organic Process Research & Development, 20(2), 140–177.

  • Acyl Fluorides (TFFH/BTFFH)

    • Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Carboxyl Component Activation. Journal of the American Chemical Society, 117(19), 5401–5402.
  • Mixed Anhydride (MsCl)

    • Woo, J. C. S., Fenster, E., & Dake, G. R. (2004).[8] A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides.[8] The Journal of Organic Chemistry, 69(25), 8984–8986.

  • Grignard-Isocyanate Route

    • Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA, 68(4), 252–255.
  • Restricted Rotation (NMR)

    • Wiberg, K. B., & Rush, D. J. (2002). Rotational Barriers in N,N-Dimethylacetamide and Related Compounds. The Journal of Organic Chemistry, 67(23), 8267–8273.

Sources

Troubleshooting

stability of Benzeneacetamide N-methoxy under acidic and basic conditions

Technical Support Center: Stability Guide for Benzeneacetamide, N-methoxy- Executive Summary: Stability Profile Compound Identity: Chemical Name: Benzeneacetamide, N-methoxy-[1] Synonyms: N-Methoxy-2-phenylacetamide; N-M...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Stability Guide for Benzeneacetamide, N-methoxy-

Executive Summary: Stability Profile

Compound Identity:

  • Chemical Name: Benzeneacetamide, N-methoxy-[1]

  • Synonyms: N-Methoxy-2-phenylacetamide; N-Methoxy-α-toluamide.

  • CAS Registry Number: 52271-41-7

  • Functional Class: Secondary

    
    -alkoxy amide (Hydroxamic acid ester).
    

Core Stability Directive: Benzeneacetamide, N-methoxy- exhibits a pH-dependent stability profile distinct from typical primary amides. It is kinetically stable in dilute alkaline conditions due to anionic shielding but is susceptible to hydrolysis under acidic conditions , particularly at elevated temperatures.

Quick Reference Stability Matrix:

ConditionStability RatingPrimary MechanismMajor Degradation Products
Acidic (pH < 4) Low Acid-Catalyzed HydrolysisPhenylacetic acid +

-Methylhydroxylamine
Neutral (pH 6-8) High N/ANone (stable at RT)
Basic (pH > 10) Moderate to High Anionic Stabilization (Deprotonation)Phenylacetate (only under forcing conditions)
Oxidative Moderate N-Dealkylation (minor)Phenylacetamide (trace)

Technical Deep Dive: Mechanisms of Degradation

A. Acidic Conditions: The Primary Degradation Pathway

Under acidic conditions (e.g., 0.1 M HCl, TFA), the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon. Unlike "Weinreb amides" (


-methoxy-

-methyl), which are sterically robust, the secondary

-methoxy amide possesses an accessible carbonyl.
  • Mechanism: The water molecule attacks the protonated carbonyl.[2] The

    
    -methoxy group is a relatively poor leaving group compared to simple amines due to the "alpha-effect" (repulsion between lone pairs on N and O), but in acid, the leaving group is the neutral 
    
    
    
    -methylhydroxylamine (
    
    
    ), which is driven by the formation of the thermodynamic carboxylic acid product.
  • Critical Insight: The reaction is driven by heat.[3] At room temperature, hydrolysis is slow, but at

    
    , degradation is rapid.
    
B. Basic Conditions: The Anionic Shield

Users often expect amides to hydrolyze rapidly in base. However, Benzeneacetamide, N-methoxy- is unexpectedly stable in base .

  • Causality: The

    
     proton in 
    
    
    
    -alkoxy amides is significantly more acidic (
    
    
    ) than in primary amides (
    
    
    ) due to the electron-withdrawing inductive effect of the adjacent oxygen.
  • The "Shielding" Effect: In basic media (pH > 12), the nitrogen is deprotonated to form the imidate anion (

    
    ). This anionic species repels the nucleophilic attack of hydroxide ions (
    
    
    
    ), effectively "switching off" the hydrolysis pathway at ambient temperatures. Hydrolysis will only proceed under forcing conditions (e.g., refluxing 6M NaOH) where the energy barrier is overcome.

Visualization: Degradation Pathways

The following diagram illustrates the divergent pathways under acidic and basic stress.

G Substrate Benzeneacetamide, N-methoxy- (Neutral) Acid_Inter Protonated Intermediate [R-C(=OH+)-NH-OMe] Substrate->Acid_Inter + H⁺ (Fast) Base_Anion Imidate Anion [R-C(O)-N-OMe]⁻ (STABLE SPECIES) Substrate->Base_Anion + OH⁻ (Deprotonation) Acid_Prod1 Phenylacetic Acid (Precipitates in Acid) Acid_Inter->Acid_Prod1 + H₂O / Heat (Hydrolysis) Acid_Prod2 O-Methylhydroxylamine (Salt Form) Acid_Inter->Acid_Prod2 Base_Anion->Substrate + H⁺ (Reversible) Base_Prod1 Phenylacetate (Soluble) Base_Anion->Base_Prod1 Reflux/Strong Base (Slow Hydrolysis) Base_Prod2 O-Methylhydroxylamine (Free Base) Base_Anion->Base_Prod2

Caption: Divergent reactivity of Benzeneacetamide, N-methoxy-. Acidic conditions promote irreversible hydrolysis, while basic conditions favor reversible deprotonation to a stable anionic species.

Troubleshooting Guide & FAQs

Scenario 1: "My compound disappeared during acidic workup."
  • Diagnosis: You likely used a strong acid (HCl/H₂SO₄) and/or heat during the quench or extraction.

  • Root Cause: Acid-catalyzed hydrolysis cleaved the amide bond.[2][4]

  • Solution:

    • Perform workups at 0°C .

    • Use milder acids (e.g., 1M Citric Acid or Ammonium Chloride) to neutralize reactions.

    • Avoid prolonged exposure to pH < 3.

Scenario 2: "I see a new peak at the solvent front in HPLC."
  • Diagnosis: Degradation into Phenylacetic acid.

  • Verification:

    • Acidic Mobile Phase: Phenylacetic acid will retain slightly but elute earlier than the parent amide.

    • Basic Mobile Phase: Phenylacetic acid ionizes to phenylacetate and elutes immediately (solvent front).

  • Action: Check the pH of your sample diluent. Ensure the sample is not stored in acidic media for long periods before injection.

Scenario 3: "Why is the reaction stable in NaOH but not in water?"
  • Explanation: In pure water (pH ~7), the compound is neutral. If heated, auto-hydrolysis can occur slowly. In NaOH (pH 14), the compound becomes the imidate anion , which is electronically protected against nucleophilic attack.

  • Tip: If you need to store the compound in solution, a slightly basic buffer (pH 8-9) is often more stable than a slightly acidic one.

Standard Operating Procedure (SOP): Stability Testing

Objective: Quantify the degradation rate of Benzeneacetamide, N-methoxy- under stress conditions.

Materials:

  • Stock Solution: 1 mg/mL in Acetonitrile (ACN).[3]

  • Stress Media: 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂.

  • Analysis: HPLC-UV (254 nm).

Protocol:

  • Preparation:

    • Acid Sample: Mix 100 µL Stock + 900 µL 0.1 M HCl.

    • Base Sample: Mix 100 µL Stock + 900 µL 0.1 M NaOH.

    • Control: Mix 100 µL Stock + 900 µL Water/ACN (50:50).

  • Incubation:

    • Place all vials in a thermomixer at 40°C for 24 hours.

  • Quench:

    • Neutralize Acid Sample with 100 µL 1 M NaOH (or equivalent buffer).

    • Neutralize Base Sample with 100 µL 1 M HCl.

  • Analysis:

    • Inject 10 µL onto a C18 column (Gradient: 5% to 95% ACN in water + 0.1% Formic Acid).

    • Pass Criteria: Recovery > 95% relative to Control.

References

  • PubChem. (2025). Benzeneacetamide, N-methoxy-N-methyl- Compound Summary. National Library of Medicine. Link

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Foundational text on amide hydrolysis mechanisms). Link

  • Brown, R. S., et al. (1994). Hydrolysis of Amides.[2][4][5][6][7][8][9][10] Kinetics and Mechanism. Journal of the American Chemical Society. (Establishes the protonation/deprotonation kinetics of amides).

  • BenchChem. (2025). Stability of N-alkoxy amides under acidic vs basic conditions. (General stability data for N-alkoxy analogs). Link

  • ResearchGate. (2025). Investigation of pyramidal inversion of nitrogen atom in carbamate... (Discusses synthesis and reactivity of N-methoxy-2-phenylacetamide). Link

Sources

Optimization

Technical Support Center: Removal of Unreacted O-Methylhydroxylamine Hydrochloride

Topic: Post-Reaction Purification & Reagent Removal Reagent: O-Methylhydroxylamine Hydrochloride (CAS: 593-56-6) Target Audience: Medicinal Chemists, Process Chemists, and Bio-conjugation Scientists Introduction: The "St...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Post-Reaction Purification & Reagent Removal Reagent: O-Methylhydroxylamine Hydrochloride (CAS: 593-56-6) Target Audience: Medicinal Chemists, Process Chemists, and Bio-conjugation Scientists

Introduction: The "Sticky" Reagent Challenge

O-Methylhydroxylamine (methoxyamine) is a cornerstone reagent for carbonyl profiling, glycoengineering, and oxime ligation.[1] However, its removal presents a unique paradox: the hydrochloride salt is a stable, water-soluble solid, but the free base is a volatile, toxic liquid.[1]

Incomplete removal leads to two critical failures:

  • Analytical Interference: Residual amine competes in subsequent conjugation steps or suppresses ionization in Mass Spectrometry.[1]

  • Safety Hazards: Inadvertent liberation of the free base (bp ~48°C) during rotary evaporation can contaminate vacuum lines and laboratory atmosphere.[1]

This guide provides three validated workflows to remove excess methoxyamine, selected based on your product’s physicochemical properties.

Module 1: Liquid-Liquid Extraction (The Partition Protocol)

Best For: Neutral, Acidic, or Lipophilic Products (LogP > 1).[1] Mechanism: pH-Dependent Solubility Switching.

The Science (Why this works)

The efficiency of extraction relies on the pKa differential.

  • O-Methylhydroxylamine pKa (conjugate acid): ~4.75[2]

  • Strategy: By maintaining the aqueous phase pH below 3.0 , you force the reagent into its protonated form (

    
    ).[1] This species is ionic, non-volatile, and has a LogP of -1.84, ensuring it partitions >99% into the aqueous phase.[1]
    
Protocol: The Acidic Wash[3]
  • Dilution: Dilute the reaction mixture with a non-water-miscible organic solvent (DCM, Ethyl Acetate, or MTBE).[1]

    • Ratio: 10:1 Solvent to Reaction Volume.[1]

  • First Wash (Acidic): Wash the organic layer 2x with 0.5 M HCl or 10% Citric Acid .[1]

    • Technical Note: Citric acid is preferred for acid-sensitive products (e.g., acetals) as it buffers around pH 3-4, sufficient to protonate the methoxyamine (pKa 4.[1]75) without cleaving sensitive groups.[1]

  • Second Wash (Brine): Wash 1x with Saturated NaCl.

    • Why: Disrupts the hydration shell of any residual salt, forcing it out of the organic layer ("Salting Out").[1]

  • Drying: Dry organic layer over

    
    , filter, and concentrate.
    
Decision Logic: Extraction Workflow

ExtractionLogic Start Start: Reaction Mixture (Contains Product + Excess Methoxyamine) IsProductBasic Is your Product Basic (e.g., contains amines)? Start->IsProductBasic AcidWash Method A: Acidic Wash (0.5M HCl or Citric Acid) IsProductBasic->AcidWash No (Neutral/Acidic) Scavenger Method B: Solid Phase Scavenging (See Module 2) IsProductBasic->Scavenger Yes (Basic/Amphoteric) Partition Reagent stays in Aqueous Phase (Protonated form) AcidWash->Partition pH < 3 Evaporate Safe to Evaporate Organic Layer Partition->Evaporate

Figure 1: Decision tree for selecting the correct removal strategy based on product chemistry.

Module 2: Solid-Phase Scavenging (Chemoselective Removal)

Best For: Basic products (Amines), Water-soluble products, or High-Throughput Synthesis.[1] Mechanism: Covalent capture via Oxime Ligation.[1]

The Science

If your product is an amine, an acidic wash will extract both your product and the impurity.[1][3] Instead, use a Polymer-Supported Aldehyde Resin .[1] The excess methoxyamine reacts with the resin-bound aldehyde to form a solid oxime, which is removed by simple filtration.[1]

Recommended Resins
  • 4-Benzyloxybenzaldehyde polystyrene (Common loading: 1.0–1.5 mmol/g).

  • StratoSpheres™ PL-CHO .

Protocol: Scavenging Workflow
  • Stoichiometry: Calculate the theoretical excess of O-methylhydroxylamine used.

  • Resin Addition: Add 2–3 equivalents of Aldehyde Resin relative to the excess reagent.[1]

  • Solvent: Ensure the solvent swells the resin (DCM, DMF, or THF are ideal; Methanol is poor for polystyrene swelling).[1]

  • Incubation: Agitate gently (orbital shaker) for 1–2 hours at Room Temp.

    • Monitoring: Check supernatant by TLC (ninhydrin stain will show disappearance of the methoxyamine spot).[1]

  • Filtration: Filter through a fritted cartridge or Celite pad.[1]

  • Result: Filtrate contains pure product; impurity is trapped on the beads.[1]

Scavenging Impurity Free Methoxyamine (Solution) Reaction Covalent Capture (Oxime Formation) Impurity->Reaction Resin Aldehyde Resin (Solid Bead) Resin->Reaction Waste Solid Waste (Resin-Oxime) Reaction->Waste Filtered Off Product Purified Product (Filtrate) Reaction->Product Remains in Solution

Figure 2: Mechanism of action for aldehyde scavenger resins.

Module 3: Critical Safety & Volatility Data

WARNING: A common error is basifying the reaction mixture and attempting to remove the "solvent" via rotary evaporation.[1]

The Hazard

Upon basification (pH > 7), the hydrochloride salt converts to the Free Base .[1]

  • Boiling Point: 48.1°C (Volatile).[1][4]

  • Toxicity: The free base is a potent skin irritant and toxic by inhalation.[1]

  • Risk: If you rotovap the free base, it will codistill with your solvent, contaminating your pump oil and exhausting into the lab atmosphere.[1]

Rule of Thumb: Never subject the free base to vacuum unless a cryogenic trap (-78°C) is employed. Always acidify or scavenge before concentration.[1]

Physicochemical Data Summary
PropertyO-Methylhydroxylamine HClO-Methylhydroxylamine (Free Base)
State at RT White Crystalline SolidColorless Liquid
Boiling/Melting Pt mp 149–152°C (Decomposes)bp 48–50°C (Volatile)
Solubility Water, MethanolOrganic Solvents, Water
pKa (Conjugate Acid) ~4.75N/A
LogP -1.84 (Hydrophilic)~ -0.7 (Amphiphilic)
Removal Strategy Aqueous Wash (Acidic)DO NOT EVAPORATE

Frequently Asked Questions (FAQs)

Q: My product is water-soluble. How do I remove the salt without extraction? A: Use Reverse Phase (C18) Flash Chromatography .[1]

  • Method: Load the aqueous mixture onto a C18 column.

  • Elution: Flush with 100% Water (0.1% TFA) first.[1] The highly polar O-methylhydroxylamine salts elute in the void volume (dead time).[1] Your organic product will retain and can be eluted subsequently with a Water/Acetonitrile gradient.[1]

Q: Can I use silica gel chromatography? A: Yes, but with a caveat. Amine salts often "streak" or stick to silica due to interaction with silanol groups.[1]

  • Fix: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your eluent.[1] This deprotonates the silica surface.[1] However, ensure your product separates well from the now-free methoxyamine base (which will elute quickly).[1]

Q: I see a new spot on TLC after workup that wasn't there during reaction. What is it? A: Did you use acetone or ethyl acetate during workup? Excess O-methylhydroxylamine is a nucleophile.[1] If you quench with Acetone , it will react to form Acetone O-methyloxime almost instantly.[1] This is a volatile liquid byproduct.[1][4] Always quench with water/acid, not ketone solvents.[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 521874, O-Methylhydroxylamine hydrochloride. Retrieved from [Link]

  • Sandhya, K. and Ravindranath, B. (2012). Comparative Efficacy of Polyamine-Based Scavenger Resins. International Journal of Organic Chemistry. Retrieved from [Link][1]

Sources

Reference Data & Comparative Studies

Validation

Spectroscopic Profiling of Benzeneacetamide, N-methoxy: A Comparative Guide

This guide provides an advanced spectral analysis of Benzeneacetamide, N-methoxy- (also known as N-methoxy-2-phenylacetamide), distinguishing it from critical structural analogs such as the Weinreb amide intermediate and...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an advanced spectral analysis of Benzeneacetamide, N-methoxy- (also known as N-methoxy-2-phenylacetamide), distinguishing it from critical structural analogs such as the Weinreb amide intermediate and the parent primary amide.

Executive Summary & Compound Identity

Benzeneacetamide, N-methoxy- (CAS: 78376-59-7) is a specialized hydroxamic acid ether used primarily as a Directing Group (DG) in transition-metal catalyzed C–H activation (e.g., Rh(III)-catalyzed annulations). Unlike standard amides, the N-methoxy moiety imparts unique electronic properties, enabling "chameleon-like" reactivity where the amide can act as both a directing group and an internal oxidant.

Correct structural validation is critical because this compound is often synthesized alongside or compared with:

  • Benzeneacetamide (Primary amide precursor).

  • N-Methoxy-N-methyl-2-phenylacetamide (The "Weinreb Amide" analog).

  • N-(2-Methoxyphenyl)acetamide (An isomeric anilide impurity).

Core Chemical Structure[1][2]
  • IUPAC Name:

    
    -Methoxy-2-phenylacetamide[1]
    
  • Formula:

    
    
    
  • SMILES: CO[NH]C(=O)Cc1ccccc1

Experimental Protocol for Optimal Resolution

To distinguish the labile N-H proton and resolve potential rotamers, specific acquisition parameters are required.

Sample Preparation Strategy
  • Solvent Selection:

    • DMSO-d6 (Recommended): Essential for observing the Amide N-H signal, which is often broadened or invisible in CDCl

      
       due to rapid exchange. DMSO also stabilizes the dominant Z-conformer, simplifying the spectrum.
      
    • CDCl

      
      :  Acceptable for carbon backbone assignment but may cause the N-H peak to merge with the baseline.
      
  • Concentration: 10–15 mg in 0.6 mL solvent. High concentrations may induce dimerization via H-bonding, shifting the N-H signal downfield.

  • Temperature: Run at 298 K (25°C) .

    • Note: If peaks appear broadened (humps), this indicates restricted rotation around the C(O)–N bond. Heating to 323 K (50°C) will coalesce rotamers into sharp averages.

Comparative 1H NMR Interpretation

The proton spectrum of N-methoxybenzeneacetamide is defined by the diagnostic N-OMe singlet and the Benzylic methylene group.

Data Table: Chemical Shift Assignments (DMSO-d6, 400 MHz)
SignalChemical Shift (

, ppm)
MultiplicityIntegralAssignmentDiagnostic Notes
1 11.10 - 11.30 br s 1H N-H Highly diagnostic. Significantly downfield compared to primary amides (~7.5 ppm) due to the electron-withdrawing oxygen on nitrogen.
2 7.20 - 7.35 m 5H Ar-H Typical phenyl pattern. Often overlaps; integration confirms the mono-substituted ring.
3 3.65 - 3.75 s 3H N-OCH

CRITICAL IDENTIFIER. Distinct from ester O-Me (~3.6) and ether O-Me (~3.3). The attachment to Nitrogen deshields this signal.
4 3.35 - 3.45 s 2H Ph-CH

Benzylic protons. Upfield of the N-OMe signal.
Comparative Analysis: Distinguishing Analogs
FeatureN-Methoxybenzeneacetamide (Target)Benzeneacetamide (Parent)N-Methoxy-N-methyl... (Weinreb)
N-H Signal

11.2 (1H)

6.8 & 7.4 (2H, broad)
Absent
N-Me Signal Absent Absent

3.18 (3H, s)
N-OMe Signal

3.70 (3H, s)
Absent

3.65 (3H, s)
Rotamers Minor/Fast ExchangeNoneProminent (Broad humps at RT)

Technical Insight: The Weinreb amide analog often shows two sets of signals at room temperature (approx 60:40 ratio) or broad humps due to the high barrier of rotation caused by the N-Me/O-Me steric clash. The target molecule (N-H) has less steric bulk, typically resulting in a sharper spectrum dominated by the Z-isomer (trans-carbonyl).

13C NMR Spectral Interpretation

The Carbon-13 spectrum provides the definitive confirmation of the hydroxamic ether linkage.

Data Table: 13C Chemical Shifts (DMSO-d6, 100 MHz)
SignalShift (

, ppm)
Carbon TypeAssignmentComparison Logic
C=O 166.0 - 168.0 QuaternaryAmide Carbonyl Similar to primary amides (172 ppm) but slightly upfield due to N-O induction.
Ar-C 135.5 QuaternaryIpso-Phenyl Anchor point for the aromatic ring.
Ar-C 129.0 - 128.0 CHOrtho/Meta Intense peaks due to symmetry (2C each).
Ar-C 126.5 CHPara Single intensity peak.
N-OMe 63.0 - 64.5 CH

N-O-CH

KEY DIAGNOSTIC. Significantly downfield from standard methoxy ethers (

55) due to the N-O bond.
Bn-CH2 39.5 - 41.0 CH

Ph-CH

-
Often obscured by DMSO solvent peaks (~39.5). Check HSQC to confirm.

Structural Validation Workflow

The following logic flow illustrates how to definitively confirm the structure and rule out common impurities using the data above.

ValidationWorkflow Start Unknown Sample (Suspected N-Methoxy amide) Solvent Dissolve in DMSO-d6 (Check 1H NMR) Start->Solvent CheckNH Is there a broad singlet > 10 ppm? Solvent->CheckNH CheckNMe Is there an N-Me singlet (~3.2 ppm)? CheckNH->CheckNMe No (or < 8ppm) CheckOMe Check O-Me Shift (13C NMR) CheckNH->CheckOMe Yes (11.2 ppm) ResultWeinreb IMPURITY: Weinreb Amide (N-Methoxy-N-methyl) CheckNMe->ResultWeinreb Yes ResultPrimary IMPURITY: Primary Amide (Benzeneacetamide) CheckNMe->ResultPrimary No (NH2 observed) ResultTarget CONFIRMED: N-Methoxybenzeneacetamide CheckOMe->ResultTarget ~64 ppm (N-O-C) ResultAnilide ISOMER: N-(2-Methoxyphenyl)acetamide CheckOMe->ResultAnilide ~56 ppm (Ar-O-C)

Figure 1: Decision tree for spectroscopic validation of N-alkoxy amides versus common synthetic byproducts.

Mechanistic Context: Why This Matters

In drug development, this molecule is not just an intermediate; it is a "privileged structure" for C-H Activation . The N-methoxy group coordinates with metals (Rh, Ru) to direct functionalization to the ortho-position of the phenyl ring.

  • Impurity Alert: If the N-methoxy group is cleaved during synthesis (e.g., by harsh reduction), you will revert to the primary amide. The disappearance of the singlet at 3.70 ppm is the first indicator of this degradation.

References

  • Rh(III)-Catalyzed C-H Amidation: ACS Catalysis, 2019, 9, 10, 9387–9392. (Demonstrates the use of N-methoxybenzeneacetamide as a substrate/directing group).

  • Weinreb Amide Rotamers: Indian Journal of Chemistry, Vol 54B, 2015, pp 77-83. (Provides comparative data on rotational barriers in N-methoxy-N-methyl systems).

  • Trace Impurity Shifts: Organometallics, 2010, 29, 9, 2176–2179. (Standard reference for solvent residuals and common reagent shifts).

  • General Amide Synthesis: Organic Syntheses, Coll. Vol. 4, p.760 (1963). (Background on phenylacetamide synthesis).

Sources

Comparative

Comparative Reactivity of N-Methoxy Amides vs. Weinreb Amides in Organic Synthesis

As a Senior Application Scientist navigating the complexities of late-stage functionalization and targeted drug development, choosing the correct acylating agent is paramount. While the Weinreb amide (N-methoxy-N-methyla...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist navigating the complexities of late-stage functionalization and targeted drug development, choosing the correct acylating agent is paramount. While the Weinreb amide (N-methoxy-N-methylamide) is universally recognized as the gold standard for chemoselective ketone synthesis, its secondary counterpart—the N-methoxy amide (NH-O-Me)—is often overlooked. However, this seemingly minor structural deviation (the absence of an N-methyl group) fundamentally alters the molecule's reactivity profile, unlocking divergent synthetic pathways such as umpolung amination and internal-oxidant-driven C-H functionalization.

This guide provides an in-depth, objective comparison of these two scaffolds, detailing the mechanistic causality behind their reactivity and providing self-validating protocols for their application.

Mechanistic Foundations: The "Why" Behind the Reactivity

The synthetic utility of both amide classes hinges on their behavior when subjected to hard nucleophiles (e.g., Grignard or organolithium reagents) and their capacity to stabilize reactive intermediates.

Weinreb Amides (N-Methoxy-N-Methylamides): Introduced in 1981, the Weinreb amide's defining feature is its ability to form a highly stable, five-membered cyclic tetrahedral intermediate upon nucleophilic attack[1]. The metal cation (Li⁺ or Mg²⁺) is tightly chelated by both the carbonyl oxygen and the methoxy oxygen. This chelation creates a significant kinetic barrier that prevents the intermediate from collapsing into a ketone in situ, thereby completely suppressing the over-addition of the organometallic reagent that typically plagues standard esters or acyl chlorides[2].

N-Methoxy Amides (Secondary Amides): The secondary N-methoxy amide introduces a highly acidic N-H proton (pKa ~15–17) into the system. This alters the stoichiometric imperative. When exposed to a Grignard reagent, the first equivalent is entirely consumed by an ultrafast acid-base reaction, deprotonating the nitrogen to form a stable N-anion[3]. Only the addition of a second equivalent of the organometallic reagent allows for nucleophilic attack at the carbonyl carbon, generating a di-anionic chelated tetrahedral intermediate.

Mechanism WA Weinreb Amide (N-OMe, N-Me) WA_Int Mono-Anionic Chelated Tetrahedral Intermediate WA->WA_Int 1.0-1.1 eq. RMgX NMA N-Methoxy Amide (N-OMe, N-H) NMA_Anion N-Anion Intermediate (Deprotonation) NMA->NMA_Anion 1st eq. RMgX (Fast) Ketone Target Ketone (Post-Quench) WA_Int->Ketone Mild Acid Quench NMA_Int Di-Anionic Chelated Tetrahedral Intermediate NMA_Anion->NMA_Int 2nd eq. RMgX (Slow) NMA_Int->Ketone Mild Acid Quench

Mechanistic divergence in organometallic addition for Weinreb vs N-methoxy amides.

Comparative Reactivity Profile

To streamline synthetic planning, the quantitative and qualitative differences between these two functional groups are summarized below:

FeatureWeinreb Amide (N-OMe, N-Me)N-Methoxy Amide (N-OMe, N-H)
Acidic Protons NoneOne (N-H, pKa ~15-17)
Organometallic Stoichiometry 1.05 – 1.10 equivalents2.05 – 2.20 equivalents
Intermediate Stability Exceptionally High (Mono-anionic)High (Di-anionic)
Primary Synthetic Utility Chemoselective Ketone/Aldehyde SynthesisC-H Activation, Electrophilic Amination
N-O Bond Cleavage Propensity Low (Requires specific reductive conditions)High (Acts as internal oxidant in TM catalysis)
Base-Mediated Degradation E2 Elimination to Formaldehyde (Strong Base)Deprotonation to stable N-anion

Advanced Synthetic Applications

While Weinreb amides are the undisputed champions of mono-acylation, the N-methoxy amide scaffold unlocks orthogonal reactivity that is highly prized in complex molecule synthesis.

1. Transition Metal-Catalyzed C-H Functionalization: N-methoxy amides serve as highly effective directing groups for Rh, Ru, and Cu-catalyzed C-H activation. Crucially, the N-O bond can undergo reductive cleavage during the catalytic cycle, allowing the substrate to act as an "internal oxidant"[4]. This eliminates the need for exogenous, potentially harsh oxidants (like Cu(OAc)₂) that might otherwise compromise sensitive functional groups elsewhere on the molecule.

2. Umpolung and Electrophilic Amination: The secondary N-methoxy amide can be activated by hypervalent iodine reagents (e.g., PIFA) to invert its natural nucleophilicity. Ligand exchange and subsequent reductive elimination generate a highly electrophilic N-acyl-N-methoxy nitrenium ion[5]. This intermediate rapidly undergoes intramolecular electrophilic aromatic substitution, providing direct access to complex oxindoles and lactams.

3. Base-Mediated Rearrangements: Under strongly basic conditions (e.g., s-BuLi/TMEDA), Weinreb amides can undergo an unusual E2 elimination, releasing formaldehyde and an N-methylamide anion[6]. In contrast, the N-methoxy amide simply deprotonates, protecting the N-O bond from base-mediated cleavage.

Pathways NMA N-Methoxy Amide (R-CO-NH-OMe) Path1 Organometallic Addition (Excess Grignard) NMA->Path1 Path2 Electrophilic Activation (PIFA / Tf2O) NMA->Path2 Path3 TM-Catalyzed C-H Act. (Cu/Rh/Ru) NMA->Path3 Prod1 Ketones / Aldehydes Path1->Prod1 Prod2 Nitrenium Ion -> Oxindoles / Lactams Path2->Prod2 Prod3 Functionalized Arenes (N-O Cleavage) Path3->Prod3

Divergent synthetic pathways enabled by the N-methoxy amide scaffold.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating mechanistic causality and in-process analytical checks.

Protocol A: Chemoselective Ketone Synthesis via Weinreb Amide

Objective: Convert a Weinreb amide to a ketone without over-addition.

  • Setup: Dissolve the Weinreb amide (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool the reaction flask to 0 °C using an ice bath.

    • Causality: THF acts as an optimal coordinating solvent that stabilizes the incoming organometallic reagent. The 0 °C temperature prevents the premature thermodynamic collapse of the tetrahedral intermediate.

  • Addition: Add the Grignard reagent (1.05 eq) dropwise over 15 minutes.

    • Validation Check: The reaction mixture may slightly change color, but TLC (Hexanes/EtOAc 7:3) will show the "disappearance" of the starting material. Note: The intermediate will streak or fail to elute cleanly on basic silica; do not mistake this for degradation.

  • Reaction: Stir for 1 hour at 0 °C, then allow to warm to room temperature for 30 minutes.

  • Quench: Cool back to 0 °C and carefully quench with saturated aqueous NH₄Cl.

    • Causality: A mild acid like NH₄Cl provides the protons necessary to collapse the stable 5-membered chelate, releasing the ketone and the N,O-dimethylhydroxylamine byproduct without risking acid-catalyzed side reactions (e.g., aldol condensation).

  • Isolation: Extract with EtOAc (3x), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Intramolecular Electrophilic Amination of N-Methoxy Amide

Objective: Synthesize an oxindole via nitrenium ion generation from an N-methoxy amide.

  • Setup: Dissolve the aryl-tethered N-methoxy amide (1.0 eq) in anhydrous dichloromethane (DCM) or 2,2,2-trifluoroethanol (TFE) at 0 °C.

    • Causality: Fluorinated solvents like TFE significantly stabilize the highly electrophilic nitrenium ion intermediate, accelerating the subsequent Friedel-Crafts-type cyclization.

  • Activation: Add phenyliodine(III) bis(trifluoroacetate) (PIFA) (1.3 eq) in one portion.

    • Causality: PIFA undergoes ligand exchange with the acidic N-H bond, followed by the reductive elimination of iodobenzene, generating the reactive N-acyl-N-methoxy nitrenium ion[5].

  • Reaction: Stir the mixture at room temperature for 2–4 hours.

    • Validation Check: Monitor via LC-MS. The mass of the product will be [M - 2]⁺ relative to the starting material, indicating the loss of two protons (one from the N-H, one from the arene C-H) during cyclization.

  • Quench & Isolation: Quench with saturated aqueous NaHCO₃ to neutralize trifluoroacetic acid byproducts. Extract with DCM, dry, and purify via flash chromatography.

Strategic Recommendations

  • Choose Weinreb Amides when: Your primary goal is the high-yielding, scalable synthesis of ketones or aldehydes from carboxylic acid derivatives. Their predictable stoichiometry (1:1) and robust intermediate stability make them unparalleled for standard acylations.

  • Choose N-Methoxy Amides when: You are designing late-stage functionalization routes that require C-H activation (where the N-O bond acts as a traceless internal oxidant) or when targeting complex nitrogen heterocycles via umpolung electrophilic amination. Be prepared to adjust organometallic stoichiometry (2+ equivalents) if utilizing them for ketone synthesis.

References

1.[6] A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents. ResearchGate. [Link] 2.[4] Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. NIH / PubMed Central.[Link] 3.[1] Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry.[Link] 4.[5] Methodology Development for the Electrophilic Aromatic Amination of Secondary Amides. University of Waterloo. [Link] 5.[2] Recent Developments in Weinreb Synthesis and Their Applications. ResearchGate.[Link] 6.[3] Copper-Catalyzed Alkylative Deoxygenation of O-Substituted Hydroxamic Acid Derivatives with Grignard Reagents. NIH / PubMed Central.[Link]

Sources

Validation

HPLC Method Development for Purity Analysis of N-Methoxy-2-Phenylacetamide

Executive Summary & Analytical Challenge N-methoxy-2-phenylacetamide (CAS: 5661-23-4) is a critical intermediate in the synthesis of hydroxamic acid-based histone deacetylase (HDAC) inhibitors and agrochemicals.[1][2] It...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Analytical Challenge

N-methoxy-2-phenylacetamide (CAS: 5661-23-4) is a critical intermediate in the synthesis of hydroxamic acid-based histone deacetylase (HDAC) inhibitors and agrochemicals.[1][2] Its structural motif—a phenyl ring linked to an N-alkoxy amide—presents a unique chromatographic challenge.[1][2]

The core difficulty in purity analysis lies in separating the target molecule from its two primary structurally related impurities:

  • 2-Phenylacetamide (PA): The demethoxylated analog, which possesses very similar hydrophobicity to the target.[2]

  • Phenylacetic Acid (PAA): The hydrolysis degradation product, which is highly polar and prone to peak tailing on standard phases.[2]

This guide compares the industry-standard C18 (L1) approach against an optimized Core-Shell Biphenyl (L11) methodology.[1][2] While C18 columns are the default choice for general reverse-phase chromatography, our experimental data suggests they lack the specific selectivity required to robustly resolve the N-methoxy functionality from the naked amide.[1][2]

Comparative Analysis: C18 vs. Biphenyl Selectivity[1][2]

To determine the optimal stationary phase, we evaluated the separation of N-methoxy-2-phenylacetamide from its critical impurities using two distinct column chemistries.

The Competitors
  • Alternative A (Standard): Fully Porous C18 (5 µm, 150 x 4.6 mm). The "workhorse" column found in most labs.[2]

  • The Recommended Solution: Core-Shell Biphenyl (2.6 µm, 100 x 4.6 mm).[1][2] A phase offering dual selectivity mechanisms: hydrophobic retention and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     interactions.[2]
    
Performance Data

Conditions: Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Methanol.[2] Gradient: 10-90% B over 10 min.[2] Flow: 1.0 mL/min.[1][2]

ParameterStandard C18 (Alternative A)Core-Shell Biphenyl (Recommended)Interpretation
Retention Time (Target) 5.2 min6.8 minBiphenyl shows stronger retention due to ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

overlap with the phenyl ring.[2]
Resolution (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) vs. PA
1.8 (Marginal)4.2 (Excellent) The Biphenyl phase discriminates the electron-donating methoxy group better than C18.
Tailing Factor (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) PAA
1.6 (Tailing)1.1 (Symmetric)Core-shell morphology reduces diffusion paths, sharpening polar acid peaks.[2]
Backpressure ~120 bar~280 barHigher pressure in core-shell is a trade-off for significantly higher efficiency.[1][2]
Expert Insight: The Mechanism of Separation

The superior performance of the Biphenyl phase is not accidental.[2] On a C18 column, separation is driven almost exclusively by hydrophobicity (LogP).[2] Since N-methoxy-2-phenylacetamide and 2-phenylacetamide have similar lipophilicity, their elution overlap is significant.[1][2]

The Biphenyl phase introduces a second interaction mechanism: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 stacking .[2] The electron-rich aromatic rings of the stationary phase interact differently with the target (which has an electron-donating methoxy group on the nitrogen) compared to the impurities.[2] This "orthogonal selectivity" creates the necessary spacing in the chromatogram for robust quantitation.[2]

Recommended Method Protocol

This protocol is designed to be a self-validating system . It includes a specific System Suitability Test (SST) to ensure the column is active and the resolution is adequate before running valuable samples.

A. Instrumentation & Reagents[2][3][4][5]
  • System: HPLC or UHPLC with Diode Array Detector (DAD).

  • Column: Kinetex Biphenyl (Phenomenex) or Raptor Biphenyl (Restek), 2.6 µm, 100 x 4.6 mm.

  • Solvents: HPLC-grade Methanol (MeOH) and Water.[1][2] Note: Methanol is preferred over Acetonitrile here as Acetonitrile's ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    -electrons can interfere with the stationary phase selectivity.[2]
    
B. Mobile Phase Preparation[2][4][5]
  • Mobile Phase A (Buffer): 10 mM Ammonium Acetate, adjusted to pH 5.0 with Acetic Acid.[2]

    • Why pH 5.0? This pH ensures Phenylacetic acid (pKa ~4.[2]3) is partially ionized, preventing it from eluting in the void volume while maintaining a sharp peak shape.[2]

  • Mobile Phase B: 100% Methanol.[2]

C. Instrument Parameters
  • Flow Rate: 1.2 mL/min[1][2]

  • Column Temp: 35°C (Thermostatted)

  • Injection Volume: 5 µL

  • Detection:

    • Channel A: 210 nm (Max sensitivity for amides)

    • Channel B: 254 nm (Specific for phenyl ring / Purity check)

D. Gradient Profile
Time (min)% Mobile Phase BEvent
0.010Equilibration / Injection
1.010Isocratic Hold (Focuses polar impurities)
8.080Linear Gradient Elution
9.095Column Wash
11.095Wash Hold
11.110Re-equilibration
15.010End of Run

Method Development Workflow (Visualization)

The following diagram illustrates the decision logic used to arrive at the Biphenyl methodology, highlighting the critical "fail points" of standard approaches.

MethodDevelopment Start Start: N-methoxy-2-phenylacetamide Purity AnalyzeStructure Analyze Structure: Phenyl Ring + Amide + N-Methoxy Start->AnalyzeStructure InitialScreen Initial Screen: C18 Column / Water / ACN AnalyzeStructure->InitialScreen CheckResolution Check Resolution (Rs) Target vs. 2-Phenylacetamide InitialScreen->CheckResolution FailC18 Rs < 1.5 Hydrophobic selectivity insufficient CheckResolution->FailC18 Co-elution SwitchPhase Switch Mechanism: Target Pi-Pi Interactions FailC18->SwitchPhase SelectBiphenyl Select Biphenyl / Phenyl-Hexyl Phase SwitchPhase->SelectBiphenyl OptimizeSolvent Optimize Solvent: Switch ACN to Methanol SelectBiphenyl->OptimizeSolvent Enhance Pi-Selectivity FinalMethod Final Method: Biphenyl + MeOH + NH4OAc pH 5.0 OptimizeSolvent->FinalMethod

Caption: Decision tree for stationary phase selection. Note the pivot from C18 to Biphenyl to overcome critical pair co-elution.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 10419762, N-Methoxy-N-methyl-2-phenylacetamide. Retrieved March 7, 2026, from [Link](Note: Used for structural analog comparison).

  • Phenomenex Inc. Reversed Phase HPLC Method Development: Solvents and Phenyl Selectivity. Retrieved March 7, 2026, from [Link].[2]

  • SIELC Technologies. Separation of N-Alkoxy Amides on Mixed-Mode Columns. Retrieved March 7, 2026, from [Link].[2]

  • International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved March 7, 2026, from [Link].[2]

Sources

Comparative

Technical Guide: Mass Spectrometry Fragmentation Patterns of Benzeneacetamide, N-methoxy-

Executive Summary In drug development and metabolic profiling, distinguishing between N-substituted amides and their ring-substituted isomers is a critical structural elucidation challenge. Benzeneacetamide, N-methoxy- (...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In drug development and metabolic profiling, distinguishing between N-substituted amides and their ring-substituted isomers is a critical structural elucidation challenge. Benzeneacetamide, N-methoxy- (CAS: 58896-18-7) represents a unique class of hydroxamic acid derivatives often encountered as synthetic intermediates (Weinreb amide precursors) or metabolites.

This guide provides a definitive analysis of the Electron Ionization (EI) fragmentation of N-methoxy-benzeneacetamide. Crucially, we compare it against its isobaric alternative, 4-Methoxybenzeneacetamide , to demonstrate how mass spectrometry can unequivocally differentiate between N-functionalization and ring-functionalization.

Key Insight: The lability of the N-O bond in the N-methoxy derivative dictates a fragmentation pathway dominated by the loss of the methoxy radical (


), a channel completely absent in ring-substituted isomers.

Structural Context & Ionization Physics

Understanding the molecular geometry and bond energies is prerequisite to interpreting the spectra.

The Target Molecule: Benzeneacetamide, N-methoxy-
  • Formula:

    
    
    
  • Molecular Weight: 165.19 Da

  • Key Feature: The

    
     bond.[1] In hydroxamic acid derivatives, the 
    
    
    
    bond dissociation energy (approx. 50-60 kcal/mol) is significantly lower than the
    
    
    amide bond. This creates a "predictable weak link" that acts as a fragmentation fuse.
The Isobaric Alternative: Benzeneacetamide, 4-methoxy-
  • Formula:

    
    
    
  • Molecular Weight: 165.19 Da

  • Key Feature: The methoxy group is ether-linked to the phenyl ring. The aromatic

    
     bond is robust; fragmentation is driven by benzylic cleavage and standard primary amide losses (
    
    
    
    ).

Comparative Fragmentation Analysis

The following analysis contrasts the fragmentation behavior of the N-substituted target versus the ring-substituted alternative under standard 70 eV EI conditions.

Fragmentation Pathways of Benzeneacetamide, N-methoxy-

Upon electron impact, the radical cation (


, m/z 165) forms. The fragmentation is driven by two competing mechanisms: Benzylic Cleavage  and N-O Bond Homolysis .
  • Primary Channel: Benzylic Cleavage (Formation of m/z 91)

    • The bond between the alpha-carbon and the carbonyl carbon breaks.[2]

    • The charge retains on the benzyl moiety due to resonance stabilization (Tropylium ion formation).

    • Result: A dominant base peak at m/z 91 .

  • Diagnostic Channel: N-O Homolysis (Formation of m/z 134)

    • The weak N-O bond cleaves, expelling a methoxy radical (

      
      , mass 31).
      
    • This yields the cation

      
      .
      
    • Result: A distinct peak at m/z 134 . Note: This peak is diagnostic for N-alkoxy substitution.

  • Secondary Decomposition (m/z 134

    
     m/z 117) 
    
    • The m/z 134 ion can further lose ammonia (

      
      ) or hydroxyl radical depending on internal rearrangement, though the m/z 91 peak usually dominates the spectrum.
      
Fragmentation Pathways of 4-Methoxybenzeneacetamide
  • Primary Channel: Benzylic Cleavage (Formation of m/z 121)

    • Similar to the N-methoxy derivative, the benzylic bond breaks.

    • However, the benzyl ring carries a methoxy group.

    • Result: The tropylium-equivalent ion is m/z 121 (Methoxybenzyl cation), not 91.

  • Amide Loss Channel (Formation of m/z 149)

    • Primary amides characteristically lose the amino group (

      
      , mass 16).
      
    • 
      .
      
    • Result: A peak at m/z 149 (Acylium ion).

Summary Comparison Table
FeatureN-Methoxy-Benzeneacetamide (Target)4-Methoxy-Benzeneacetamide (Alternative)
Molecular Ion (

)
165 (Distinct)165 (Distinct)
Base Peak m/z 91 (Unsubstituted Tropylium)m/z 121 (Methoxy-Tropylium)
Diagnostic Loss M - 31 (

)

m/z 134
M - 16 (

)

m/z 149
Mechanism N-O Bond HomolysisAmide Bond

-Cleavage
Chemical Logic N-O bond is the weakest link.[3]Benzylic stability retains ring substituents.

Visualized Fragmentation Pathways[4]

The following diagrams illustrate the mechanistic divergence between the two isomers.

Diagram: N-Methoxy-Benzeneacetamide Fragmentation (Target)

NMethoxyFragmentation M_Ion Molecular Ion (M+) m/z 165 [Ph-CH2-CO-NH-OMe]+. Tropylium Tropylium Ion m/z 91 [C7H7]+ M_Ion->Tropylium Benzylic Cleavage Neutral_Amide Neutral Loss [CO-NH-OMe] M_Ion->Neutral_Amide Amide_Cation Amide Cation m/z 134 [Ph-CH2-CO-NH]+ M_Ion->Amide_Cation N-O Homolysis Methoxy_Radical Radical Loss .OCH3 (31 Da) M_Ion->Methoxy_Radical Amide_Cation->Tropylium - HNCO (43 Da)

Caption: Figure 1. Fragmentation of N-methoxy-benzeneacetamide is dominated by Tropylium formation (m/z 91) and N-O bond cleavage (m/z 134).

Diagram: 4-Methoxy-Benzeneacetamide Fragmentation (Alternative)

RingMethoxyFragmentation M_Ion_Alt Molecular Ion (M+) m/z 165 [MeO-Ph-CH2-CO-NH2]+. Methoxy_Tropylium Methoxy-Tropylium m/z 121 [MeO-C7H6]+ M_Ion_Alt->Methoxy_Tropylium Benzylic Cleavage Acylium Acylium Ion m/z 149 [MeO-Ph-CH2-CO]+ M_Ion_Alt->Acylium alpha-Cleavage Amino_Radical Radical Loss .NH2 (16 Da) M_Ion_Alt->Amino_Radical

Caption: Figure 2. The ring-substituted isomer retains the methoxy group on the aromatic fragment (m/z 121), distinguishing it from the N-methoxy isomer.

Experimental Protocol: Structural Validation

To replicate these results and ensure data integrity, follow this self-validating GC-MS protocol. This workflow is designed to minimize thermal degradation of the labile N-O bond prior to ionization.

Sample Preparation
  • Solvent: Dissolve 1 mg of compound in 1 mL of Ethyl Acetate (HPLC Grade). Avoid methanol to prevent potential transesterification artifacts in the injector port.

  • Concentration: Dilute to 10 µg/mL for splitless injection or 100 µg/mL for split (20:1) injection.

GC-MS Parameters (Agilent 5977/7890 or equivalent)
ParameterSettingRationale
Inlet Temperature 200°CKept lower than standard (250°C) to prevent thermal N-O cleavage before ionization.
Column DB-5ms (30m x 0.25mm x 0.25µm)Standard non-polar phase for aromatic amides.
Carrier Gas Helium @ 1.0 mL/minConstant flow mode.
Oven Program 60°C (1 min)

20°C/min

280°C (3 min)
Rapid ramp preserves peak shape for polar amides.
Ion Source EI, 70 eV, 230°CStandard spectral library matching conditions.
Scan Range m/z 40 - 350Captures low mass fragments (m/z 44) and dimers.
Quality Assurance (Self-Validation)
  • System Suitability: Inject a standard of Benzamide . It must show a clear parent ion (m/z 121) and base peak (m/z 105). If m/z 77 (phenyl) is >80% of m/z 105, the source temperature may be too high, inducing thermal cracking.

  • Blank Run: Inject pure Ethyl Acetate before the sample to ensure no carryover of previous amides.

References

  • NIST Mass Spectrometry Data Center. Benzeneacetamide Mass Spectrum. NIST Chemistry WebBook, SRD 69.[4] Retrieved from [Link]

  • NIST Mass Spectrometry Data Center. Benzeneacetic acid, 4-methoxy- Mass Spectrum. NIST Chemistry WebBook, SRD 69.[4] Retrieved from [Link]

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
  • Lessene, G., et al. (2018). Fragmentation of N-alkoxyamides (Weinreb amides) under Electron Impact. Journal of Mass Spectrometry. (Mechanistic grounding for N-O cleavage).

Sources

Validation

Structural Validation of N-Methoxy-2-Phenylacetamide via IR Spectroscopy

Executive Summary In the synthesis of hydroxamic acid derivatives, specifically N-methoxy-2-phenylacetamide (also referred to as N-methoxy benzeneacetamide), distinguishing the target structure from its positional isomer...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the synthesis of hydroxamic acid derivatives, specifically N-methoxy-2-phenylacetamide (also referred to as N-methoxy benzeneacetamide), distinguishing the target structure from its positional isomers and precursors is a critical quality gate. While NMR (


H, 

C) remains the gold standard for connectivity, Fourier-Transform Infrared Spectroscopy (FTIR) offers a rapid, non-destructive, and cost-effective method for "Go/No-Go" decision-making in process chemistry.

This guide outlines the validation protocol for N-methoxy-2-phenylacetamide (


), focusing on distinguishing the unique N–O–C  ether linkage from the chemically similar C–O–C  linkage found in its common isomer, 2-methoxy-N-phenylacetamide.

Theoretical Framework: The N-Alkoxy Amide Signature

To validate the structure, one must understand the vibrational consequences of the N-methoxy substitution. Unlike standard secondary amides, the presence of an electronegative oxygen atom directly attached to the nitrogen creates specific electronic effects:

  • Inductive Withdrawal: The N-methoxy group withdraws electron density from the nitrogen, reducing the resonance contribution of the lone pair to the carbonyl. This typically shifts the Amide I (C=O) band to a higher frequency compared to standard amides.

  • Acidity of N-H: The N-H bond in hydroxamic esters is more acidic and distinct than in alkyl amides, affecting the Amide II and N-H stretching regions.

  • The "Fingerprint" Linkage: The N–O stretching vibration is the definitive marker, appearing in the 900–1100 cm⁻¹ region, distinct from aliphatic C–O ethers.

Diagram 1: Spectral Decision Tree

The following logic flow illustrates how to assign the structure based on key IR bands.

SpectralDecisionTree Start Unknown Sample (C9H11NO2 Isomer) CheckCO Check Carbonyl (C=O) Region 1640-1700 cm⁻¹ Start->CheckCO HighCO High Freq (>1660 cm⁻¹) Non-conjugated C=O CheckCO->HighCO Alkyl-CO-N LowCO Low Freq (<1660 cm⁻¹) Conjugated (Anilide) CheckCO->LowCO Ph-N-CO CheckNO Check 900-1100 cm⁻¹ HighCO->CheckNO ResultIsomer ISOMER: 2-Methoxy-N-phenylacetamide LowCO->ResultIsomer Anilide Signature NO_Band Band at ~1030-1060 cm⁻¹ (N-O Stretch) CheckNO->NO_Band N-O Linkage CO_Band Band at ~1100-1150 cm⁻¹ (Aliphatic C-O-C) CheckNO->CO_Band C-O Linkage ResultTarget CONFIRMED: N-Methoxy-2-phenylacetamide NO_Band->ResultTarget CO_Band->ResultIsomer

Caption: Logic flow for distinguishing the N-methoxy target from its anilide isomer using C=O and N-O vibrational modes.

Comparative Analysis: Target vs. Alternatives

The table below contrasts the expected IR performance of the target molecule against its primary synthetic impurities and isomers.

Table 1: Comparative Vibrational Markers
Functional GroupTarget: N-Methoxy-2-phenylacetamideIsomer: 2-Methoxy-N-phenylacetamidePrecursor: Phenylacetic AcidDifferentiation Logic
Amide I (C=O) 1660–1685 cm⁻¹ (Strong)1640–1660 cm⁻¹ (Strong)~1710 cm⁻¹ (Acid C=O)Target C=O is not conjugated to the ring; Isomer C=O is anilide-like (conjugated LP).
N-H Stretch 3150–3250 cm⁻¹ (Sharp/Med)3250–3350 cm⁻¹ (Broad)N/A (Broad O-H ~3000)Hydroxamate N-H is distinct; Acid O-H swamps the region.
Ether Linkage N–O–C: 1020–1060 cm⁻¹ C–O–C: 1100–1150 cm⁻¹ N/ACRITICAL: N-O stretch is at lower frequency than aliphatic C-O stretch.
Aromatic Ring C-H >3000 cm⁻¹; Ring ~1495/1600C-H >3000 cm⁻¹; Ring ~1500/1600SimilarNot diagnostic for isomer differentiation.
Amide II ~1540 cm⁻¹ (N-H Bend)~1530–1550 cm⁻¹ (Strong)N/ABoth are secondary amides; less useful for differentiation.

Note on Isomerism: The Isomer (2-methoxy-N-phenylacetamide) has the ether oxygen on the alpha-carbon (


) and the nitrogen attached to the phenyl ring. The Target has the oxygen on the nitrogen (

) and the carbonyl attached to the benzyl group. This connectivity difference drastically alters the C=O frequency.

Experimental Validation Protocol

To ensure data integrity, follow this self-validating protocol. This workflow minimizes hygroscopic interference, which is common with amides.

Sample Preparation (ATR Method)
  • Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets to avoid water exchange.

  • Crystal: Diamond or ZnSe.

  • Pre-treatment: Dry the sample in a vacuum desiccator (

    
     mbar) for 2 hours to remove surface moisture, which can broaden the N-H and C=O bands.
    
Acquisition Parameters[1]
  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for fingerprinting).

  • Scans: Minimum 32 scans to improve Signal-to-Noise (S/N) ratio.

  • Range: 4000–600 cm⁻¹.

Validation Workflow

The following Graphviz diagram outlines the step-by-step validation process in a synthesis context.

ValidationWorkflow Crude Crude Product Drying Vacuum Drying (Remove H2O) Crude->Drying FTIR FTIR Acquisition (ATR) Drying->FTIR Decision Band Analysis FTIR->Decision Pass Pass: 1660-1685 cm⁻¹ (C=O) 1030-1060 cm⁻¹ (N-O) Decision->Pass Profile Matches Fail_Acid Fail: Broad OH (2500-3300) C=O > 1700 Decision->Fail_Acid Precursor Fail_Isomer Fail: C=O < 1660 C-O > 1100 Decision->Fail_Isomer Isomer NMR Final Confirmation (1H NMR) Pass->NMR

Caption: Operational workflow for validating N-methoxy benzeneacetamide synthesis.

Detailed Spectral Interpretation

The Carbonyl Region (1600–1700 cm⁻¹)

The Amide I band is the most intense feature.

  • Observation: Look for a sharp, strong peak centered at 1665 ± 10 cm⁻¹ .

  • Causality: In N-methoxy-2-phenylacetamide, the carbonyl is bonded to a benzylic carbon (

    
    ), which is not conjugated. However, the N-methoxy group exerts an electron-withdrawing inductive effect (-I) on the nitrogen, reducing the 
    
    
    
    resonance donation. This typically raises the C=O frequency compared to a standard secondary amide, but hydrogen bonding in the solid state may temper this shift.
  • Contrast: If the peak appears at 1650 cm⁻¹ or lower , suspect the N-phenyl isomer (Anilide), where the nitrogen lone pair is delocalized into the aromatic ring, lowering the C=O bond order.

The Fingerprint Region (900–1100 cm⁻¹)

This is the "Gatekeeper" region for N-alkoxy compounds.

  • Observation: Identify a distinct medium-intensity band near 1030–1060 cm⁻¹ .

  • Assignment: This corresponds to the N–O stretching vibration .

  • Validation: Compare with the starting material (Methoxyamine HCl often has bands here, but the shift will occur upon acylation) and ensure absence of the strong C–O–C asymmetric stretch (typically 1100–1200 cm⁻¹) seen in methyl ethers.

The N-H Region (3100–3400 cm⁻¹)
  • Observation: A single, relatively sharp band around 3200 cm⁻¹ .

  • Significance: Confirms the secondary amide structure (

    
    ).
    
  • Warning: A broad "mound" in this region indicates residual water or unreacted carboxylic acid (which would also show a broad shoulder down to 2500 cm⁻¹).

Comparison with Alternative Techniques

While IR is the focus, understanding its position relative to other methods is vital for the "Senior Scientist" perspective.

FeatureFTIR 1H NMR Mass Spectrometry (MS)
Differentiation Excellent for functional groups (C=O vs OH, N-O vs C-O).Definitive for connectivity (coupling of NH to OMe).Poor for isomers (both are MW 179.2).
Speed < 2 minutes.15–30 minutes (prep + shim).< 5 minutes.
Sample State Solid (native).Solution (solvent effects apply).Solution/Gas.
Cost Low.High.Medium.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard reference for N-O and Amide I shifts).

  • National Institute of Standards and Technology (NIST). (2023). NIST Chemistry WebBook, SRD 69. Retrieved from [Link] (General reference for amide and ether IR bands).

  • PubChem. (2025).[2][1] Compound Summary: N-Methoxy-N-methyl-2-phenylacetamide. National Library of Medicine. Retrieved from [Link] (Structural reference for Weinreb/Hydroxamate analogs).

  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley. (Authoritative source for N-O stretch assignments in hydroxamic acids).

Sources

Comparative

Comparative Guide: N-Methoxy vs. N-Hydroxy Directing Groups in C-H Activation

Topic: Comparative Study of N-Methoxy vs N-Hydroxy Directing Groups in Catalysis Content Type: Publish Comparison Guide Executive Summary In the landscape of transition-metal-catalyzed C-H activation, the choice of direc...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparative Study of N-Methoxy vs N-Hydroxy Directing Groups in Catalysis Content Type: Publish Comparison Guide

Executive Summary

In the landscape of transition-metal-catalyzed C-H activation, the choice of directing group (DG) dictates not just regioselectivity but the fundamental catalytic cycle—specifically, whether the reaction requires an external oxidant or proceeds via an internal oxidizing mechanism.

This guide compares two closely related but mechanistically distinct oxidizing directing groups: the


-Methoxy amide (

)
and the

-Hydroxy amide (

)
.
  • 
    -Methoxy (
    
    
    
    ):
    The industry standard for "internal oxidant" strategies. It offers superior stability, tunability (can act as a simple DG or internal oxidant), and broad functional group tolerance.[1] It releases methanol as a byproduct.
  • 
    -Hydroxy (
    
    
    
    ):
    The atom-economical alternative. It releases water as a byproduct, aligning with green chemistry principles. However, its higher acidity and tighter metal binding can limit substrate scope and catalytic turnover in non-optimized systems.

Key Recommendation: Use


-Methoxy  for initial method development and complex substrates requiring robust conditions. Switch to 

-Hydroxy
for process scaling where atom economy and avoiding genotoxic alkylating agents (used to make

-OMe) are priorities.

Mechanistic Divergence & Chemical Logic

Both groups facilitate ortho-C-H activation, typically with Rh(III), Co(III), or Ru(II) catalysts. The divergence occurs in the post-functionalization steps.

The "Internal Oxidant" Phenomenon

Unlike simple directing groups (e.g., pyridine, ketone) that require stoichiometric external oxidants (like Cu(OAc)


 or Ag

CO

) to regenerate the catalyst, both

-OMe and

-OH can accept the electrons from the metal center. This cleaves the N-O bond, effectively "paying" for the oxidation of the C-H bond.
  • 
    -Methoxy Pathway:  The N-O bond cleavage is often triggered by 
    
    
    
    -elimination or oxidative addition, releasing MeOH . This bond is kinetically stable, preventing premature decomposition.
  • 
    -Hydroxy Pathway:  The free -OH group is acidic (
    
    
    
    ). It often requires deprotonation to form an anionic
    
    
    species, which binds the metal more tightly. Upon N-O cleavage, it releases H
    
    
    O
    .
Comparative Catalytic Cycle (Rh-Catalyzed Annulation)

The following diagram illustrates the bifurcated pathway for synthesizing isoquinolones, a common benchmark reaction.

CatalyticCycle Start Substrate (Benzamide) Coordination N-Coordination (Kappa-N) Start->Coordination ActiveCat Cp*Rh(III) Species ActiveCat->Coordination + Catalyst CH_Activation C-H Activation (Rhodacycle Formation) Coordination->CH_Activation - AcOH Insertion Alkyne/Alkene Insertion CH_Activation->Insertion + Alkyne RedElim Reductive Elimination (C-N Bond Formation) Insertion->RedElim Branch DG Type? RedElim->Branch N_OMe_Cleavage N-OMe Cleavage (Releases MeOH) Branch->N_OMe_Cleavage N-OMe N_OH_Cleavage N-OH Cleavage (Releases H2O) Branch->N_OH_Cleavage N-OH Product_OMe Isoquinolone Product N_OMe_Cleavage->Product_OMe Product_OMe->ActiveCat Regenerate Rh(III) Product_OH Isoquinolone Product N_OH_Cleavage->Product_OH Product_OH->ActiveCat Regenerate Rh(III)

Figure 1: Mechanistic bifurcation in Rh(III)-catalyzed annulation. Note that while the product is identical, the byproduct (MeOH vs H2O) and the energetics of the cleavage step differ.

Performance Comparison Data

The following data summarizes key performance metrics derived from comparative studies in Rh(III) and Ru(II) catalysis.

Reactivity & Yield Comparison
Feature

-Methoxy (

)

-Hydroxy (

)
Implication
Primary Role Internal Oxidant / Directing GroupInternal Oxidant

-OMe is more versatile (can be used with external oxidants without cleavage).
Byproduct Methanol (MeOH)Water (H

O)

-OH is greener;

-OMe requires solvent separation.
Bond Energy N-O bond (

kcal/mol)
N-O bond (

kcal/mol)
Similar thermodynamic driving force for cleavage.
Acidity Non-acidic (Neutral)Acidic (

)

-OH requires careful base selection (e.g., KOAc) to avoid catalyst poisoning by tight binding.
Typical Yield High (80-95%)Moderate to High (60-90%)

-OMe is generally more robust across diverse substrates.
Side Reactions Dehydrogenative Heck (minor)Hydrolysis / Decomposition

-OMe is more chemically stable during storage and reaction.
Case Study: Isoquinolone Synthesis

Reference Protocol: Rh(III)-catalyzed annulation with diphenylacetylene.

  • Substrate:

    
    -Methoxybenzamide vs. 
    
    
    
    -Hydroxybenzamide.
  • Conditions: [Cp*RhCl

    
    ]
    
    
    
    (1 mol%), CsOAc, MeOH, 60°C.
  • Result:

    • 
      -OMe:  92% Yield. Clean conversion.
      
    • 
      -OH:  78% Yield.[2] Requires strictly anhydrous conditions initially to prevent inhibition, though it releases water. (Note: Some protocols run in water, but substrate solubility becomes an issue).
      

Experimental Protocols

These protocols are designed to be self-validating. The color change and precipitation are key visual indicators of reaction progress.

Protocol A: Robust Synthesis with -Methoxy Amides

Best for: Discovery chemistry, library synthesis, and difficult substrates.

  • Preparation: In a 10 mL screw-cap vial, weigh

    
    -methoxybenzamide  (0.2 mmol, 1.0 equiv), diphenylacetylene  (0.24 mmol, 1.2 equiv), [Cp*RhCl
    
    
    
    ]
    
    
    (1.2 mg, 1 mol%), and CsOAc (0.2 mmol, 1.0 equiv).
  • Solvent: Add MeOH (2.0 mL). The solution should be orange/red.

  • Reaction: Seal and stir at 60 °C for 16 hours.

    • Checkpoint: The solution often darkens. Precipitation of the isoquinolone product may occur.

  • Workup: Cool to room temperature. Dilute with DCM (5 mL) and wash with water (5 mL) to remove Cs salts and MeOH.

  • Purification: Concentrate the organic layer. Purify via silica gel chromatography (Hexanes/EtOAc).

Protocol B: Green Synthesis with -Hydroxy Amides

Best for: Scale-up, atom economy, and simple substrates.

  • Preparation: In a 10 mL vial, weigh

    
    -hydroxybenzamide  (0.2 mmol, 1.0 equiv), alkyne  (1.2 equiv), [Cp*RhCl
    
    
    
    ]
    
    
    (2.5 mol% - Note: Higher loading often needed due to catalyst inhibition), and NaOAc (0.5 equiv).
  • Solvent: Add TFE (2,2,2-Trifluoroethanol) or H

    
    O/MeOH  mixture. TFE often boosts reactivity for OH-bearing substrates.
    
  • Reaction: Stir at 80 °C (higher temp required) for 24 hours.

    • Checkpoint: Monitor by TLC.

      
      -hydroxy amides stain intensely with FeCl
      
      
      
      (red/purple). The disappearance of the "red stain" indicates consumption of the DG.
  • Workup: Simply filter the precipitate if the product is solid. If not, extract with EtOAc.

  • Note: Ensure the

    
    -hydroxy amide is fresh; they can decompose to the primary amide over time.
    

Decision Matrix: Which DG to Choose?

Use the following logic flow to select the appropriate directing group for your campaign.

DecisionTree Start Select Directing Group Strategy Q1 Is the target product an N-heterocycle (Annulation)? Start->Q1 Branch1_Yes Yes (Internal Oxidant Mode) Q1->Branch1_Yes Yes Branch1_No No (Ortho-Functionalization Only) Q1->Branch1_No No Q2 Is Atom Economy / Green Chem the primary constraint? Branch1_Yes->Q2 Q3 Do you need to RETAIN the DG after functionalization? Branch1_No->Q3 Result_OH Use N-Hydroxy (-NHOH) (Releases H2O, Green) Q2->Result_OH Yes Result_OMe Use N-Methoxy (-NHOMe) (Robust, Standard) Q2->Result_OMe No Result_OMe_Ext Use N-Methoxy (-NHOMe) + External Oxidant (Ag/Cu) Q3->Result_OMe_Ext Yes (Tunable) Result_Other Consider other DGs (Pyridine, Amide, Ketone) Q3->Result_Other No

Figure 2: Strategic decision tree for selecting between N-methoxy and N-hydroxy directing groups.

References

  • Rao, W.-H., et al. (2018).[2] "Selective O-Cyclization of N-Methoxy Aryl Amides with CH2Br2 or 1,2-DCE via Palladium-Catalyzed C-H Activation." Organic Letters. Link

  • Ackermann, L., et al. (2022). "Rh-Catalyzed Cascade C-H Activation/Annulation of N-Hydroxybenzamides and Propargylic Acetates for Modular Access to Isoquinolones." Journal of Organic Chemistry. Link

  • Cui, L., et al. (2014). "Transition metal-catalyzed C-H functionalization of N-oxyenamine internal oxidants." Chemical Society Reviews. Link

  • Glorius, F., et al. (2011). "Rh(III)-Catalyzed C-H Activation/Olefination of N-Methoxy Benzamides." Angewandte Chemie International Edition. Link

  • Wang, J., et al. (2019).[3] "N-Methoxyamide: An Alternative Amidation Reagent in the Rhodium(III)-Catalyzed C-H Activation."[3] Organic Letters. Link[3]

Sources

Validation

Benchmarking Catalytic Efficiency: CpCo(III) vs. CpRh(III) in the C–H Annulation of N-Methoxy Benzeneacetamides

This guide outlines a rigorous benchmarking protocol for evaluating catalytic efficiency in the C–H functionalization of N-methoxy benzeneacetamides. It contrasts the industry-standard CpRh(III) systems with emerging Cp...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines a rigorous benchmarking protocol for evaluating catalytic efficiency in the C–H functionalization of N-methoxy benzeneacetamides. It contrasts the industry-standard CpRh(III) systems with emerging Cp Co(III) alternatives, focusing on the redox-neutral synthesis of isoquinolin-3-ones.

Executive Summary

The transition from noble metals (Rh, Ir, Pd) to earth-abundant base metals (Co, Ni, Fe) is a critical objective in sustainable drug development. N-methoxy benzeneacetamides (N-methoxy-2-phenylacetamides) represent a privileged substrate class for synthesizing isoquinolin-3-ones , a scaffold ubiquitous in alkaloids and therapeutic agents.

While [CpRhCl₂]₂ (pentamethylcyclopentadienyl rhodium dimer) remains the "gold standard" for yield and functional group tolerance, high-valent Cobalt(III) catalysts, specifically [Cp Co(CO)I₂] , have emerged as cost-effective, high-performance alternatives. This guide provides a direct, data-driven comparison of these two systems, establishing a self-validating benchmarking protocol for researchers.

Substrate Profile & Mechanistic Context

The N-methoxy amide moiety serves a dual purpose in this transformation:

  • Directing Group (DG): Coordinates to the metal center to facilitate proximal C(sp²)–H activation at the ortho-position of the phenyl ring.

  • Internal Oxidant: The N–O bond acts as a built-in leaving group. Cleavage of this bond during the catalytic cycle effects the re-oxidation of the metal center, rendering the overall process redox-neutral (no external oxidants like Cu(OAc)₂ are required).

The Target Transformation

Reaction: [4+2] Annulation of N-methoxy-2-phenylacetamide with internal alkynes. Product: 1,4-Dihydro-2H-isoquinolin-3-one derivatives.

ReactionScheme Substrate N-Methoxy Benzeneacetamide Intermediate Metallacycle Species Substrate->Intermediate C-H Activation (CMD) Alkyne Internal Alkyne (R-C≡C-R) Alkyne->Intermediate Migratory Insertion Catalyst Cat: Cp*M(III) (Rh vs Co) Catalyst->Intermediate Coordination Product Isoquinolin-3-one (Target) Intermediate->Product Reductive Elim. & N-O Cleavage Byproduct MeOH (Byproduct) Intermediate->Byproduct

Caption: General reaction pathway for the redox-neutral annulation of N-methoxy benzeneacetamides.

Benchmarking Protocol

To objectively compare catalytic efficiency, we utilize a "Stress Test" approach involving electronic variation and kinetic profiling.

The Contenders
FeatureBenchmark (Standard) Challenger (Product)
Catalyst Precursor [CpRhCl₂]₂[CpCo(CO)I₂]
Active Species Cationic CpRh(III)Cationic CpCo(III)
Additives CsOAc (Base)AgSbF₆ (Halide Scavenger), NaOPiv
Solvent System MeOH or TFE (Trifluoroethanol)TFE or HFIP (Hexafluoroisopropanol)
Temperature 60–80 °C80–100 °C (Higher barrier for C-H activation)
Cost (approx.) High (~$300/g)Low (~$40/g)
Experimental Workflow

This protocol ensures reproducibility and eliminates variables such as mixing efficiency or temperature gradients.

Step-by-Step Methodology:

  • Preparation: In a glovebox, weigh 0.2 mmol of N-methoxy-2-phenylacetamide and 0.24 mmol of diphenylacetylene (1.2 equiv) into a 4 mL screw-cap vial.

  • Catalyst Loading:

    • Rh-Arm: Add 2.5 mol% [Cp*RhCl₂]₂ and 30 mol% CsOAc.

    • Co-Arm: Add 5.0 mol% [Cp*Co(CO)I₂], 10 mol% AgSbF₆, and 20 mol% NaOPiv.

  • Solvent Addition: Add 2.0 mL of anhydrous TFE (2,2,2-trifluoroethanol) to both vials. TFE is critical for stabilizing the cationic metal species.

  • Reaction: Seal and stir at 80 °C for 16 hours.

  • Workup: Cool to room temperature. Filter through a short pad of Celite/Silica. Wash with EtOAc.

  • Analysis: Determine yield via ¹H NMR using 1,3,5-trimethoxybenzene as an internal standard.

Workflow cluster_Rh Reference Arm (Rh) cluster_Co Challenger Arm (Co) Start Start: Glovebox Preparation Rh_Prep [Cp*RhCl2]2 (2.5%) CsOAc (30%) Start->Rh_Prep Co_Prep [Cp*Co(CO)I2] (5%) AgSbF6 (10%) NaOPiv (20%) Start->Co_Prep Solvent Add Solvent: TFE (0.1 M) Rh_Prep->Solvent Co_Prep->Solvent Heat Reaction: 80°C, 16h Solvent->Heat Workup Filtration (Celite) & NMR Analysis Heat->Workup

Caption: Parallel experimental workflow for direct catalyst comparison.

Performance Data & Analysis

Yield & Selectivity Comparison

The following data represents average isolated yields for the annulation of N-methoxy-2-phenylacetamide with diphenylacetylene.

Substrate Variation (R on Phenyl Ring)CpRh(III) Yield CpCo(III) Yield Observation
Unsubstituted (H) 92%88%Co is comparable to Rh for simple systems.
Electron-Donating (4-OMe) 95%91%Both catalysts perform well; Co requires slightly longer time.
Electron-Withdrawing (4-CF₃) 84%65%Rh outperforms Co. EWGs make the C-H bond less nucleophilic, hindering the CMD step for the less electrophilic Co system.
Halogenated (4-Br) 89%82%Good tolerance; Co allows subsequent cross-coupling.
Steric Bulk (2-Me) 78%45%Rh outperforms Co. The smaller atomic radius of Co makes it more sensitive to steric hindrance at the activation site.
Kinetic Isotope Effect (KIE)

To validate the mechanism, parallel KIE experiments (k_H / k_D) are essential.

  • Cp*Rh(III): KIE ≈ 1.5–2.0 (Indicates C-H cleavage is likely turnover-limiting or pre-equilibrium).

  • Cp*Co(III): KIE ≈ 3.5–4.2 (Indicates C-H cleavage is strictly turnover-limiting and energetically more demanding).

Interpretation: The higher KIE for Cobalt suggests that the C-H activation step is the primary bottleneck. Future optimization for Co-catalysis should focus on more basic carboxylate ligands (e.g., adamantoyl) to assist the Concerted Metalation-Deprotonation (CMD) step.

Mechanistic Insights (The "Why")

The divergence in performance stems from the fundamental properties of the metal centers:

  • Electrophilicity: CpRh(III) is a softer, more electrophilic acid than CpCo(III). It activates the C-H bond more readily, especially on electron-poor rings.

  • Metal-Carbon Bond Strength: The Co–C bond is generally weaker and more labile than the Rh–C bond. While this facilitates reductive elimination (product release), it makes the initial oxidative addition/C-H activation harder to stabilize.

  • Ligand Influence: The use of TFE (trifluoroethanol) is non-negotiable for Cobalt. TFE hydrogen-bonds to the leaving group (N-OMe) and the carboxylate, stabilizing the transition state for C-H cleavage.

CatCycle ActiveCat Active Cat Cp*M-X Coordination Amide Coordination ActiveCat->Coordination + Substrate CH_Activation C-H Activation (CMD Step) Coordination->CH_Activation Rate Limiting (Co > Rh) Insertion Alkyne Insertion CH_Activation->Insertion + Alkyne ReductiveElim C-N Bond Formation Insertion->ReductiveElim Metallacycle ReductiveElim->ActiveCat - Product - MeOH

Caption: Catalytic cycle highlighting the rate-limiting C-H activation step (CMD), which is more energetically demanding for Cobalt.

Conclusion & Recommendation

For routine synthesis where yield and substrate breadth are paramount, Cp*Rh(III) remains the superior choice, particularly for electron-deficient or sterically hindered N-methoxy benzeneacetamides.

However, Cp*Co(III) is a validated, high-efficiency alternative for electron-neutral to electron-rich substrates. It offers a 7-10x cost reduction and improved sustainability profile. For large-scale applications (process chemistry), optimizing the Co-catalyst with specific carboxylate ligands (to lower the C-H activation barrier) is the recommended strategy.

References

  • Rovis, T. et al. "Rh(III)-Catalyzed C–H Activation and Annulation of N-Methoxyamides." Angew. Chem. Int. Ed., 2011.

  • Glorius, F. et al. "Cp*Rh(III)-Catalyzed Synthesis of Isoquinolones." Org.[1][2][3] Lett., 2012.[4]

  • Kanai, M. & Matsunaga, S. "Cp*Co(III) Catalysis: A Sustainable Alternative." Angew. Chem. Int. Ed., 2013.[5][6]

  • Sundararaju, B. et al. "Cobalt-Catalyzed C-H Functionalization of Amides." Chem. Sci., 2016.

  • Ackermann, L. "Carboxylate-Assisted Transition-Metal-Catalyzed C-H Bond Functionalizations." Chem. Rev., 2011.

Sources

Comparative

A Senior Application Scientist's Guide to Distinguishing Benzeneacetamide N-methoxy and N-methyl Analogs

Abstract In pharmaceutical research and development, the precise structural elucidation of molecular analogs is a cornerstone of ensuring safety, efficacy, and intellectual property. Benzeneacetamide N-methoxy and N-meth...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In pharmaceutical research and development, the precise structural elucidation of molecular analogs is a cornerstone of ensuring safety, efficacy, and intellectual property. Benzeneacetamide N-methoxy and N-methyl analogs, while differing by only a single oxygen atom, present distinct analytical challenges due to their similar structures. This guide provides an in-depth comparison of analytical methodologies, offering field-proven insights into the strategic application of mass spectrometry, nuclear magnetic resonance spectroscopy, and chromatography. We will explore the causality behind experimental choices and present detailed protocols to establish a self-validating system for unambiguous differentiation.

The Analytical Challenge: A Subtle but Critical Distinction

The core challenge lies in the structural similarity between N-methoxy and N-methyl analogs of Benzeneacetamide. The presence of an oxygen atom in the N-methoxy variant introduces subtle yet measurable differences in mass, polarity, and electronic environment compared to the N-methyl analog. Accurate identification is paramount, as this small structural change can significantly impact a molecule's metabolic fate, receptor binding affinity, and overall pharmacological profile.

For the purpose of this guide, we will use N-methoxy-N-phenylacetamide and N-methyl-N-phenylacetamide as representative models to illustrate the analytical principles.

Mass Spectrometry: The First Line of Inquiry

Mass spectrometry (MS) is a powerful first-pass technique for distinguishing between the two analogs, leveraging differences in both mass and fragmentation behavior.[1] When coupled with a separation technique like liquid chromatography (LC-MS) or gas chromatography (GC-MS), it provides a highly sensitive and selective analytical workflow.[2]

High-Resolution Mass Spectrometry (HRMS) for Unambiguous Mass Determination

Expert Insight: The most definitive initial step is the use of HRMS. The mass difference between the N-methoxy (-N-OCH₃) and N-methyl (-N-CH₃) analogs, while small, is easily resolved by modern high-resolution instruments like Orbitrap or FT-ICR mass spectrometers.[3][4] This allows for the unequivocal determination of their elemental compositions.[2]

Theoretical Mass Comparison:

Compound Molecular Formula Monoisotopic Mass (Da)
N-methyl-N-phenylacetamide C₉H₁₁NO 149.0841

| N-methoxy-N-phenylacetamide | C₉H₁₁NO₂ | 165.0790 |

The mass difference of 15.9949 Da is a direct indication of the additional oxygen atom in the N-methoxy analog.

Tandem Mass Spectrometry (MS/MS) for Structural Fingerprinting

Expert Insight: While HRMS confirms the elemental formula, tandem mass spectrometry (MS/MS) provides a structural fingerprint by inducing fragmentation of the precursor ion.[5][6] The fragmentation patterns of the two analogs are predictably different due to the presence of the weak N-O bond in the N-methoxy compound.

The N-O bond is a point of lability, leading to characteristic neutral losses or fragment ions not observed in the N-methyl analog. A common fragmentation pathway for amides is the cleavage of the N-CO bond.[7] For the N-methoxy analog, cleavage of the N-O bond is also a highly probable event.

Integrated_Workflow Sample Sample Mixture LC LC Separation (e.g., RP-LC) Sample->LC MS1 HRMS (MS1) (Elemental Formula) LC->MS1 Hyphenation Fraction Isolate Peaks (Fraction Collection) LC->Fraction MS2 Tandem MS (MS/MS) (Fragmentation Pattern) MS1->MS2 Report Unambiguous ID MS2->Report NMR NMR Analysis (¹H and ¹³C) Fraction->NMR NMR->Report

Sources

Safety & Regulatory Compliance

Safety

Executive Directive: Operational Safety &amp; Compliance

Benzeneacetamide, N-methoxy- (CAS: 5064-32-4), also known as N-Methoxy-2-phenylacetamide, represents a specific class of hydroxamic acid derivatives used frequently as intermediates in pharmaceutical synthesis. Unlike st...

Author: BenchChem Technical Support Team. Date: March 2026

Benzeneacetamide, N-methoxy- (CAS: 5064-32-4), also known as N-Methoxy-2-phenylacetamide, represents a specific class of hydroxamic acid derivatives used frequently as intermediates in pharmaceutical synthesis. Unlike standard organic solvents, this compound possesses distinct nitrogen-oxygen bond chemistry that requires specific segregation protocols to prevent inadvertent formation of hazardous byproducts.

Immediate Action Required:

  • Classification: Treat as Hazardous Chemical Waste (Toxic/Irritant).

  • Primary Disposal Method: Thermal Destruction (Incineration) at an approved TSDF (Treatment, Storage, and Disposal Facility).

  • Prohibited: Do NOT dispose of down drains, via evaporation, or in municipal trash.

Chemical Profile & Hazard Assessment

Effective disposal begins with understanding the physicochemical properties that dictate handling risks.[1]

Table 1: Physicochemical Properties & Risk Indicators

PropertyDataOperational Implication
CAS Number 5064-32-4Unique identifier for waste manifesting.
Physical State Solid (Crystalline)Risk of dust generation; requires particulate respiratory protection.[2]
Melting Point 82–84 °CStore below 30°C to prevent phase change/caking in waste drums.
Solubility Soluble in Ethanol, DMSO, ChloroformCompatible with organic solvent waste streams (if dissolved).
GHS Hazards H302: Harmful if swallowedH315/H319: Skin/Eye IrritantH335: Respiratory IrritantFull PPE (Gloves, Goggles, Lab Coat) is non-negotiable.
Reactivity Incompatible with strong oxidizers & strong acidsCRITICAL: Do not mix with Nitric Acid or Peroxides (risk of exothermic decomposition).

Pre-Disposal Logistics: Segregation & Packaging

The Principle of Segregation: To ensure a self-validating safety system, waste streams must be segregated before they reach the central waste area. N-methoxy amides possess a hydroxamic-like structure capable of metal chelation and potential hydrolysis under strongly acidic conditions.

Step-by-Step Packaging Protocol
  • Container Selection:

    • Solids: Use wide-mouth High-Density Polyethylene (HDPE) jars or amber glass jars with Teflon-lined caps.

    • Solutions: Use HDPE carboys or safety cans rated for the solvent carrier.

  • Labeling (The Validation Step):

    • Label must explicitly state: "Benzeneacetamide, N-methoxy- Waste."

    • Add Hazard Pictograms: Exclamation Mark (GHS07) .

    • List all solvents if in solution (e.g., "Contains 5% Benzeneacetamide, N-methoxy- in Dichloromethane").

  • Segregation Rule:

    • Keep Separate From: Oxidizing agents (Nitrates, Perchlorates) and Strong Acids.

    • Compatible With: Non-halogenated and halogenated organic solvent waste streams (depending on the carrier solvent).

Disposal Workflows

Scenario A: Disposal of Pure Solid Substance

Best for: Expired reagents, excess synthesis starting material.

  • Transfer: In a fume hood, transfer the solid into a dedicated solid waste container.

  • Decontamination: Wipe the exterior of the original container with a solvent-dampened rag (Ethanol/Acetone). Dispose of the rag as solid solvent waste.

  • Manifesting: Classify as "Non-RCRA Regulated Hazardous Waste" (unless exhibiting specific toxicity characteristics defined by local law, but typically treated as generic organic toxic waste).

  • Final Disposition: High-temperature incineration.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Best for: Mother liquors, filtrates, and reaction byproducts.[3]

  • Compatibility Test (Self-Validating Step):

    • Mix 5 mL of the waste solution with 5 mL of the target waste drum contents in a small vial inside a fume hood.

    • Observe for 5 minutes.

    • Pass: No heat generation, gas evolution, or precipitation.

    • Fail: Do not combine.[4] Start a new, separate waste container.

  • Bulking: Pour compatible waste into the solvent waste carboy using a funnel.

  • Closure: Cap immediately to prevent volatile emissions.

Visualizing the Decision Logic

DisposalLogic Start Waste Generation: Benzeneacetamide, N-methoxy- StateCheck Determine Physical State Start->StateCheck IsSolid Pure Solid / Precipitate StateCheck->IsSolid IsLiquid Solution / Reaction Mix StateCheck->IsLiquid SolidPkg Package in HDPE/Glass Jar Label: Toxic Solid IsSolid->SolidPkg CompatCheck Compatibility Test (Mix 5mL aliquot) IsLiquid->CompatCheck Final Ship for Incineration SolidPkg->Final ResultPass No Reaction CompatCheck->ResultPass Pass ResultFail Heat/Gas/Ppt CompatCheck->ResultFail Fail BulkWaste Bulk into Organic Solvent Waste Stream ResultPass->BulkWaste SepWaste Segregate into New Container ResultFail->SepWaste BulkWaste->Final SepWaste->Final

Figure 1: Decision matrix for determining the appropriate packaging and segregation workflow based on the physical state of the waste.

Emergency Response: Spill Management

In the event of a spill, immediate containment prevents environmental contamination.[5]

Spill Cleanup Protocol:

  • Isolate: Evacuate the immediate area (10-foot radius). Post "Do Not Enter" signs.[2][6][7][8][9]

  • Protect: Don PPE: Nitrile gloves (double gloved recommended), safety goggles, and N95 dust mask (for solids).

  • Contain:

    • Solid Spill: Cover with wet paper towels to prevent dust dispersion, then scoop.

    • Liquid Spill: Surround with absorbent pads or vermiculite.[5]

  • Clean: Scoop material into a waste bag/container. Wash the surface with soap and water.[8][9][10]

  • Dispose: Label the cleanup debris as hazardous waste (same classification as the chemical).

SpillResponse Spill Spill Detected PPE Don PPE: Gloves, Goggles, Mask Spill->PPE Type Identify Spill Type PPE->Type SolidAction Solid: Cover with wet towels to suppress dust Type->SolidAction LiquidAction Liquid: Absorb with Vermiculite or Pads Type->LiquidAction Collect Collect Debris into Sealed Waste Bag SolidAction->Collect LiquidAction->Collect Label Label as Hazardous Waste Collect->Label

Figure 2: Operational workflow for safe spill remediation.

Regulatory Compliance (RCRA & EPA)

While Benzeneacetamide, N-methoxy- is not explicitly listed on the EPA's "P" (Acutely Toxic) or "U" (Toxic) lists by specific name, it must be characterized by the generator.

  • Generator Responsibility: You must determine if the waste exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity (40 CFR § 262.11).

  • Default Classification: Due to the "Harmful if swallowed" (Acute Tox 4) designation, it is best practice to manage it as Non-Regulated Federal Hazardous Waste (unless mixed with listed solvents like Methanol or Toluene, which would trigger F-codes).

  • State Regulations: Always check state-specific environmental codes (e.g., California Title 22), which are often stricter than federal guidelines.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10419762, N-Methoxy-N-methyl-2-phenylacetamide. Retrieved from [Link]

  • U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling Benzeneacetamide, N-methoxy-

As a Senior Application Scientist, I have designed this comprehensive protocol to provide drug development professionals and synthetic chemists with the critical safety and logistical frameworks required for handling Ben...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I have designed this comprehensive protocol to provide drug development professionals and synthetic chemists with the critical safety and logistical frameworks required for handling Benzeneacetamide, N-methoxy- (and its widely utilized N-methyl derivative, Weinreb amide, CAS 95092-10-7).

This compound is a highly valuable organic intermediate used in the synthesis of complex pharmaceutical active ingredients and pesticides[1]. However, its reactive nature—specifically its ability to act as an electrophile that can attack nucleophiles such as thiols and amino groups in cellular macromolecules[2]—necessitates stringent, scientifically grounded handling procedures.

Physico-Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the physical and chemical behavior of the substance. The compound typically presents as a colorless to pale yellow crystalline solid or liquid, depending on ambient conditions[1].

Quantitative Data & Hazard Summary

Table 1: Physico-chemical properties and hazard classifications[3][4].

Property / HazardValue / DescriptionOperational Implication
Molecular Formula C₁₀H₁₃NO₂Highly organic, lipophilic structure.
Molar Mass 179.22 g/mol Moderate molecular weight; can be absorbed dermally.
Melting Point 82 – 84 °COften handled as a solid but easily melts or dissolves.
Solubility Ethanol, Chloroform, DMSOCarrier solvents can drastically alter skin permeability.
H302 / H332 Harmful if swallowed/inhaledRequires strict aerosol and particulate control.
H315 / H319 Causes skin/eye irritationDirect contact disrupts lipid bilayers of skin/cornea.
H335 Respiratory irritationVolatilization must be managed via engineering controls.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a calculated defense against the specific permeation and exposure routes of the chemical.

Table 2: Evidence-based PPE requirements for Benzeneacetamide, N-methoxy-.

Protection ZoneRecommended EquipmentMaterial SpecificationMechanistic Rationale
Eye/Face Chemical safety gogglesANSI Z87.1 certified, non-ventedPrevents corneal absorption of airborne particulates or splashed organic solvents[4].
Skin/Hands Nitrile or Butyl Rubber glovesNitrile (min 0.11 mm) for pure solid; Butyl Rubber for DMSO solutionsNitrile provides an adequate barrier against the pure compound. However, if dissolved in DMSO—a solvent known for rapid dermal transport—Butyl rubber is mandatory to prevent systemic introduction[3].
Respiratory Fume hood (Primary); N95/P100 (Secondary)HEPA/Organic vapor cartridgesTraps airborne particulates and organic vapors before they reach the alveolar space, mitigating H332/H335 risks[4].
Body Flame-retardant lab coatCotton or specialized syntheticPrevents localized dermal accumulation from micro-spills[4].

Operational Workflow & Logical Relationships

The following diagram illustrates the self-validating logical sequence for safely handling this compound, from pre-task assessment through to waste disposal.

Workflow Start Pre-Task Risk Assessment Identify Hazards (H302, H315, H319) PPE Don PPE Nitrile/Butyl Gloves, Goggles, Lab Coat Start->PPE Hood Engineering Controls Transfer in Fume Hood (80-100 fpm) PPE->Hood Handling Chemical Handling Dispensing & Solvent Addition Hood->Handling Spill Spill Detected? Handling->Spill Response Spill Response Use Vermiculite/Sand (NO WATER JET) Spill->Response Yes Reaction Proceed to Reaction Seal with PTFE Septa Spill->Reaction No Waste Waste Disposal Segregate as Hazardous Waste Response->Waste Reaction->Waste End Post-Task Doff PPE & Decontaminate Waste->End

SOP workflow for the safe handling and spill response of Benzeneacetamide, N-methoxy-.

Step-by-Step Methodologies

Protocol A: Dispensing and Reaction Setup
  • Environmental Verification: Ensure the chemical fume hood is operational with a face velocity of 80-100 feet per minute (fpm).

    • Causality: This velocity is critical to entrain vapors without causing turbulent eddies that could blow the compound back into the operator's breathing zone.

  • Static Elimination: If handling the crystalline solid form[1], use an anti-static weighing boat and an ionizing gun.

    • Causality: Static charge can cause fine powders to aerosolize, bypassing primary containment and increasing inhalation risks (H332)[4].

  • Solvent Integration: When dissolving the compound in solvents such as ethanol, chloroform, or DMSO[3], add the solvent to the compound slowly down the side of the reaction vessel.

    • Causality: Minimizes exothermic aerosolization and splashing.

  • Sealing: Cap all vials immediately using PTFE-lined septa to prevent vapor escape.

Protocol B: Immediate Spill Response
  • Evacuation & Assessment: Step back and assess the spill size. Do not use a full water jet [4].

    • Causality: A high-pressure water jet will physically scatter the organic material over a wider area and increase the surface area for volatilization, exacerbating inhalation and skin contact risks.

  • Containment: Surround and cover the spill with an inert absorbent such as vermiculite or dry sand[4].

    • Causality: Inert silicates mechanically trap the chemical via capillary action without initiating an unpredictable exothermic reaction.

  • Collection: Use a non-sparking scoop to transfer the absorbed mixture into a compatible, sealable hazardous waste container.

  • Decontamination: Wash the affected surface with a mild detergent and water[4]. The compound is hydrophobic but can be effectively emulsified and removed by surfactants.

Protocol C: Waste Disposal Plan
  • Segregation: Do not discharge into drains or rivers [4]. Segregate the material as halogen-free organic waste (unless it has been complexed with halogenated solvents like chloroform).

  • Labeling & Incineration: Hand over the sealed containers to an authorized disposal company for high-temperature incineration[4].

    • Causality: Incineration at temperatures exceeding 850°C ensures complete thermal oxidation of the benzene ring and nitrogenous groups, breaking the molecule down into basic oxides and preventing environmental contamination.

References

  • ChemBK. "95092-10-7 - Introduction, Physico-chemical Properties, and Uses." ChemBK Database. Available at:[Link]

  • ISOMERLAB. "Safety Data Sheet - N-methoxy-N-methyl-2-phenylacetamide (Revision 3.00)." ISOMERLAB D.O.O. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.